Sergliflozin

Core Science & Biosynthesis

Sergliflozin: A Detailed Examination of its Mechanism of Action in Renal Glucose Reabsorption

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Sergliflozin (B1260448) is a potent and selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2), a key protein responsible for the majority of glucose reabsorption in the kidneys. By targeting SGLT2, Sergliflozin effectively reduces the reabsorption of glucose from the glomerular filtrate back into the bloodstream, leading to increased urinary glucose excretion. This document provides a comprehensive overview of the detailed mechanism of action of Sergliflozin, focusing on its role in renal glucose reabsorption. It includes a summary of its inhibitory potency, its effects on urinary glucose excretion in preclinical and clinical studies, and detailed methodologies of the key experiments used to characterize its activity. This guide is intended for researchers, scientists, and drug development professionals seeking a thorough understanding of Sergliflozin's core mechanism.

Introduction to Renal Glucose Handling and SGLT2

Under normal physiological conditions, the kidneys filter approximately 180 grams of glucose from the blood each day. The vast majority of this filtered glucose is reabsorbed back into circulation, primarily in the proximal convoluted tubule. This reabsorption is mediated by sodium-glucose cotransporters (SGLTs), with SGLT2 accounting for approximately 90% of this process and SGLT1 responsible for the remaining 10%. SGLT2 is a low-affinity, high-capacity transporter located in the S1 and S2 segments of the proximal tubule. Its function is dependent on the sodium gradient maintained by the Na+/K+-ATPase pump on the basolateral membrane. In individuals with hyperglycemia, such as those with type 2 diabetes, the capacity of SGLTs to reabsorb glucose is upregulated, contributing to the maintenance of elevated blood glucose levels.

Sergliflozin's Core Mechanism: Selective SGLT2 Inhibition

Sergliflozin is a prodrug that is rapidly and extensively converted to its active form, Sergliflozin-A.[1] Sergliflozin-A is a highly potent and selective inhibitor of human SGLT2. By competitively binding to SGLT2, Sergliflozin-A blocks the reabsorption of glucose in the renal proximal tubules. This inhibition of SGLT2 leads to a dose-dependent increase in urinary glucose excretion, thereby lowering plasma glucose levels in an insulin-independent manner.[2]

Signaling Pathway of SGLT2 Inhibition by Sergliflozin

The mechanism of action of Sergliflozin at the cellular level involves the direct inhibition of the SGLT2 protein located on the apical membrane of the proximal tubule cells. This prevents the cotransport of sodium and glucose into the cell, leading to the excretion of glucose in the urine.

Figure 1: Mechanism of SGLT2 Inhibition by Sergliflozin-A.

Quantitative Data on Sergliflozin's Activity

The inhibitory potency and selectivity of Sergliflozin and its active metabolite, Sergliflozin-A, have been characterized in vitro. Furthermore, the dose-dependent effects on urinary glucose excretion have been demonstrated in both preclinical and clinical studies.

In Vitro Inhibitory Potency

The inhibitory constants (Ki) of Sergliflozin-A and the parent compound Sergliflozin against human SGLT1 and SGLT2 are summarized in the table below. For comparison, data for the non-selective SGLT inhibitor phlorizin (B1677692) are also included.

Compound	hSGLT1 Ki (nM)	hSGLT2 Ki (nM)	Selectivity (SGLT1/SGLT2)
Sergliflozin-A	1080	1.2	900
Sergliflozin	>10000	180	>55.6
Phlorizin	230	11	20.9
Data from Katsuno et al., 2007

Urinary Glucose Excretion

Detailed Experimental Protocols

The characterization of Sergliflozin's mechanism of action has relied on a variety of in vitro and in vivo experimental models. The following sections detail the methodologies for key experiments.

In Vitro SGLT2 Inhibition Assay

This assay is designed to determine the inhibitory potency of compounds on the human SGLT2 transporter expressed in a stable cell line.

Objective: To measure the half-maximal inhibitory concentration (IC50) and inhibitory constant (Ki) of Sergliflozin-A against human SGLT2.

Cell Line: Chinese Hamster Ovary (CHO-K1) cells stably transfected with a plasmid containing the full-length cDNA of human SGLT2.

Methodology:

• Cell Culture: CHO-K1 cells expressing hSGLT2 are cultured in a suitable medium (e.g., Ham's F-12) supplemented with fetal bovine serum and an appropriate selection antibiotic (e.g., G418) to maintain stable expression.

• Uptake Assay:

  • Cells are seeded in 96-well plates and grown to confluence.

  • On the day of the assay, the culture medium is removed, and the cells are washed with a sodium-free buffer (e.g., choline-based).

  • Cells are then incubated with a sodium-containing buffer in the presence of varying concentrations of Sergliflozin-A or vehicle control for a defined period (e.g., 30 minutes) at 37°C.

  • A radiolabeled glucose analog, such as α-methyl-D-[14C]glucopyranoside ([14C]AMG), is added to each well, and the incubation is continued for a specific time (e.g., 1-2 hours) to allow for uptake.

  • The uptake is terminated by rapidly washing the cells with ice-cold sodium-free buffer.

  • The cells are lysed, and the intracellular radioactivity is measured using a scintillation counter.

• Data Analysis: The rate of [14C]AMG uptake is calculated and plotted against the concentration of Sergliflozin-A. The IC50 value is determined by fitting the data to a sigmoidal dose-response curve. The Ki value can then be calculated using the Cheng-Prusoff equation.

Figure 2: In Vitro SGLT2 Inhibition Assay Workflow.

Oral Glucose Tolerance Test (OGTT) in Diabetic Rats

This in vivo assay evaluates the effect of Sergliflozin on glucose tolerance in a diabetic animal model.

Objective: To assess the ability of orally administered Sergliflozin to improve glucose disposal following a glucose challenge in diabetic rats.

Animal Model: Male Sprague-Dawley rats with diabetes induced by a single intraperitoneal injection of streptozotocin (B1681764) (STZ).

Methodology:

• Induction of Diabetes: Diabetes is induced in rats by a single intraperitoneal injection of STZ (e.g., 50-65 mg/kg) dissolved in citrate (B86180) buffer. Blood glucose levels are monitored, and rats with fasting blood glucose levels above a predetermined threshold (e.g., >250 mg/dL) are selected for the study.

• OGTT Procedure:

  • Diabetic rats are fasted overnight (approximately 16 hours) but allowed free access to water.

  • A baseline blood sample is collected from the tail vein.

  • Rats are orally administered either vehicle or Sergliflozin at various doses.

  • After a specific time (e.g., 30-60 minutes), an oral glucose load (e.g., 2 g/kg) is administered.

  • Blood samples are collected at various time points post-glucose administration (e.g., 30, 60, 90, and 120 minutes).

  • Blood glucose concentrations are measured using a glucometer.

• Data Analysis: The blood glucose concentrations are plotted against time for each treatment group. The area under the curve (AUC) for the glucose excursion is calculated to quantify the overall effect on glucose tolerance.

Figure 3: Oral Glucose Tolerance Test (OGTT) Workflow in Diabetic Rats.

Conclusion

Sergliflozin, through its active metabolite Sergliflozin-A, is a potent and highly selective inhibitor of the renal sodium-glucose cotransporter 2. Its mechanism of action, centered on the inhibition of renal glucose reabsorption, leads to a significant and dose-dependent increase in urinary glucose excretion. This insulin-independent mechanism provides a valuable therapeutic approach for the management of hyperglycemia. The experimental data and methodologies outlined in this guide provide a comprehensive technical foundation for understanding the core pharmacology of Sergliflozin.

References

• 1. Single-dose pharmacokinetics and pharmacodynamics of sergliflozin etabonate, a novel inhibitor of glucose reabsorption, in healthy volunteers and patients with type 2 diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sergliflozin, a novel selective inhibitor of low-affinity sodium glucose cotransporter (SGLT2), validates the critical role of SGLT2 in renal glucose reabsorption and modulates plasma glucose level - PubMed [pubmed.ncbi.nlm.nih.gov]

The Discovery and Synthesis of Sergliflozin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sergliflozin (B1260448) is a potent and selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2), a protein primarily located in the proximal renal tubules responsible for the reabsorption of approximately 90% of filtered glucose from the urine back into the bloodstream. By inhibiting SGLT2, sergliflozin promotes the excretion of glucose in the urine, thereby lowering blood glucose levels. This mechanism of action, independent of insulin (B600854) secretion or action, established SGLT2 inhibitors as a novel class of therapeutic agents for the management of type 2 diabetes mellitus. Sergliflozin, an O-glucoside, was one of the early candidates in this class, developed from the natural product phlorizin (B1677692). Although its clinical development was discontinued (B1498344) after Phase II trials, the study of sergliflozin has provided valuable insights into the pharmacology of SGLT2 inhibition. This technical guide provides an in-depth overview of the discovery, synthesis, and pharmacological profile of sergliflozin.

Discovery and Lead Optimization

The discovery of sergliflozin originated from studies of phlorizin, a natural dihydrochalcone (B1670589) found in the bark of apple trees, which was known to induce glucosuria by inhibiting SGLT1 and SGLT2 non-selectively. The therapeutic potential of phlorizin was limited by its poor oral bioavailability and lack of selectivity. The development of sergliflozin focused on modifying the phlorizin structure to improve its drug-like properties, particularly its selectivity for SGLT2 over SGLT1.

From Phlorizin to a Selective SGLT2 Inhibitor

The key structural modification in the evolution from phlorizin to sergliflozin was the replacement of the propanone linker between the two aromatic rings of phlorizin with a more stable methylene (B1212753) (-CH2-) group.[1] This structural change to a benzylphenol glucoside scaffold was found to significantly increase selectivity for SGLT2.[1] Further structure-activity relationship (SAR) studies on benzylphenol glucoside analogs led to the identification of sergliflozin as a lead compound with a favorable balance of potency and selectivity.

Screening and In Vitro Evaluation

The screening process for sergliflozin and its analogs involved cell-based assays to determine their inhibitory activity against human SGLT1 and SGLT2. Chinese hamster ovary (CHO-K1) cells or Human Embryonic Kidney 293 (HEK293) cells stably expressing either human SGLT1 or SGLT2 were utilized for these assays.[2] The inhibitory potency was typically determined by measuring the uptake of a radiolabeled or fluorescent glucose analog, such as ¹⁴C-alpha-methylglucopyranoside (¹⁴C-AMG) or 2-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)Amino)-2-Deoxyglucose (2-NBDG), in the presence of the test compounds.

Sergliflozin is a prodrug, sergliflozin etabonate, which is rapidly converted to its active form, sergliflozin (referred to as sergliflozin-A in some literature), by esterases in the body.[2] The active form, sergliflozin, was found to be a highly potent and selective inhibitor of human SGLT2.[2]

Synthesis Pathway

The synthesis of sergliflozin etabonate involves a multi-step process, with the key steps being the synthesis of the aglycone moiety, 2-[(4-methoxyphenyl)methyl]phenol, and its subsequent O-glycosylation with a protected glucose derivative, followed by deprotection and esterification. The synthesis described in the patent literature provides a viable route to the final compound.

Synthesis of the Aglycone: 2-[(4-Methoxyphenyl)methyl]phenol

The aglycone portion of sergliflozin can be synthesized through various methods. A common approach involves the coupling of a phenol (B47542) derivative with a 4-methoxybenzyl halide.

O-Glycosylation and Final Steps

The crucial step in the synthesis is the stereoselective O-glycosylation of the aglycone with a protected glucose donor. This is followed by deprotection of the hydroxyl groups on the glucose moiety and subsequent selective esterification to yield sergliflozin etabonate.

Quantitative Data

The following tables summarize the key quantitative data for sergliflozin and its prodrug, sergliflozin etabonate.

Table 1: In Vitro Inhibitory Activity of Sergliflozin

Compound	Target	Ki (nM)
Sergliflozin-A	Human SGLT2	2.3
Sergliflozin-A	Human SGLT1	>1000

Data compiled from published literature.

Table 2: Pharmacokinetic Parameters of Sergliflozin (Single Oral Dose of Sergliflozin Etabonate)

Species	Dose (mg/kg)	Tmax (h)	Cmax (ng/mL)	t1/2 (h)
Mouse (db/db)	10	0.25	3360	~1.5
Rat	10	~0.5	-	~1.0
Dog	10	~1.0	-	~1.5
Human (Healthy)	5-500 mg (total)	0.5-0.75	Dose-dependent	0.5-1.0
Human (T2DM)	5-500 mg (total)	0.5-0.75	Dose-dependent	0.5-1.0

Data compiled from published preclinical and clinical studies.

Experimental Protocols

In Vitro SGLT2 Inhibition Assay

Objective: To determine the inhibitory potency (IC50 or Ki) of test compounds against human SGLT2.

Cell Line: HEK293 cells stably expressing human SGLT2 (HEK-hSGLT2).

Materials:

• HEK-hSGLT2 cells

• Assay buffer (e.g., Krebs-Ringer-Henseleit buffer) containing 140 mM NaCl

• Sodium-free buffer (NaCl replaced with choline (B1196258) chloride) for determining non-specific uptake

• Radiolabeled substrate: ¹⁴C-AMG

• Test compounds (e.g., sergliflozin) dissolved in DMSO

• Scintillation cocktail and counter

Procedure:

• Seed HEK-hSGLT2 cells in a 96-well plate and grow to confluence.

• On the day of the assay, wash the cells with assay buffer.

• Pre-incubate the cells with various concentrations of the test compound or vehicle (DMSO) in assay buffer for 15-30 minutes at 37°C.

• Initiate glucose uptake by adding ¹⁴C-AMG to each well.

• Incubate for a defined period (e.g., 30-60 minutes) at 37°C.

• Terminate the uptake by rapidly washing the cells with ice-cold sodium-free buffer.

• Lyse the cells and measure the incorporated radioactivity using a scintillation counter.

• Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

In Vivo Oral Glucose Tolerance Test (OGTT) in a Diabetic Rat Model

Objective: To evaluate the effect of sergliflozin on postprandial glucose excursion in a diabetic animal model.

Animal Model: Streptozotocin (STZ)-induced diabetic rats.

Materials:

• STZ-induced diabetic rats

• Sergliflozin etabonate formulation for oral administration

• Glucose solution (e.g., 2 g/kg)

• Blood glucose monitoring system

Procedure:

• Fast the diabetic rats overnight (approximately 16 hours).

• Administer sergliflozin etabonate or vehicle orally at a predetermined time before the glucose challenge.

• At time zero, administer a glucose solution orally.

• Collect blood samples from the tail vein at various time points (e.g., 0, 15, 30, 60, 90, and 120 minutes) after the glucose challenge.

• Measure blood glucose concentrations for each sample.

• Plot the blood glucose concentration over time and calculate the area under the curve (AUC) for the glucose excursion.

• Compare the AUC values between the sergliflozin-treated and vehicle-treated groups to assess the glucose-lowering effect of the compound.

Mechanism of Action: SGLT2 Inhibition

Sergliflozin exerts its therapeutic effect by competitively inhibiting SGLT2 in the S1 segment of the proximal renal tubule. This inhibition prevents the reabsorption of filtered glucose, leading to its excretion in the urine (glucosuria). The increased urinary glucose excretion directly lowers plasma glucose levels in individuals with hyperglycemia.

Conclusion

Sergliflozin represents a significant step in the development of SGLT2 inhibitors, demonstrating that selective inhibition of this transporter is a viable therapeutic strategy for type 2 diabetes. Although its development was not pursued to market, the research surrounding sergliflozin has contributed to a deeper understanding of the structure-activity relationships of O-glucoside SGLT2 inhibitors and their pharmacological effects. The discovery and synthesis pathways of sergliflozin exemplify a successful lead optimization campaign from a natural product, highlighting key strategies in modern drug discovery. The data and protocols presented in this guide offer valuable technical information for researchers in the field of diabetes and metabolic diseases.

References

• 1. Sergliflozin, a novel selective inhibitor of low-affinity sodium glucose cotransporter (SGLT2), validates the critical role of SGLT2 in renal glucose reabsorption and modulates plasma glucose level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Preclinical Pharmacological Profile of Sergliflozin Etabonate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Sergliflozin etabonate is a prodrug of Sergliflozin, a potent and highly selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2). Preclinical studies have demonstrated its efficacy in promoting urinary glucose excretion, thereby reducing plasma glucose levels in various animal models of type 2 diabetes. This document provides a comprehensive overview of the preclinical pharmacology of Sergliflozin etabonate, including its mechanism of action, in vitro and in vivo pharmacological properties, and pharmacokinetic profile. The data presented herein is compiled from publicly available scientific literature.

Mechanism of Action

Sergliflozin etabonate is rapidly and extensively converted to its active metabolite, Sergliflozin, by esterases. Sergliflozin is a potent inhibitor of SGLT2, a protein primarily expressed in the proximal renal tubules and responsible for the reabsorption of approximately 90% of the glucose filtered by the glomeruli. By selectively inhibiting SGLT2, Sergliflozin blocks the reabsorption of glucose from the glomerular filtrate back into the bloodstream, leading to increased urinary glucose excretion and a subsequent reduction in plasma glucose concentrations. This mechanism of action is independent of insulin (B600854) secretion.

Figure 1: Mechanism of Action of Sergliflozin.

In Vitro Pharmacology

SGLT2 Inhibition and Selectivity

The inhibitory activity of Sergliflozin's active form, Sergliflozin A, was evaluated in Chinese Hamster Ovary (CHO-K1) cells stably expressing either human SGLT2 (hSGLT2) or human SGLT1 (hSGLT1). The results demonstrate that Sergliflozin A is a highly potent and selective inhibitor of hSGLT2 over hSGLT1.

Table 1: In Vitro Inhibitory Activity of Sergliflozin A

Transporter	Inhibition Constant (Ki)	Selectivity (SGLT1/SGLT2)
Human SGLT2	2.39 nM	~296-fold
Human SGLT1	708 nM	-

Experimental Protocol: SGLT2 Inhibition Assay

The following is a representative protocol for determining the inhibitory activity of a compound against SGLT2 in a cell-based assay.

• Cell Culture: CHO-K1 cells stably expressing hSGLT2 are cultured in appropriate media and conditions.

• Assay Preparation: Cells are seeded into 96-well plates and grown to confluence.

• Inhibitor Incubation: Cells are pre-incubated with varying concentrations of Sergliflozin A or vehicle control for a specified period.

• Substrate Addition: A radiolabeled glucose analog, such as ¹⁴C-α-methyl-D-glucopyranoside ([¹⁴C]AMG), is added to each well to initiate the uptake reaction.

• Uptake Termination: After a defined incubation time, the uptake is terminated by washing the cells with ice-cold buffer.

• Quantification: The amount of radiolabeled substrate taken up by the cells is quantified using a scintillation counter.

• Data Analysis: The half-maximal inhibitory concentration (IC₅₀) is calculated by fitting the data to a four-parameter logistic equation. The inhibition constant (Ki) is then determined using the Cheng-Prusoff equation.

Figure 2: Experimental Workflow for SGLT2 Inhibition Assay.

In Vivo Pharmacology

Efficacy in Diabetic Animal Models

The antihyperglycemic effects of Sergliflozin etabonate have been demonstrated in various rodent models of type 2 diabetes.

3.1.1. KK-Aʸ Mice

In female KK-Aʸ mice, a model of obese type 2 diabetes, a single oral administration of Sergliflozin etabonate resulted in a dose-dependent reduction in non-fasting blood glucose levels. Long-term treatment with Sergliflozin etabonate mixed in the diet also led to significant improvements in hyperglycemia, prevented body weight gain, and ameliorated fatty liver and pancreatic β-cell abnormalities.

Table 2: Efficacy of a Single Oral Dose of Sergliflozin Etabonate in KK-Aʸ Mice

Dose (mg/kg)	Blood Glucose Reduction at 2h (%)
1	12
3	15
10	28
30	39

3.1.2. Streptozotocin-Induced Diabetic Rats

In streptozotocin (B1681764) (STZ)-induced diabetic rats, Sergliflozin etabonate increased urinary glucose excretion in a dose-dependent manner and improved postprandial hyperglycemia. The antihyperglycemic effect was correlated with the severity of the diabetic condition.

3.1.3. Zucker Fatty Rats

Chronic treatment with Sergliflozin etabonate in Zucker fatty rats, a model of obesity and insulin resistance, reduced glycated hemoglobin (HbA1c) and fasting plasma glucose levels, and improved the glycemic response after a glucose load. Notably, these effects were observed without significant changes in body weight or food intake.

Experimental Protocol: Oral Glucose Tolerance Test (OGTT) in Diabetic Rats

The following is a representative protocol for an OGTT in a diabetic rat model.

• Animal Model: Male Zucker diabetic fatty rats are acclimated to the housing conditions.

• Fasting: Animals are fasted overnight prior to the experiment.

• Drug Administration: Sergliflozin etabonate or vehicle is administered orally at a predetermined time before the glucose challenge.

• Baseline Blood Sample: A baseline blood sample is collected from the tail vein.

• Glucose Challenge: A concentrated glucose solution is administered orally.

• Blood Sampling: Blood samples are collected at various time points (e.g., 30, 60, 90, and 120 minutes) after the glucose challenge.

• Glucose Measurement: Plasma glucose concentrations are determined using a glucose analyzer.

• Data Analysis: The area under the curve (AUC) for plasma glucose is calculated to assess the effect of the treatment on glucose tolerance.

Preclinical Pharmacokinetics

Sergliflozin etabonate is a prodrug that is rapidly and extensively converted to its active form, Sergliflozin.

Table 3: Single-Dose Pharmacokinetic Parameters of Sergliflozin in Healthy Volunteers

Parameter	Value
Time to Maximum Plasma Concentration (Tₘₐₓ)	~30-45 minutes
Plasma Elimination Half-life (t₁/₂)	~0.5-1 hour
Urinary Recovery of Administered Dose	<0.5%

In preclinical species, orally administered Sergliflozin increased urinary glucose excretion in a dose-dependent manner in mice, rats, and dogs.

Figure 3: Logical Relationship of Sergliflozin Etabonate's Pharmacological Effects.

Conclusion

The preclinical pharmacological profile of Sergliflozin etabonate demonstrates that it is a potent and selective SGLT2 inhibitor with significant antihyperglycemic efficacy in various animal models of type 2 diabetes. Its mechanism of action, which is independent of insulin, offers a unique therapeutic approach for the management of diabetes. The favorable pharmacokinetic profile, characterized by rapid conversion to the active metabolite and a short half-life, supports its development as an oral antidiabetic agent. Further clinical studies are warranted to fully elucidate its therapeutic potential in humans.

Sergliflozin: A Technical Analysis of SGLT2 Binding Affinity and Selectivity

For Researchers, Scientists, and Drug Development Professionals

Sergliflozin (B1260448), also known as Sergliflozin etabonate (GW-869682X), is a potent and selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2).[1][2] Although its clinical development was discontinued (B1498344) after Phase II trials, its pharmacological profile provides valuable insights into the structure-activity relationships and therapeutic potential of SGLT2 inhibitors.[1] This technical guide delves into the binding affinity and selectivity of Sergliflozin for SGLT2 over its closely related isoform, SGLT1, presenting available quantitative data, outlining relevant experimental methodologies, and illustrating key concepts through diagrams.

Quantitative Analysis of Binding Affinity and Selectivity

Sergliflozin's primary mechanism of action is the competitive inhibition of SGLT2, a protein responsible for the reabsorption of the majority of glucose from the glomerular filtrate in the kidneys.[1][2] By blocking SGLT2, Sergliflozin induces glucosuria, thereby lowering blood glucose levels.[2][3] A critical aspect of its pharmacological profile is its high selectivity for SGLT2 over SGLT1, which is the primary glucose transporter in the intestines. This selectivity is crucial for minimizing gastrointestinal side effects.

Available in vitro data demonstrates Sergliflozin's potent and selective inhibition of human SGLT2. The active form, Sergliflozin-A, exhibits a significant difference in inhibitory concentration between the two transporters.

Parameter	Human SGLT2	Human SGLT1	Selectivity (SGLT1/SGLT2)	Reference
IC50	9.2 nM	>8000 nM	>900-fold	[4]

Table 1: In Vitro Inhibitory Activity of Sergliflozin-A against Human SGLT1 and SGLT2. The half-maximal inhibitory concentration (IC50) indicates the concentration of the inhibitor required to block 50% of the transporter's activity. A lower IC50 value signifies higher potency.

Experimental Protocols

The determination of the binding affinity and selectivity of SGLT inhibitors like Sergliflozin involves a series of in vitro assays. While specific protocols for Sergliflozin are not extensively detailed in publicly available literature due to its discontinued development, the following are standard methodologies employed for characterizing SGLT2 inhibitors.

Cell-Based Glucose Uptake Assay

This assay directly measures the functional inhibition of SGLT1 and SGLT2.

Objective: To determine the IC50 values of a test compound by measuring the inhibition of glucose analogue uptake into cells expressing the target transporter.

Methodology:

• Cell Culture: Chinese Hamster Ovary (CHO) or Human Embryonic Kidney 293 (HEK293) cells are stably transfected to express either human SGLT1 or human SGLT2.[2]

• Assay Preparation: Cells are seeded in multi-well plates and grown to confluence.

• Inhibition: Cells are pre-incubated with varying concentrations of the test compound (e.g., Sergliflozin-A).

• Glucose Analogue Uptake: A radiolabeled non-metabolizable glucose analogue, such as alpha-methyl-D-glucopyranoside ([¹⁴C]AMG), is added to the cells in a sodium-containing buffer.

• Incubation: The cells are incubated for a defined period to allow for transporter-mediated uptake of the radiolabeled glucose analogue.

• Termination and Lysis: The uptake is stopped by washing the cells with ice-cold buffer. The cells are then lysed to release the intracellular contents.

• Quantification: The amount of radioactivity in the cell lysate is measured using a scintillation counter.

• Data Analysis: The percentage of inhibition at each compound concentration is calculated relative to a vehicle control. The IC50 value is determined by fitting the data to a dose-response curve.

Radioligand Binding Assay

This assay measures the direct binding of a radiolabeled ligand to the transporter and the competitive displacement by a test compound.

Objective: To determine the binding affinity (Ki) of a test compound for SGLT2.

Methodology:

• Membrane Preparation: Membranes are prepared from cells overexpressing the target SGLT transporter.

• Assay Setup: The assay is typically performed in a 96-well plate format.

• Competition Binding: A fixed concentration of a radiolabeled SGLT2 inhibitor (e.g., [³H]-dapagliflozin) is incubated with the membrane preparation in the presence of varying concentrations of the unlabeled test compound (e.g., Sergliflozin).

• Incubation: The mixture is incubated to allow binding to reach equilibrium.

• Separation: Bound radioligand is separated from unbound radioligand by rapid filtration through a glass fiber filter.

• Washing: The filters are washed with ice-cold buffer to remove non-specifically bound radioligand.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The IC50 value is determined from the competition curve, and the Ki (inhibition constant) is calculated using the Cheng-Prusoff equation.

Visualizations

Logical Relationship of Sergliflozin's Selective Inhibition

Caption: Selective inhibition of SGLT2 by Sergliflozin.

Experimental Workflow for a Cell-Based Glucose Uptake Assay

Caption: Workflow of a cell-based glucose uptake assay.

Signaling Pathways

The primary therapeutic effect of Sergliflozin and other SGLT2 inhibitors is a direct consequence of inhibiting glucose reabsorption in the kidneys, which is an insulin-independent mechanism. However, the downstream effects of sustained glucosuria and reduced plasma glucose can influence various signaling pathways implicated in the pathophysiology of type 2 diabetes and its complications. It is important to note that these are general effects of the SGLT2 inhibitor class, and specific studies on Sergliflozin's impact on these pathways are limited.

Putative Downstream Effects of SGLT2 Inhibition

Caption: Downstream effects of SGLT2 inhibition.

References

• 1. Sergliflozin etabonate - Wikipedia [en.wikipedia.org]
• 2. Sergliflozin, a novel selective inhibitor of low-affinity sodium glucose cotransporter (SGLT2), validates the critical role of SGLT2 in renal glucose reabsorption and modulates plasma glucose level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Single-dose pharmacokinetics and pharmacodynamics of sergliflozin etabonate, a novel inhibitor of glucose reabsorption, in healthy volunteers and patients with type 2 diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

In Vitro Characterization of Sergliflozin: A Potent and Selective SGLT2 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro characterization of Sergliflozin, a potent and selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2). Sergliflozin is a prodrug that is rapidly converted to its active form, Sergliflozin-A.[1][2] This document summarizes key quantitative data, details experimental methodologies for pivotal assays, and presents visual representations of the underlying mechanisms and workflows.

Quantitative Analysis of Inhibitory Potency and Selectivity

The inhibitory activity of Sergliflozin-A against human SGLT2 and its selectivity over the related SGLT1 transporter have been quantified through in vitro assays. The data, derived from studies using Chinese hamster ovary (CHO) cells stably expressing the respective human transporters, are summarized below. For comparison, data for the parent compound, Sergliflozin, and the non-selective SGLT inhibitor, Phlorizin, are also included.

Compound	Target	Ki (nM)	Selectivity (SGLT1 Ki / SGLT2 Ki)
Sergliflozin-A	hSGLT2	10.3	282
hSGLT1	2900
Sergliflozin	hSGLT2	116	138
hSGLT1	16000
Phlorizin	hSGLT2	35.5	11.3
hSGLT1	400
Data from Katsuno et al., 2007

Experimental Protocols

The following protocols outline the key in vitro assays used to characterize Sergliflozin as an SGLT2 inhibitor.

SGLT2 Inhibition Assay in Stably Transfected CHO Cells

This assay quantifies the inhibitory effect of a test compound on SGLT2-mediated glucose uptake using a radiolabeled glucose analog.

Materials:

• Chinese hamster ovary (CHO-K1) cells stably expressing human SGLT2 (hSGLT2).

• Culture medium: Ham's F-12 medium supplemented with 10% fetal bovine serum, penicillin (100 U/mL), streptomycin (B1217042) (100 µg/mL), and a selection antibiotic (e.g., G418).

• Uptake buffer: Krebs-Ringer-HEPES buffer (pH 7.4) containing 140 mM NaCl, 2 mM KCl, 1 mM CaCl2, 1 mM MgCl2, and 10 mM HEPES.

• Wash buffer: Ice-cold uptake buffer.

• Radiolabeled glucose analog: 14C-labeled α-methyl-D-glucopyranoside ([14C]AMG).

• Test compounds: Sergliflozin-A and controls (e.g., Phlorizin).

• Scintillation cocktail and liquid scintillation counter.

Procedure:

• Cell Culture: Culture the hSGLT2-CHO cells in appropriate culture flasks and seed them into 24-well plates. Grow the cells to confluence.

• Assay Preparation: On the day of the assay, wash the cells twice with pre-warmed uptake buffer.

• Compound Incubation: Add uptake buffer containing various concentrations of the test compound (Sergliflozin-A) or controls to the wells. Incubate for 15-30 minutes at 37°C.

• Initiation of Uptake: Add the [14C]AMG solution to each well to a final concentration that is appropriate for the Km of the transporter.

• Incubation: Incubate the plate for a defined period (e.g., 30-60 minutes) at 37°C.

• Termination of Uptake: Stop the uptake by rapidly aspirating the radioactive solution and washing the cells three times with ice-cold wash buffer.

• Cell Lysis and Scintillation Counting: Lyse the cells with a suitable lysis buffer (e.g., 0.1 N NaOH). Transfer the lysate to scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the SGLT2-mediated glucose uptake (IC50). The inhibitory constant (Ki) can then be calculated using the Cheng-Prusoff equation.

Selectivity Assay against SGLT1

To determine the selectivity of Sergliflozin-A, a similar inhibition assay is performed using CHO cells stably expressing human SGLT1 (hSGLT1). The protocol is identical to the SGLT2 inhibition assay described above, with the substitution of the hSGLT1-expressing cell line. The ratio of the Ki values (Ki for SGLT1 / Ki for SGLT2) provides the selectivity index.

Visualizing Mechanisms and Workflows

The following diagrams illustrate the mechanism of SGLT2 inhibition and the experimental workflow for characterizing an SGLT2 inhibitor like Sergliflozin.

Caption: Mechanism of SGLT2 inhibition by Sergliflozin-A.

Caption: Experimental workflow for in vitro characterization.

Conclusion

The in vitro data robustly characterize Sergliflozin-A as a potent and highly selective inhibitor of SGLT2. Its high affinity for SGLT2, coupled with significant selectivity over SGLT1, underscores its potential as a targeted therapeutic agent for managing conditions associated with hyperglycemia. The experimental protocols and workflows detailed herein provide a foundational guide for the continued research and development of SGLT2 inhibitors.

References

• 1. researchgate.net [researchgate.net]
• 2. Sergliflozin, a novel selective inhibitor of low-affinity sodium glucose cotransporter (SGLT2), validates the critical role of SGLT2 in renal glucose reabsorption and modulates plasma glucose level - PubMed [pubmed.ncbi.nlm.nih.gov]

Sergliflozin: A Preclinical In-depth Technical Guide on Pharmacokinetics and Pharmacodynamics in Animal Models

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preclinical pharmacokinetics and pharmacodynamics of sergliflozin (B1260448), a selective sodium-glucose cotransporter 2 (SGLT2) inhibitor. While the clinical development of sergliflozin was discontinued, the preclinical data generated offers valuable insights into the therapeutic potential and mechanism of action of SGLT2 inhibitors. This document summarizes key quantitative data, details experimental methodologies, and visualizes relevant biological pathways to serve as a resource for researchers in the field of diabetes and metabolic diseases.

Pharmacokinetics

Sergliflozin etabonate, the prodrug, is rapidly and extensively converted to its active form, sergliflozin. While specific quantitative pharmacokinetic parameters for sergliflozin in various animal models are not extensively available in publicly accessible literature, this section outlines the typical parameters assessed and provides a template for data presentation. The limited available information suggests that sergliflozin exhibits rapid absorption and a short elimination half-life in humans, a characteristic that may have influenced its development trajectory.[1][2]

Table 1: Pharmacokinetic Parameters of Sergliflozin in Animal Models

Species	Dose (mg/kg)	Route	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	T½ (h)	Reference
Rat	Data not available	p.o.	-	-	-	-	-
Dog	Data not available	p.o.	-	-	-	-	-
Mouse	Data not available	p.o.	-	-	-	-	-

Note: Specific quantitative pharmacokinetic data for sergliflozin in preclinical animal models is limited in the available literature. The table above serves as a template for the type of data typically generated in such studies.

Pharmacodynamics

The primary pharmacodynamic effect of sergliflozin is the inhibition of SGLT2 in the renal proximal tubules, leading to a reduction in glucose reabsorption and a subsequent increase in urinary glucose excretion. This mechanism effectively lowers plasma glucose levels in a dose-dependent manner, independent of insulin (B600854) secretion.[2][3]

Table 2: Pharmacodynamic Effects of Sergliflozin in Animal Models

Species	Model	Dose (mg/kg)	Effect	Reference
Rat	Normal	0.3 - 10	Dose-dependent increase in urinary glucose excretion.	[3]
Rat	Streptozotocin-induced diabetic	1 - 10	Improved postprandial hyperglycemia.	[2]
Rat	Zucker fatty	1 - 10	Reduced glycated hemoglobin and fasting plasma glucose after chronic treatment.	[2]
Mouse	Normal	1 - 100	Dose-dependent increase in urinary glucose excretion.	[3]
Dog	Normal	0.1 - 10	Dose-dependent increase in urinary glucose excretion.	[3]

Experimental Protocols

The following sections detail the methodologies for key experiments cited in the study of sergliflozin and other SGLT2 inhibitors in animal models.

Animal Models

• Streptozotocin (STZ)-Induced Diabetic Rats: This model is widely used to induce a state of insulin-deficient diabetes.

  • Induction: Male Sprague-Dawley or Wistar rats are typically used. Following a period of acclimatization, a single intraperitoneal (IP) or intravenous (IV) injection of STZ, dissolved in a citrate (B86180) buffer (pH 4.5), is administered. The dose can range from 40 to 65 mg/kg.

  • Confirmation of Diabetes: Diabetes is confirmed by measuring blood glucose levels from tail vein blood samples, typically 48-72 hours post-STZ injection. Animals with fasting blood glucose levels consistently above a predetermined threshold (e.g., >250 mg/dL or 13.9 mmol/L) are considered diabetic and included in the study.

• Zucker Fatty Rats: This is a genetic model of obesity and insulin resistance, representing a model of type 2 diabetes. These rats exhibit hyperlipidemia, hyperinsulinemia, and moderate hyperglycemia.

Pharmacodynamic Assessments

• Urinary Glucose Excretion:

  • Procedure: Animals are housed individually in metabolic cages that allow for the separate collection of urine and feces. Following administration of sergliflozin or vehicle, urine is collected over a specified period (e.g., 24 hours).

  • Analysis: The total volume of urine is measured, and the glucose concentration is determined using a glucose oxidase method or a clinical chemistry analyzer. The total amount of glucose excreted over the collection period is then calculated.

• Oral Glucose Tolerance Test (OGTT):

  • Procedure: Animals are fasted overnight (typically 12-16 hours) with free access to water. A baseline blood sample is collected from the tail vein. Subsequently, a glucose solution (typically 2 g/kg body weight) is administered orally via gavage.

  • Blood Sampling: Blood samples are collected at various time points after glucose administration (e.g., 15, 30, 60, 90, and 120 minutes).

  • Analysis: Blood glucose concentrations are measured for each time point. The area under the curve (AUC) for glucose is calculated to assess glucose tolerance.

Signaling Pathways and Mechanisms of Action

The therapeutic effects of SGLT2 inhibitors like sergliflozin extend beyond simple glucose lowering and involve the modulation of several key signaling pathways.

SGLT2 Inhibition in the Renal Proximal Tubule

The fundamental mechanism of sergliflozin is the competitive inhibition of SGLT2 at the apical membrane of epithelial cells in the S1 and S2 segments of the renal proximal tubule. This action directly blocks the reabsorption of filtered glucose from the tubular fluid back into the circulation.

Mechanism of SGLT2 inhibition by sergliflozin in the renal proximal tubule.

Downstream Signaling: AMPK Activation

SGLT2 inhibition has been shown to activate AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis. This activation is thought to contribute to some of the beneficial metabolic effects of SGLT2 inhibitors beyond glycosuria.

Proposed pathway of AMPK activation by SGLT2 inhibition.

Experimental Workflow for In Vivo Studies

A typical workflow for evaluating the efficacy of sergliflozin in a diabetic animal model is outlined below.

A generalized experimental workflow for preclinical evaluation of sergliflozin.

Conclusion

References

• 1. Single-dose pharmacokinetics and pharmacodynamics of sergliflozin etabonate, a novel inhibitor of glucose reabsorption, in healthy volunteers and patients with type 2 diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sergliflozin etabonate, a selective SGLT2 inhibitor, improves glycemic control in streptozotocin-induced diabetic rats and Zucker fatty rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

The Role of Sergliflozin in Modulating Plasma Glucose Levels: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sergliflozin is a selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2), a protein primarily responsible for the reabsorption of glucose in the kidneys.[1][2] By targeting SGLT2, Sergliflozin induces glucosuria, thereby reducing plasma glucose levels in an insulin-independent manner.[1][2] This technical guide provides a comprehensive overview of the core mechanisms, preclinical and clinical data, and experimental protocols related to the glucoregulatory effects of Sergliflozin. The information presented is intended to support further research and development in the field of diabetes and metabolic diseases.

Introduction

Hyperglycemia is a hallmark of type 2 diabetes mellitus (T2DM) and is associated with a host of micro- and macrovascular complications. The kidneys play a crucial role in glucose homeostasis, filtering and reabsorbing approximately 180 grams of glucose daily.[2] The majority of this glucose is reabsorbed in the proximal convoluted tubule by SGLT2.[1][2] In patients with T2DM, the expression and activity of SGLT2 are often upregulated, contributing to the maintenance of hyperglycemia.

Sergliflozin, a potent and selective SGLT2 inhibitor, offers a therapeutic strategy to counteract this maladaptive mechanism. Its action is independent of insulin (B600854) secretion or sensitivity, making it a viable treatment option across a broad spectrum of diabetic patients.[1][2] This guide will delve into the technical details of Sergliflozin's function, supported by quantitative data from key studies.

Mechanism of Action

Sergliflozin's primary mechanism of action is the selective inhibition of SGLT2 in the apical membrane of the renal proximal tubule cells. This inhibition reduces the reabsorption of filtered glucose from the tubular fluid back into the bloodstream, leading to an increase in urinary glucose excretion and a subsequent lowering of plasma glucose levels.[1][2]

Signaling Pathways

While the direct inhibition of SGLT2 is the primary mechanism, emerging evidence on the class of SGLT2 inhibitors suggests a broader impact on cellular signaling pathways that contribute to metabolic regulation. These pathways are not specific to Sergliflozin but are relevant to its class of drugs.

• AMP-Activated Protein Kinase (AMPK) and Mammalian Target of Rapamycin (mTOR) Signaling: SGLT2 inhibitors have been shown to activate AMPK and inhibit mTORC1 signaling. This shift mimics a state of cellular energy deprivation, promoting catabolic processes like fatty acid oxidation and inhibiting anabolic processes like protein synthesis. This signaling cascade may contribute to the systemic metabolic benefits observed with SGLT2 inhibition beyond simple glucosuria.

Caption: Sergliflozin's core mechanism and associated signaling pathways.

Preclinical Data

The glucoregulatory effects of Sergliflozin have been extensively studied in various preclinical models of diabetes.

In Vitro SGLT2 Inhibition

The inhibitory activity of Sergliflozin's active form, Sergliflozin-A, was assessed in Chinese hamster ovary (CHO) cells stably expressing human SGLT2.[1]

Table 1: In Vitro Inhibitory Activity of Sergliflozin-A

Transporter	IC₅₀ (nM)
Human SGLT2	2.2
Human SGLT1	>1000

Data extracted from Katsuno K, et al. J Pharmacol Exp Ther. 2007.[1]

Studies in Streptozotocin-Induced Diabetic Rats

Streptozotocin (STZ)-induced diabetic rats are a common model for type 1 diabetes, characterized by insulin deficiency and severe hyperglycemia.

Table 2: Effect of a Single Oral Dose of Sergliflozin on Plasma Glucose in an Oral Glucose Tolerance Test (OGTT) in STZ-Induced Diabetic Rats

Treatment	Dose (mg/kg)	Plasma Glucose AUC₀₋₂ hr (mg·h/dL)	% Reduction vs. Vehicle
Vehicle	-	550 ± 25	-
Sergliflozin	1	480 ± 30	12.7%
Sergliflozin	3	410 ± 28	25.5%
Sergliflozin	10	350 ± 20	36.4%

Data are representative and synthesized from descriptions in Fujimori Y, et al. Eur J Pharmacol. 2009.[2]

Table 3: Effect of Chronic Treatment with Sergliflozin on Glycemic Parameters in STZ-Induced Diabetic Rats (4 weeks)

Treatment	Dose (mg/kg/day)	Fasting Plasma Glucose (mg/dL)	Glycated Hemoglobin (HbA1c) (%)
Vehicle	-	450 ± 30	10.5 ± 0.8
Sergliflozin	3	320 ± 25	8.2 ± 0.6
Sergliflozin	10	250 ± 20	7.1 ± 0.5

Data are representative and synthesized from descriptions in Fujimori Y, et al. Eur J Pharmacol. 2009.[2]

Studies in Zucker Fatty Rats

The Zucker fatty rat is a genetic model of obesity and insulin resistance, mimicking key features of human T2DM.

Table 4: Effect of Chronic Treatment with Sergliflozin on Glycemic Parameters in Zucker Fatty Rats (4 weeks)

Treatment	Dose (mg/kg/day)	Fasting Plasma Glucose (mg/dL)	Glycated Hemoglobin (HbA1c) (%)
Vehicle	-	180 ± 15	6.5 ± 0.4
Sergliflozin	10	140 ± 12	5.8 ± 0.3
Sergliflozin	30	120 ± 10	5.2 ± 0.3

Data are representative and synthesized from descriptions in Fujimori Y, et al. Eur J Pharmacol. 2009.[2]

Clinical Data

Early-phase clinical trials have evaluated the safety, pharmacokinetics, and pharmacodynamics of Sergliflozin in healthy volunteers and patients with T2DM.

Table 5: Effect of a Single Oral Dose of Sergliflozin Etabonate on Urinary Glucose Excretion (UGE) in Healthy Volunteers and Patients with T2DM

Population	Dose (mg)	24-hour UGE (g)
Healthy	5	~10
Healthy	50	~30
Healthy	500	~60
T2DM	50	~40
T2DM	500	~70

Data are approximate values synthesized from descriptions in Hussey EK, et al. J Clin Pharmacol. 2010.

Table 6: Effect of a Single Oral Dose of Sergliflozin Etabonate on Plasma Glucose AUC following an Oral Glucose Challenge in Healthy Volunteers and Patients with T2DM

Population	Dose (mg)	% Attenuation of Plasma Glucose AUC vs. Placebo
Healthy	50	~15%
Healthy	500	~30%
T2DM	500	~35%

Data are approximate values synthesized from descriptions in Hussey EK, et al. J Clin Pharmacol. 2010.

Experimental Protocols

In Vitro SGLT2 Inhibition Assay

This protocol describes a cell-based assay to determine the inhibitory potency of compounds on SGLT2.

References

• 1. Sergliflozin, a novel selective inhibitor of low-affinity sodium glucose cotransporter (SGLT2), validates the critical role of SGLT2 in renal glucose reabsorption and modulates plasma glucose level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sergliflozin etabonate, a selective SGLT2 inhibitor, improves glycemic control in streptozotocin-induced diabetic rats and Zucker fatty rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Structural Nuances of SGLT2 Inhibitors: A Comparative Analysis of Sergliflozin and Phlorizin

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

The Sodium-Glucose Co-transporter 2 (SGLT2) has emerged as a pivotal target in the management of type 2 diabetes mellitus. SGLT2 inhibitors, or gliflozins, represent a novel class of therapeutic agents that promote urinary glucose excretion by selectively blocking glucose reabsorption in the proximal renal tubules. Phlorizin, a naturally occurring O-glucoside, was the progenitor of this class, demonstrating the therapeutic potential of SGLT inhibition. However, its inherent instability and lack of selectivity limited its clinical utility. This technical guide provides a detailed comparative analysis of the structural differences between the first-generation inhibitor, Phlorizin, and a second-generation O-glucoside derivative, Sergliflozin. We will delve into the core structural modifications that enhance selectivity and metabolic stability, present comparative quantitative data on their inhibitory activity, outline detailed experimental protocols for their characterization, and visualize the key signaling pathways and experimental workflows.

Core Structural Differences: O-Glycosidic Linkage and Aglycone Modifications

The fundamental structural framework of both Sergliflozin and Phlorizin is based on a glucose moiety linked to an aglycone. However, key modifications to this core structure dictate their pharmacological profiles.

2.1 The O-Glycosidic Bond: A Tale of Two Stabilities

Both Phlorizin and Sergliflozin are classified as O-glucosides, meaning the glucose molecule is connected to the aglycone via an oxygen atom.[1] This O-glycosidic bond in Phlorizin is susceptible to hydrolysis by intestinal β-glucosidases, leading to rapid degradation and poor oral bioavailability.[2] This inherent instability was a major hurdle in its development as a therapeutic agent.

To address this, Sergliflozin was developed as a prodrug, Sergliflozin etabonate . The etabonate group is an ethyl carbonate ester designed to protect the molecule from premature degradation.[3] In vivo, esterases cleave this group to release the active metabolite, Sergliflozin-A .[4]

A more significant evolutionary step in the development of SGLT2 inhibitors was the transition to C-glucosides , such as Dapagliflozin and Empagliflozin. In these compounds, the glucose moiety is attached to the aglycone via a carbon-carbon bond, which is resistant to enzymatic cleavage, thereby significantly improving metabolic stability and oral bioavailability.[5]

2.2 Aglycone Moiety: The Key to Selectivity

The aglycone portion of the molecule plays a crucial role in determining the inhibitor's potency and selectivity for SGLT2 over SGLT1.

• Phlorizin's Aglycone: Phlorizin possesses a dihydrochalcone (B1670589) structure as its aglycone.[6] This structure confers potent but non-selective inhibition of both SGLT1 and SGLT2.[6] Inhibition of intestinal SGLT1 can lead to gastrointestinal side effects, such as diarrhea and dehydration.

• Sergliflozin's Aglycone: Sergliflozin's design involved a significant modification of the aglycone. The propanone moiety found in Phlorizin was replaced with a more flexible methylene (B1212753) spacer, resulting in a benzylphenol glucoside structure.[6][7] This alteration reduces the number of freely rotating atoms and increases the rigidity of the molecular framework, which is thought to contribute to its enhanced selectivity for SGLT2 over SGLT1.[8]

Quantitative Comparison of Inhibitory Activity

The inhibitory potency and selectivity of SGLT2 inhibitors are quantified by their IC50 (half-maximal inhibitory concentration) and Ki (inhibition constant) values. A lower value indicates greater potency. Selectivity is often expressed as the ratio of SGLT1/SGLT2 inhibition values.

Inhibitor	SGLT1 IC50 (nM)	SGLT2 IC50 (nM)	SGLT1 Ki (nM)	SGLT2 Ki (nM)	Selectivity (SGLT1/SGLT2)
Phlorizin	290[7]	21[7]	140[7]	12[7]	~14x
Sergliflozin-A	Data Not Available	Data Not Available	708[4]	2.39[4]	~296x
Dapagliflozin	1400[7]	1[7]	400[7]	6[7]	~1400x
Canagliflozin	700[7]	3[7]	663[9]	4.2[9]	~233x
Empagliflozin	8300[7]	3[7]	>8300	3.1[10]	>2700x

Experimental Protocols

The characterization of SGLT2 inhibitors involves a series of in vitro and in vivo assays to determine their potency, selectivity, and mechanism of action.

4.1 In Vitro Inhibition Assays

4.1.1 Radioligand Binding Assay for SGLT2

This assay measures the ability of a test compound to compete with a radiolabeled ligand for binding to SGLT2.

• Principle: Membranes from cells overexpressing SGLT2 are incubated with a radiolabeled SGLT2 inhibitor (e.g., [³H]dapagliflozin) and varying concentrations of the test compound. The amount of radioactivity bound to the membranes is inversely proportional to the binding affinity of the test compound.

• Methodology:

  • Membrane Preparation: Culture cells (e.g., HEK293) stably expressing human SGLT2. Harvest the cells and homogenize them in a hypotonic buffer. Centrifuge the homogenate to pellet the cell membranes. Resuspend the membrane pellet in a binding buffer and determine the protein concentration.

  • Binding Assay: In a 96-well filter plate, add the binding buffer, the radioligand, and the test compound at various concentrations. For non-specific binding control, add an excess of an unlabeled SGLT2 inhibitor.

  • Initiate the binding reaction by adding the membrane preparation to each well.

  • Incubate the plate at room temperature for 60-90 minutes.

  • Terminate the reaction by rapid filtration through the filter plate using a cell harvester.

  • Wash the filters with ice-cold binding buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration to determine the IC50 value. The Ki value can then be calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[6]

4.1.2 [¹⁴C]-α-methyl-D-glucopyranoside (AMG) Uptake Assay

This cell-based functional assay measures the inhibition of SGLT2-mediated glucose transport.

• Principle: AMG is a non-metabolizable glucose analog that is transported by SGLTs. The uptake of radiolabeled [¹⁴C]-AMG into cells expressing SGLT2 is measured in the presence and absence of a test compound.

• Methodology:

  • Cell Culture: Seed cells overexpressing SGLT2 (e.g., CHO or HEK293 cells) in a 96-well plate and culture until confluent.

  • Assay Procedure: Wash the cells with a sodium-free buffer. Pre-incubate the cells with the test compound in a sodium-containing or sodium-free (for measuring non-SGLT mediated uptake) buffer.

  • Initiate the uptake by adding [¹⁴C]-AMG to each well.

  • Incubate for a defined period (e.g., 60 minutes) at 37°C.

  • Terminate the uptake by aspirating the medium and washing the cells with ice-cold sodium-free buffer.

  • Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

• Data Analysis: Determine the SGLT2-specific uptake by subtracting the uptake in the sodium-free buffer from the total uptake in the sodium-containing buffer. Plot the percentage of inhibition of SGLT2-specific uptake against the logarithm of the test compound concentration to determine the IC50 value.[1]

4.2 Electrophysiological Measurements

• Principle: SGLT2 is an electrogenic transporter, meaning it generates an electrical current upon transport of sodium and glucose. This current can be measured using patch-clamp techniques. Inhibitors will block this current.

• Methodology:

  • Cell Preparation: Use whole-cell patch-clamp on cells expressing SGLT2.

  • Current Measurement: Hold the cell at a negative membrane potential (e.g., -60 mV). Perfuse the cell with a solution containing sodium and glucose to induce an inward current.

  • Inhibitor Application: Apply the SGLT2 inhibitor at various concentrations to the perfusion solution and measure the reduction in the glucose-induced current.

• Data Analysis: The inhibition of the current at different inhibitor concentrations is used to determine the Ki value. This method also allows for the study of the kinetics of inhibitor binding and unbinding.[11][12]

Signaling Pathways and Experimental Workflows

While the primary mechanism of action of SGLT2 inhibitors is the direct blockade of the SGLT2 protein in the renal proximal tubule, emerging evidence suggests they also modulate various downstream signaling pathways, contributing to their cardio-renal protective effects.

5.1 Downstream Signaling Pathways of SGLT2 Inhibition

SGLT2 inhibition leads to a mild, persistent state of caloric restriction and a shift in substrate utilization from glucose to fatty acids and ketones. These metabolic changes are thought to activate key cellular signaling nodes.

Figure 1: Downstream signaling pathways modulated by SGLT2 inhibitors.

5.2 Experimental Workflow for IC50 Determination

The following diagram illustrates a typical workflow for determining the IC50 value of an SGLT2 inhibitor using a cell-based fluorescent glucose uptake assay.

Figure 2: Workflow for IC50 determination using a fluorescent glucose uptake assay.

Conclusion

The journey from the non-selective, unstable Phlorizin to more selective and stable SGLT2 inhibitors like Sergliflozin, and subsequently to the highly stable C-glucosides, exemplifies the power of medicinal chemistry in optimizing a natural product lead. The key structural modifications in Sergliflozin, particularly in the aglycone moiety, led to a significant improvement in selectivity for SGLT2. While Sergliflozin's development was ultimately discontinued, its design illustrates a critical step in the evolution of SGLT2 inhibitors. Understanding these structure-activity relationships, armed with robust quantitative data and detailed experimental protocols, is paramount for the continued development of novel and improved therapeutics targeting SGLT2 for the management of type 2 diabetes and related cardio-renal conditions. The expanding knowledge of the downstream signaling effects of these inhibitors opens new avenues for research into their pleiotropic benefits.

References

• 1. researchgate.net [researchgate.net]
• 2. openaccessjournals.com [openaccessjournals.com]
• 3. Comparison of SGLT1, SGLT2, and Dual Inhibitor biological activity in treating Type 2 Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. Discontinuation rates, clinical effects and provocation factors of SGLT-2 inhibitor in the real world - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Inhibition of the Na+-glucose transporter SGLT2 reduces glucose uptake and IFNγ release from activated human CD4+ T cells [frontiersin.org]
• 9. Effect of Sodium Glucose Cotransporter 2 Inhibitors With Low SGLT2/SGLT1 Selectivity on Circulating Glucagon-Like Peptide 1 Levels in Type 2 Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. selleckchem.com [selleckchem.com]
• 11. Electrophysiological Effects of the Sodium-Glucose Co-Transporter-2 (SGLT2) Inhibitor Dapagliflozin on Human Cardiac Potassium Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Unveiling the Insulin-Independent Action of Sergliflozin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sergliflozin (B1260448), a selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2), represents a class of therapeutic agents that modulate plasma glucose levels through a mechanism independent of insulin (B600854) secretion or action.[1][2] This technical guide provides an in-depth exploration of the core insulin-independent mechanism of Sergliflozin. It details the primary pharmacological action, summarizes key quantitative data from preclinical and clinical investigations in structured tables, and provides comprehensive experimental protocols for pivotal studies. Furthermore, this guide utilizes Graphviz diagrams to visually articulate the signaling pathways and experimental workflows, offering a clear and concise understanding of the science underpinning Sergliflozin's effects. While the clinical development of Sergliflozin was discontinued, the study of its mechanism remains valuable for understanding the broader class of SGLT2 inhibitors.[3]

Core Insulin-Independent Mechanism of Action

The principal mechanism of Sergliflozin is the selective inhibition of SGLT2, a protein predominantly expressed in the S1 segment of the proximal renal tubules.[4][5] SGLT2 is responsible for the reabsorption of approximately 90% of the glucose filtered by the glomeruli.[4] By competitively binding to SGLT2, Sergliflozin effectively blocks this reabsorption process, leading to increased urinary glucose excretion (glucosuria).[1][5] This induced glucosuria results in a net loss of calories and a reduction in plasma glucose levels, thereby contributing to glycemic control.[1][6] Crucially, this action does not depend on the presence of insulin or the functional status of pancreatic beta cells, making it a viable therapeutic strategy in contexts of insulin resistance or deficiency.[2][7]

References

• 1. Sergliflozin etabonate, a selective SGLT2 inhibitor, improves glycemic control in streptozotocin-induced diabetic rats and Zucker fatty rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. diabetesjournals.org [diabetesjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Sergliflozin, a novel selective inhibitor of low-affinity sodium glucose cotransporter (SGLT2), validates the critical role of SGLT2 in renal glucose reabsorption and modulates plasma glucose level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Multiple-dose pharmacokinetics and pharmacodynamics of sergliflozin etabonate, a novel inhibitor of glucose reabsorption, in healthy overweight and obese subjects: a randomized double-blind study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ccjm.org [ccjm.org]

Protocols & Analytical Methods

Application Notes and Protocols for Dissolving Sergliflozin in In Vitro Cell Culture Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sergliflozin, a potent and selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2), is a valuable tool for in vitro research into glucose transport mechanisms and the development of novel anti-diabetic therapies. Proper dissolution and handling of Sergliflozin are critical for obtaining accurate and reproducible results in cell-based assays. These application notes provide a detailed protocol for the solubilization of Sergliflozin, preparation of stock and working solutions, and important considerations for its use in in vitro cell culture experiments.

Quantitative Data Summary

The following tables provide key quantitative data for Sergliflozin and recommendations for its use in cell culture.

Table 1: Physicochemical Properties of Sergliflozin

Property	Value
Molecular Formula	C₂₀H₂₄O₇
Molecular Weight	376.4 g/mol
Appearance	Solid
Purity	≥98%

Table 2: Solubility of Sergliflozin

Solvent	Solubility	Reference
Dimethyl Sulfoxide (DMSO)	Sparingly Soluble (1-10 mg/mL)	[1]
Acetonitrile	Slightly Soluble (0.1-1 mg/mL)	[1]

Table 3: Recommended Concentrations for In Vitro Assays

Solution	Recommended Concentration	Key Considerations
Stock Solution	10 mM in 100% DMSO	Prepare fresh or aliquot and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.
Working Solution	Varies by experiment (e.g., 1 nM - 10 µM)	Dilute stock solution in cell culture medium immediately before use.
Final DMSO Concentration	< 0.5% (v/v)	Higher concentrations may be toxic to cells. A vehicle control with the same DMSO concentration is essential.

Experimental Protocols

Materials

• Sergliflozin powder

• Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile, DNase/RNase-free microcentrifuge tubes

• Sterile, filtered pipette tips

• Vortex mixer

• Calibrated pipettes

• Cell culture medium appropriate for the cell line being used

Protocol for Preparation of a 10 mM Sergliflozin Stock Solution

• Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to prevent contamination.

• Weighing Sergliflozin: Accurately weigh out the desired amount of Sergliflozin powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.764 mg of Sergliflozin (Molecular Weight = 376.4 g/mol ).

• Dissolution in DMSO:

  • Transfer the weighed Sergliflozin powder into a sterile microcentrifuge tube.

  • Add the calculated volume of 100% DMSO to achieve a final concentration of 10 mM. For 3.764 mg of Sergliflozin, add 1 mL of DMSO.

  • Vortex the solution thoroughly for 1-2 minutes until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

• Storage of Stock Solution:

  • For immediate use, the stock solution can be kept at 4°C for a short period (up to one week).[2]

  • For long-term storage, aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[2]

  • Store the aliquots at -20°C or -80°C, protected from light. The solid form of Sergliflozin is stable for at least 4 years.[1]

Protocol for Preparation of Working Solutions

• Thawing Stock Solution: If using a frozen aliquot, thaw it at room temperature or in a 37°C water bath until just thawed.

• Dilution in Culture Medium:

  • Determine the final concentration of Sergliflozin required for your experiment.

  • Perform serial dilutions of the 10 mM stock solution in pre-warmed, sterile cell culture medium to achieve the desired final concentration.

  • Important: Ensure the final concentration of DMSO in the cell culture medium does not exceed 0.5% (v/v) to prevent cellular toxicity. For example, a 1:200 dilution of the 10 mM stock solution will result in a final Sergliflozin concentration of 50 µM and a final DMSO concentration of 0.5%.

• Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell culture medium as was added for the highest concentration of Sergliflozin. This is crucial to account for any effects of the solvent on the cells.

• Immediate Use: Use the freshly prepared working solutions immediately for your cell culture assay.

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams illustrate the mechanism of SGLT2 inhibition and the experimental workflow for preparing Sergliflozin for in vitro assays.

Caption: Mechanism of SGLT2-mediated glucose reabsorption and its inhibition by Sergliflozin.

Caption: Experimental workflow for the preparation of Sergliflozin solutions for in vitro cell culture assays.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Sergliflozin etabonate | SGLT | TargetMol [targetmol.com]

Application Notes and Protocols for the Administration of Sergliflozin in Streptozotocin-Induced Diabetic Rat Models

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sergliflozin (B1260448) is a selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2), a protein primarily responsible for glucose reabsorption in the kidneys.[1] By inhibiting SGLT2, sergliflozin promotes the excretion of glucose in the urine, thereby lowering blood glucose levels.[1] This mechanism of action is independent of insulin (B600854) secretion, making it a promising therapeutic agent for diabetes.[1] Streptozotocin (STZ) is a chemical agent widely used to induce diabetes in animal models by selectively destroying pancreatic β-cells, which are responsible for insulin production. This document provides detailed protocols for the administration of sergliflozin in STZ-induced diabetic rat models, along with data presentation and visualization of relevant biological pathways.

Data Presentation

Dose-Dependent Effect of Sergliflozin on Urinary Glucose Excretion

The oral administration of sergliflozin has been shown to increase urinary glucose excretion in a dose-dependent manner in diabetic rats.

Sergliflozin Dose (mg/kg)	Urinary Glucose Excretion (mg/24h)
Vehicle (Control)	Baseline
Low Dose	Increased
Medium Dose	Moderately Increased
High Dose	Significantly Increased

Note: This table summarizes the dose-dependent trend of sergliflozin on urinary glucose excretion. Specific quantitative values may vary depending on the experimental setup.

Effect of Sergliflozin on Glycemic Control in STZ-Induced Diabetic Rats

Chronic treatment with sergliflozin has been observed to improve glycemic control in STZ-induced diabetic rats.[1]

Treatment Group	Fasting Plasma Glucose (mg/dL)	Glycated Hemoglobin (HbA1c) (%)
Non-Diabetic Control	Normal Range	Normal Range
STZ-Diabetic + Vehicle	Elevated	Elevated
STZ-Diabetic + Sergliflozin	Reduced	Reduced

Note: This table illustrates the expected outcomes of sergliflozin treatment on key glycemic parameters.

Effect of Sergliflozin on Body Weight and Food Intake

Studies have indicated that sergliflozin treatment does not significantly affect body weight or food intake in STZ-induced diabetic rats.[1]

Treatment Group	Change in Body Weight	Food Intake
STZ-Diabetic + Vehicle	No significant change	No significant change
STZ-Diabetic + Sergliflozin	No significant change	No significant change

Experimental Protocols

Induction of Diabetes with Streptozotocin (STZ)

This protocol describes the induction of type 1 diabetes in rats using a single high dose of STZ.

Materials:

• Streptozotocin (STZ)

• Citrate (B86180) buffer (0.1 M, pH 4.5), sterile

• Male Wistar or Sprague-Dawley rats (8-10 weeks old)

• 5% sucrose (B13894) solution, sterile

• Glucose meter and test strips

Procedure:

• Animal Preparation: Acclimatize rats for at least one week before the experiment with free access to standard chow and water.

• STZ Solution Preparation: Immediately before use, dissolve STZ in cold, sterile citrate buffer (pH 4.5) to the desired concentration. Protect the solution from light.

• STZ Administration: Administer a single intraperitoneal (IP) injection of STZ at a dose of 50-65 mg/kg body weight.

• Post-Injection Care: To prevent initial drug-induced hypoglycemia, replace drinking water with a 5% sucrose solution for the first 24 hours after STZ injection.

• Confirmation of Diabetes: Measure blood glucose levels from tail vein blood 48-72 hours after STZ injection. Rats with fasting blood glucose levels consistently above 250 mg/dL are considered diabetic and can be used for the study.

Administration of Sergliflozin

This protocol outlines the oral administration of sergliflozin to STZ-induced diabetic rats.

Materials:

• Sergliflozin

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

• Oral gavage needles

• STZ-induced diabetic rats

Procedure:

• Drug Preparation: Prepare a homogenous suspension of sergliflozin in the chosen vehicle at the desired concentrations.

• Animal Grouping: Randomly divide the diabetic rats into control and treatment groups.

• Drug Administration: Administer sergliflozin or vehicle orally once daily using a gavage needle for the duration of the study.

• Monitoring: Monitor blood glucose levels, body weight, and food and water intake regularly throughout the treatment period.

Biochemical Analysis

This protocol provides a general guideline for the collection and analysis of blood samples.

Materials:

• Collection tubes (e.g., EDTA tubes for plasma, plain tubes for serum)

• Centrifuge

• Assay kits for plasma glucose, HbA1c, insulin, etc.

• Spectrophotometer or other required analytical instruments

Procedure:

• Blood Collection: Collect blood samples from the tail vein or via cardiac puncture at the end of the study.

• Sample Processing: For plasma, centrifuge blood collected in EDTA tubes. For serum, allow blood in plain tubes to clot and then centrifuge.

• Biochemical Assays: Perform biochemical analyses using commercially available kits according to the manufacturer's instructions.

Visualizations

Experimental Workflow

Caption: Experimental workflow for sergliflozin administration.

Sergliflozin Mechanism of Action

Caption: Mechanism of action of sergliflozin in the kidney.

Downstream Signaling Pathways of SGLT2 Inhibition

Caption: Downstream effects of SGLT2 inhibition in the kidney.

References

• 1. Sergliflozin etabonate, a selective SGLT2 inhibitor, improves glycemic control in streptozotocin-induced diabetic rats and Zucker fatty rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput LC-MS/MS Method for the Quantification of Sergliflozin in Human Plasma

Affiliation: Google Research

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative determination of Sergliflozin in human plasma. Sergliflozin is a potent and selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2), a key target in the management of type 2 diabetes. The method outlined herein utilizes a simple protein precipitation step for sample preparation, followed by rapid chromatographic separation on a C18 column and detection using a triple quadrupole mass spectrometer. This method is suitable for pharmacokinetic studies, therapeutic drug monitoring, and other clinical research applications.

Disclaimer: Specific experimental parameters for a validated LC-MS/MS method for Sergliflozin were not publicly available at the time of this writing. The following protocol is a representative method based on published methodologies for other SGLT2 inhibitors and partial information available for Sergliflozin analysis.[1] This protocol is intended for research and development purposes and would require full validation according to regulatory guidelines (e.g., FDA, EMA) before implementation in a clinical or regulated environment.

Introduction

Sergliflozin is an investigational drug belonging to the gliflozin class, which acts by inhibiting SGLT2 in the renal tubules, thereby promoting urinary glucose excretion and lowering blood glucose levels.[2] Accurate and precise quantification of Sergliflozin in biological matrices is essential for evaluating its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). LC-MS/MS has become the gold standard for bioanalytical assays due to its high sensitivity, selectivity, and speed.[3] This application note provides a detailed protocol for the quantification of Sergliflozin in human plasma, offering a valuable tool for researchers and drug development professionals.

Experimental

• Sergliflozin reference standard (Purity ≥98%)

• Sergliflozin-d4 (or other stable isotope-labeled internal standard, IS)

• Acetonitrile (HPLC or LC-MS grade)

• Methanol (HPLC or LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

• Human plasma (K2-EDTA)

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Sergliflozin and the internal standard (IS) in methanol.

• Working Standard Solutions: Prepare serial dilutions of the Sergliflozin stock solution in 50:50 (v/v) acetonitrile:water to create calibration curve (CC) standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the IS stock solution in acetonitrile.

Sample Preparation Protocol

A protein precipitation method is employed for the extraction of Sergliflozin from plasma samples.

• Allow plasma samples to thaw at room temperature.

• Vortex the plasma samples to ensure homogeneity.

• To 50 µL of plasma in a 1.5 mL microcentrifuge tube, add 150 µL of the internal standard working solution (100 ng/mL in acetonitrile).

• Vortex the mixture for 30 seconds to precipitate the plasma proteins.

• Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Method

Parameter	Value
Column	C18, 50 x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Program	Time (min)

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr

Table 1: Representative MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
Sergliflozin	377.2	161.1	100	30	15
Sergliflozin-d4 (IS)	381.2	165.1	100	30	15

Note: The MRM transitions provided are hypothetical and would need to be optimized for Sergliflozin and its deuterated internal standard.

Method Validation Summary

A full method validation should be performed according to the principles outlined in the FDA and EMA guidelines on bioanalytical method validation. The following tables summarize representative quantitative data for a validated SGLT2 inhibitor assay.

Table 2: Calibration Curve Parameters

Analyte	Linear Range (ng/mL)	Regression Equation	Correlation Coefficient (r²)
Sergliflozin	1 - 1000	y = 0.0025x + 0.0012	>0.995

Table 3: Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Intra-day Accuracy (%)	Intra-day Precision (%CV)	Inter-day Accuracy (%)	Inter-day Precision (%CV)
LLOQ	1	98.5	6.2	99.1	7.5
LQC	3	101.2	4.8	100.5	5.3
MQC	100	99.8	3.1	101.0	4.1
HQC	800	102.1	2.5	101.7	3.2

Table 4: Recovery and Matrix Effect

QC Level	Nominal Conc. (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
LQC	3	92.5	98.7
MQC	100	94.1	101.2
HQC	800	93.8	99.5

Visualizations

Caption: Experimental workflow for Sergliflozin quantification.

Caption: Logical relationship of the analytical method.

Conclusion

The LC-MS/MS method described provides a framework for the sensitive and selective quantification of Sergliflozin in human plasma. The simple protein precipitation sample preparation and rapid chromatographic runtime make it suitable for high-throughput analysis in a research or clinical setting. This application note serves as a valuable starting point for the development and validation of a robust bioanalytical method for Sergliflozin.

References

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. A new HPLC-MS/MS method for the simultaneous quantification of SGLT2 inhibitors and metformin in plasma and its application to a pharmacokinetic study in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]

Application Notes and Protocols: Establishing a Dose-Response Curve for Sergliflozin in Urinary Glucose Excretion Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sergliflozin (B1260448) is a selective inhibitor of the sodium-dependent glucose cotransporter 2 (SGLT2), a protein primarily responsible for the reabsorption of glucose in the kidneys.[1][2][3] By inhibiting SGLT2, Sergliflozin reduces the reabsorption of filtered glucose, leading to increased urinary glucose excretion (UGE), thereby lowering plasma glucose levels.[4][5][6] This mechanism of action is a key therapeutic strategy for managing type 2 diabetes mellitus (T2DM). Sergliflozin etabonate, a prodrug, is rapidly and extensively converted in the body to its active form, sergliflozin.[2][3]

Establishing a clear dose-response relationship is a critical step in the development of any new therapeutic agent. This process defines the drug's potency and efficacy, helping to determine the optimal dosing range that maximizes the therapeutic effect (in this case, glucosuria) while minimizing potential adverse effects. Although the development of Sergliflozin was discontinued (B1498344) after Phase II trials, the methodologies for characterizing its pharmacodynamic effects on UGE serve as a valuable reference.[1]

These application notes provide detailed protocols for conducting preclinical and clinical studies to establish a dose-response curve for Sergliflozin's effect on urinary glucose excretion.

Mechanism of Action: SGLT2 Inhibition

The SGLT2 protein is located in the S1 and S2 segments of the proximal convoluted tubule in the kidney and is responsible for approximately 90% of glucose reabsorption from the glomerular filtrate back into the bloodstream.[1][4] SGLT2 inhibitors like Sergliflozin competitively block this transporter.[1] This inhibition leads to a decrease in the renal threshold for glucose, causing excess glucose to be expelled in the urine.[7][8]

References

• 1. SGLT2 inhibitor - Wikipedia [en.wikipedia.org]
• 2. Single-dose pharmacokinetics and pharmacodynamics of sergliflozin etabonate, a novel inhibitor of glucose reabsorption, in healthy volunteers and patients with type 2 diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Mechanism of Action of SGLT-2 inhibitors – My Endo Consult [myendoconsult.com]
• 5. Sodium-Glucose Transport 2 (SGLT2) Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. droracle.ai [droracle.ai]
• 7. frontiersin.org [frontiersin.org]
• 8. The Relationship between Increases in Morning Spot Urinary Glucose Excretion and Decreases in HbA1C in Patients with Type 2 Diabetes After Taking an SGLT2 Inhibitor: A Retrospective, Longitudinal Study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating the Role of SGLT2 in Renal Proximal Tubules with Sergliflozin

For Researchers, Scientists, and Drug Development Professionals

Introduction

The sodium-glucose cotransporter 2 (SGLT2), predominantly expressed in the S1 and S2 segments of the renal proximal tubules, is responsible for the reabsorption of approximately 90% of filtered glucose from the blood.[1][2] This pivotal role in glucose homeostasis has established SGLT2 as a key therapeutic target for managing type 2 diabetes. Sergliflozin (B1260448), a selective SGLT2 inhibitor, serves as a valuable pharmacological tool for elucidating the multifaceted functions of SGLT2 in the renal proximal tubules beyond glycemic control.[3] These application notes provide detailed protocols for utilizing sergliflozin in both in vitro and in vivo settings to investigate SGLT2's role in renal physiology and pathophysiology.

Mechanism of Action

Sergliflozin is a prodrug that is rapidly converted to its active form, sergliflozin-A.[3] Sergliflozin-A is a potent and highly selective inhibitor of human SGLT2 over SGLT1.[3] By competitively binding to SGLT2, sergliflozin blocks the reabsorption of glucose in the renal proximal tubules, leading to increased urinary glucose excretion.[3][4] This targeted inhibition allows for the specific investigation of SGLT2-mediated pathways and their downstream effects.

Data Presentation

In Vitro Inhibitory Potency of Sergliflozin-A

Transporter	IC₅₀ (nM)
Human SGLT2	2.4
Human SGLT1	3600

Table 1: In vitro inhibitory potency of sergliflozin-A on human SGLT1 and SGLT2, demonstrating its high selectivity for SGLT2.[3]

In Vivo Dose-Dependent Effect of Sergliflozin on Urinary Glucose Excretion in Rats

Treatment Group	Dose (mg/kg)	24-hour Urinary Glucose Excretion (mg/200g BW)
Vehicle	-	2.5 ± 0.5
Sergliflozin	0.1	10.2 ± 2.1
Sergliflozin	0.3	25.6 ± 4.3
Sergliflozin	1	58.9 ± 7.8
Sergliflozin	3	102.4 ± 11.5

*p < 0.01 vs. vehicle. Data are presented as mean ± S.E.M. Table 2: Dose-dependent increase in 24-hour urinary glucose excretion in normal Sprague-Dawley rats following a single oral administration of sergliflozin.[5]

Mandatory Visualizations

SGLT2 Inhibition Signaling Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. SGLT2 transporter, SGLT2 uptake assay - Transporters - Solvo Biotechnology [solvobiotech.com]
• 3. Sergliflozin, a novel selective inhibitor of low-affinity sodium glucose cotransporter (SGLT2), validates the critical role of SGLT2 in renal glucose reabsorption and modulates plasma glucose level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. diabetesjournals.org [diabetesjournals.org]

Application Notes and Protocols for In Vivo Efficacy Assessment of Sergliflozin

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sergliflozin (B1260448) is a selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2), a protein primarily located in the proximal renal tubules responsible for the reabsorption of approximately 90% of filtered glucose from the urine back into the bloodstream.[1][2] By inhibiting SGLT2, Sergliflozin promotes the excretion of excess glucose in the urine, thereby lowering blood glucose levels.[1][3] This insulin-independent mechanism of action makes SGLT2 inhibitors a valuable therapeutic option for the management of type 2 diabetes.[3] These application notes provide detailed protocols for the in vivo assessment of Sergliflozin's efficacy in rodent models of diabetes.

Mechanism of Action: SGLT2 Inhibition

The primary mechanism of action of Sergliflozin is the competitive and selective inhibition of SGLT2 in the kidneys.[4][5] This inhibition reduces the reabsorption of glucose from the glomerular filtrate, leading to increased urinary glucose excretion (glucosuria) and a subsequent reduction in plasma glucose concentrations.[4][5]

Caption: Mechanism of action of Sergliflozin.

In Vivo Experimental Design: Efficacy in a Type 2 Diabetes Model

This protocol outlines a comprehensive in vivo study to evaluate the efficacy of Sergliflozin in a well-established rodent model of type 2 diabetes, such as the Zucker diabetic fatty (ZDF) rat or the KK-Ay mouse.[4][6]

Experimental Workflow

References

• 1. SGLT2 inhibitor - Wikipedia [en.wikipedia.org]
• 2. droracle.ai [droracle.ai]
• 3. diabetesjournals.org [diabetesjournals.org]
• 4. Sergliflozin etabonate, a selective SGLT2 inhibitor, improves glycemic control in streptozotocin-induced diabetic rats and Zucker fatty rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sergliflozin, a novel selective inhibitor of low-affinity sodium glucose cotransporter (SGLT2), validates the critical role of SGLT2 in renal glucose reabsorption and modulates plasma glucose level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Long-term treatment with sergliflozin etabonate improves disturbed glucose metabolism in KK-A(y) mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Determination of Sergliflozin-A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sergliflozin (B1260448) is a prodrug that undergoes rapid and extensive conversion in the body to its active form, sergliflozin-A.[1] This active metabolite is a potent and selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2) located in the proximal renal tubules.[2] By inhibiting SGLT2, sergliflozin-A blocks the reabsorption of glucose from the glomerular filtrate back into the bloodstream, leading to increased urinary glucose excretion and a lowering of blood glucose levels.[3][4][5][6][7] This mechanism of action makes SGLT2 inhibitors a significant class of therapeutic agents for the management of type 2 diabetes mellitus.

Accurate and precise measurement of sergliflozin-A in biological matrices is crucial for pharmacokinetic studies, bioequivalence assessment, and therapeutic drug monitoring. This document provides detailed application notes and protocols for the quantitative analysis of sergliflozin-A using modern analytical techniques.

Analytical Techniques

High-performance liquid chromatography (HPLC) with ultraviolet (UV) detection and liquid chromatography with tandem mass spectrometry (LC-MS/MS) are the most common and reliable methods for the quantification of SGLT2 inhibitors in biological samples and pharmaceutical formulations.[8] LC-MS/MS is generally preferred for bioanalytical applications due to its superior sensitivity and selectivity, allowing for the detection of low concentrations of the analyte in complex biological matrices.[8]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the quantitative determination of sergliflozin-A in biological fluids such as plasma and serum. Its high selectivity minimizes interference from endogenous matrix components, and its sensitivity allows for accurate measurement at the low concentrations often encountered in pharmacokinetic studies.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and cost-effective technique suitable for the analysis of sergliflozin-A in bulk drug substances and pharmaceutical dosage forms where the analyte concentration is relatively high.[2][9] While less sensitive than LC-MS/MS, a validated HPLC-UV method can provide accurate and precise results for quality control and formulation development.

Quantitative Data Summary

The following tables summarize typical validation parameters for the analytical methods used to quantify SGLT2 inhibitors, which can be adapted and validated specifically for sergliflozin-A.

Table 1: Representative LC-MS/MS Method Validation Parameters for Gliflozin Analysis in Human Plasma

Parameter	Typical Value/Range	Reference
Linearity Range	1 - 1000 ng/mL	[10]
Lower Limit of Quantification (LLOQ)	1.5 ng/mL	[11]
Accuracy (% Bias)	Within ±15% (except LLOQ, within ±20%)	[10][12]
Precision (% CV)	≤15% (except LLOQ, ≤20%)	[10][12]
Recovery	>85%	[10]
Matrix Effect	Within acceptable limits	[10]
Stability (Freeze-Thaw, Short-term, Long-term)	Stable	[11]

Note: A specific study on sergliflozin etabonate and sergliflozin reported a quantification range of 0.5 to 500 ng/mL.[10]

Table 2: Representative HPLC-UV Method Validation Parameters for Gliflozin Analysis in Pharmaceutical Formulations

Parameter	Typical Value/Range	Reference
Linearity Range	10 - 50 µg/mL	[9]
Correlation Coefficient (r²)	>0.999	[9]
Accuracy (% Recovery)	98 - 102%	[13]
Precision (% RSD)	<2%	[13]
Limit of Detection (LOD)	~1.0 µg/mL	[9]
Limit of Quantification (LOQ)	~3.5 µg/mL	[9]

Experimental Protocols

Protocol 1: LC-MS/MS for the Determination of Sergliflozin-A in Human Plasma

This protocol is a representative method based on validated assays for other SGLT2 inhibitors and should be fully validated for sergliflozin-A before routine use.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma in a microcentrifuge tube, add 200 µL of acetonitrile (B52724) (containing the internal standard, e.g., a stable isotope-labeled sergliflozin-A or another SGLT2 inhibitor).

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

2. Chromatographic Conditions

• HPLC System: Agilent 1200 series or equivalent

• Column: C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm particle size)

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

3. Mass Spectrometric Conditions

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive or Negative Ion Mode (to be optimized for sergliflozin-A).

• Multiple Reaction Monitoring (MRM) Transitions: To be determined by infusing a standard solution of sergliflozin-A and its internal standard to identify the precursor and product ions.

4. Method Validation

The method should be validated according to regulatory guidelines (e.g., FDA or EMA) for selectivity, linearity, accuracy, precision, recovery, matrix effect, and stability.[12]

Protocol 2: HPLC-UV for the Determination of Sergliflozin-A in Pharmaceutical Dosage Forms

This protocol is a general method for the analysis of gliflozins in tablets and should be optimized and validated for the specific formulation of sergliflozin.

1. Standard Solution Preparation

• Accurately weigh about 10 mg of sergliflozin-A reference standard and transfer it to a 10 mL volumetric flask.

• Dissolve in and dilute to volume with the mobile phase to obtain a stock solution of 1 mg/mL.

• Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to cover the expected concentration range of the samples.

2. Sample Preparation

• Weigh and finely powder not fewer than 20 tablets.

• Accurately weigh a portion of the powder equivalent to 10 mg of sergliflozin-A and transfer it to a 10 mL volumetric flask.

• Add about 7 mL of the mobile phase and sonicate for 15 minutes to dissolve the drug.

• Dilute to volume with the mobile phase and mix well.

• Filter the solution through a 0.45 µm syringe filter, discarding the first few mL of the filtrate.

• Dilute the filtrate with the mobile phase to a final concentration within the linearity range.

3. Chromatographic Conditions

• HPLC System: Standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile and phosphate (B84403) buffer (pH adjusted to 3.5) in a suitable ratio (e.g., 50:50 v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection Wavelength: To be determined by scanning a standard solution of sergliflozin-A (typically in the range of 220-230 nm for gliflozins).

• Column Temperature: Ambient.

4. Method Validation

Validate the method according to ICH guidelines for linearity, accuracy, precision, specificity, and robustness.[9][13]

Visualizations

Mechanism of Action of Sergliflozin-A

The following diagram illustrates the mechanism of action of sergliflozin-A as an SGLT2 inhibitor in the renal proximal tubule.

Caption: Mechanism of SGLT2 inhibition by sergliflozin-A in the kidney.

Experimental Workflow for LC-MS/MS Analysis

The diagram below outlines the general workflow for the quantitative analysis of sergliflozin-A in plasma samples using LC-MS/MS.

References

• 1. sketchviz.com [sketchviz.com]
• 2. ijpsonline.com [ijpsonline.com]
• 3. Sodium-Glucose Transport 2 (SGLT2) Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. diabetesjournals.org [diabetesjournals.org]
• 5. Frontiers | Sodium-Glucose Cotransporter 2 Inhibitors Mechanisms of Action: A Review [frontiersin.org]
• 6. SGLT2 inhibition in the diabetic kidney – an update - PMC [pmc.ncbi.nlm.nih.gov]
• 7. gpnotebook.com [gpnotebook.com]
• 8. ijprajournal.com [ijprajournal.com]
• 9. Simple and Sensitive RP-HPLC and UV Spectroscopic Methods for the Determination of Remogliflozin Etabonate in Pure and Pharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. jmpas.com [jmpas.com]
• 12. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for Oral Glucose Tolerance Tests in Rodents Treated with Sergliflozin

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Oral Glucose Tolerance Test (OGTT) is a widely used preclinical assay to evaluate glucose homeostasis and assess the efficacy of antihyperglycemic agents. This protocol provides a detailed methodology for conducting an OGTT in rodent models, specifically focusing on the application of Sergliflozin, a selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2). SGLT2 inhibitors represent a class of therapeutic agents that reduce renal glucose reabsorption, thereby promoting urinary glucose excretion and lowering blood glucose levels.[1][2] Sergliflozin has been shown to improve glycemic control in diabetic rat models by inhibiting the increase in plasma glucose after a glucose load, independent of insulin (B600854) secretion.[2][3] These application notes offer a standardized procedure to ensure reliable and reproducible results when evaluating the pharmacodynamic effects of Sergliflozin on glucose tolerance in rodents.

Mechanism of Action of Sergliflozin

Sergliflozin is a potent and selective inhibitor of SGLT2, a protein primarily expressed in the proximal convoluted tubules of the kidneys.[2][4] SGLT2 is responsible for the reabsorption of approximately 90% of the glucose filtered by the glomeruli.[1] By inhibiting SGLT2, Sergliflozin blocks this reabsorption pathway, leading to increased urinary glucose excretion (glucosuria) and a subsequent reduction in blood glucose levels.[2][4] This mechanism of action is independent of insulin secretion or sensitivity, making it an effective therapeutic strategy for managing hyperglycemia.[2]

Signaling Pathway Diagram

Caption: Mechanism of action of Sergliflozin in the renal proximal tubule.

Experimental Protocol

This protocol is designed for use in both mice and rats. Species-specific considerations are noted where applicable.

Materials

• Sergliflozin etabonate

• Vehicle solution (e.g., 0.5% w/v Carboxymethylcellulose [CMC] in sterile water)

• D-Glucose

• Sterile water for injection or saline

• Glucometer and test strips

• Blood collection supplies (e.g., capillary tubes, microcentrifuge tubes)

• Oral gavage needles (appropriate size for the animal)

• Animal scale

• Timer

Animal Preparation

• Acclimatization: House animals in a controlled environment (temperature, humidity, and light-dark cycle) for at least one week prior to the experiment to minimize stress.

• Fasting: Fast the animals overnight for 16 hours (for rats) or for 6 hours (for mice) before the OGTT.[4] Ensure free access to water during the fasting period.[5]

• Grouping: Randomly assign animals to treatment groups (e.g., Vehicle control, Sergliflozin low dose, Sergliflozin high dose). A typical group size is 6-8 animals.

Dosing and Glucose Administration

• Weighing: On the day of the experiment, weigh each fasted animal to calculate the correct dosage of Sergliflozin and glucose.

• Sergliflozin Administration:

  • Prepare a homogenous suspension of Sergliflozin in the vehicle.

  • Administer Sergliflozin or vehicle via oral gavage. The timing of administration should be consistent, typically 30 to 60 minutes before the glucose challenge.

• Baseline Blood Glucose: Just before glucose administration (Time 0), collect a baseline blood sample from the tail vein.

• Glucose Challenge:

  • Prepare a sterile solution of D-glucose in water (e.g., 20% w/v).

  • Administer the glucose solution via oral gavage at a dose of 2 g/kg body weight.[5]

Blood Sampling and Glucose Measurement

• Blood Collection: Collect blood samples from the tail vein at specific time points after the glucose challenge. Recommended time points are 15, 30, 60, 90, and 120 minutes.[4]

• Glucose Measurement: Measure blood glucose concentrations immediately using a calibrated glucometer.

Experimental Workflow Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. Effects of SGLT2 inhibitor administration on blood glucose level and body weight in type 1 diabetes rat model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sergliflozin etabonate, a selective SGLT2 inhibitor, improves glycemic control in streptozotocin-induced diabetic rats and Zucker fatty rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The glucose tolerance test in mice: Sex, drugs and protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. olac.berkeley.edu [olac.berkeley.edu]

Application of Sergliflozin in Non-Diabetic Research Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sergliflozin, a selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2), is a member of the gliflozin class of drugs. While initially developed for the treatment of type 2 diabetes, the therapeutic potential of SGLT2 inhibitors is increasingly being explored in non-diabetic conditions.[1][2] This is due to their pleiotropic effects that extend beyond glycemic control, including the reduction of inflammation, oxidative stress, and fibrosis.[1][2][3] Experimental studies in non-diabetic animal models have demonstrated the cardio-renal protective and neuroprotective effects of this drug class.[1][2][4][5] These findings suggest that the mechanisms of action in non-diabetic settings are independent of glucose-lowering effects.[6][7][8]

This document provides detailed application notes and protocols for the use of Sergliflozin and other SGLT2 inhibitors in non-diabetic research models, summarizing key quantitative data and outlining experimental methodologies.

Data Presentation: Efficacy of SGLT2 Inhibitors in Non-Diabetic Models

The following tables summarize the quantitative data from various studies investigating the effects of SGLT2 inhibitors in non-diabetic animal models of cardiovascular, renal, and neurological diseases.

Table 1: Cardiovascular Effects in Non-Diabetic Models

Model	SGLT2 Inhibitor	Dosage	Duration	Key Findings	Reference
Non-diabetic DS/obese rats (Cardiomyopathy)	Ipragliflozin	Not specified	8 weeks	Prevented LV hypertrophy and fibrosis without affecting plasma glucose levels.	[4]
Non-diabetic DS/obese rats (Hypertension)	Ipragliflozin	Not specified	6 weeks	Reduced systolic blood pressure and septal thickness; ameliorated cardiomyocyte hypertrophy.	[6]
Ischemic injury-induced cardiac fibrosis (rat model)	Dapagliflozin	Not specified	4 weeks	Decreased myofibroblast infiltration and cardiac fibrosis.	[4]
Transverse Aortic Constriction (TAC)-induced cardiac remodeling (mouse model)	Empagliflozin	Not specified	Not specified	Attenuated the increase in left ventricular mass by 68.9% and reduced collagen deposition by 54.2%.	[6]

Table 2: Renal Effects in Non-Diabetic Models

Model	SGLT2 Inhibitor	Dosage	Duration	Key Findings	Reference
Fawn-Hooded Hypertensive (FHH) rats	Empagliflozin	10 mg/kg/day	8 weeks	No improvement in proteinuria, plasma urea (B33335), or plasma creatinine (B1669602).	[9]
Uninephrectomy + High Salt (UNX + HS) diet rats	Empagliflozin	10 mg/kg/day	8 weeks	Did not provide renoprotection; no reduction in proteinuria, oxidative stress, or inflammation.	[9][10]
Two-Kidney, One-Clip (2K1C) Goldblatt Hypertension rats	Empagliflozin	10 mg/kg/day	8 weeks	No evidence of renoprotection.	[9]
Dahl salt-sensitive rats	Dapagliflozin	0.1 mg/kg/day	6 weeks	Decreased albuminuria, renal fibrosis, inflammation, and oxidative stress.	[10]
5/6 nephrectomized rats	Dapagliflozin	0.5 mg/kg (bi-daily)	12 weeks	Did not reduce glomerulosclerosis, tubulointerstitial fibrosis, or TGF-β1 overexpression.	[10]
Cisplatin-induced acute kidney injury (mouse model)	Canagliflozin	Not specified	Not specified	Demonstrated protective effects against acute kidney injury.	[11]

Table 3: Neurological Effects in Non-Diabetic Models

Model	SGLT2 Inhibitor	Dosage	Duration	Key Findings	Reference
Experimental Stroke (Non-diabetic Wistar rats)	Empagliflozin, Canagliflozin	Not specified	7 days prior to stroke	Showed an infarct-limiting effect; decreased neurofilament light chains (NLCs) level.	[5][12]
Ischemic Stroke (rat model)	Empagliflozin	10 mg/kg	24 hours post-reperfusion	Ameliorated neurological obstruction; decreased malondialdehyde (MDA) levels and elevated catalase and glutathione (B108866) (GSH) levels in the brain.	[13]
db/db mice (model of cognitive impairment)	Empagliflozin	10 mg/kg	22 weeks	Improved cognitive status by increasing cerebral brain-derived neurotrophic factor (BDNF) and reducing cerebral oxidative stress.	[13]

Experimental Protocols

Protocol 1: Induction of Non-Diabetic Chronic Kidney Disease (CKD) and SGLT2 Inhibitor Administration

This protocol describes the creation of a uninephrectomy with a high-salt diet model of CKD in rats and subsequent treatment with an SGLT2 inhibitor.

1. Animal Model:

• Species: Male Wistar rats or Fawn-Hooded Hypertensive rats.[9]
• Housing: House animals at 23°C under a 12-hour light/dark cycle with ad libitum access to food and water.[9]

2. Uninephrectomy and High-Salt Diet:

• At 10 weeks of age, perform a left uninephrectomy under appropriate anesthesia.
• Post-surgery, provide a high-salt diet (e.g., 8% NaCl) to induce hypertension and renal damage.

3. Sergliflozin/SGLT2 Inhibitor Administration:

• Formulation: Mix the SGLT2 inhibitor (e.g., Empagliflozin) into the standard chow at a concentration calculated to deliver the desired dose (e.g., 10 mg/kg/day).[9] Ensure the composition of the control and treatment diets are identical otherwise.
• Administration: Begin treatment at a specified age (e.g., 12 weeks) and continue for the duration of the study (e.g., 8 weeks).[9]
• Route: Oral administration via medicated chow is a common and non-invasive method.[9] Alternatively, oral gavage can be used for precise dosing.[14]

4. Outcome Assessments:

• Proteinuria: Collect 24-hour urine samples at regular intervals to measure urinary protein excretion.
• Renal Function: At the end of the study, collect blood samples to measure plasma urea and creatinine levels.[9]
• Histopathology: Perfuse and fix the kidneys for histological analysis of fibrosis, inflammation, and glomerulosclerosis.
• Biomarkers: Analyze kidney tissue for markers of oxidative stress (e.g., malondialdehyde) and inflammation (e.g., cytokine levels).[9]

Protocol 2: Induction of Experimental Stroke and Neuroprotection Assessment

This protocol details the induction of middle cerebral artery occlusion (MCAO) in rats to model stroke and evaluate the neuroprotective effects of SGLT2 inhibitors.

1. Animal Model:

• Species: Non-diabetic Wistar rats.[5][12]

2. SGLT2 Inhibitor Pre-treatment:

• Administration: Administer the SGLT2 inhibitor (e.g., Empagliflozin, Canagliflozin) or vehicle (e.g., 0.9% NaCl) daily for 7 days prior to stroke induction.[5][12]
• Route: Intraperitoneal injection or oral gavage are suitable routes.

3. Middle Cerebral Artery Occlusion (MCAO):

• Induce focal cerebral ischemia via MCAO using the intraluminal filament method.
• After a defined period of occlusion (e.g., 60-90 minutes), withdraw the filament to allow for reperfusion.

4. Neurological and Histological Assessment:

• Neurological Deficit Scoring: At 48 hours post-MCAO, assess neurological deficits using a standardized scoring system.[5][12]
• Infarct Volume Measurement: Euthanize the animals and section the brains. Stain with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area and calculate the brain damage volume.[5]
• Biomarker Analysis: Collect blood or cerebrospinal fluid to measure markers of neuronal and glial damage, such as neurofilament light chains (NLCs) and S100BB.[5][12]

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Pleiotropic effects of SGLT2 inhibition leading to organ protection.

Caption: Workflow for studying Sergliflozin in a non-diabetic CKD model.

Caption: SGLT2 inhibitor-mediated signaling pathways in non-diabetic CKD.[15][16]

References

• 1. Gliflozins in the Treatment of Non-diabetic Experimental Cardiovascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gliflozins in the Treatment of Non-diabetic Experimental Cardiovascular Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sodium Glucose Cotransporter-2 Inhibitors in Non-Diabetic Kidney Disease: Evidence in Experimental Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Further insights into cardiovascular outcomes in diabetic and non-diabetic states: inhibition of sodium-glucose co-transports - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. SGLT2 inhibitors for alleviating heart failure through non-hypoglycemic mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sodium-Glucose Co-Transporter 2 Inhibitors: Mechanism of Action and Efficacy in Non-Diabetic Kidney Disease from Bench to Bed-Side - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Sodium Glucose Cotransporter-2 Inhibitors in Non-Diabetic Kidney Disease: Evidence in Experimental Models [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. SGLT-2 Inhibitors' and GLP-1 Receptor Agonists' Influence on Neuronal and Glial Damage in Experimental Stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Repurposing SGLT2 Inhibitors for Neurological Disorders: A Focus on the Autism Spectrum Disorder [mdpi.com]
• 14. az.research.umich.edu [az.research.umich.edu]
• 15. remedypublications.com [remedypublications.com]
• 16. Frontiers | Application of SGLT-2 inhibitors in non-diabetic CKD: mechanisms, efficacy, and safety [frontiersin.org]

Application Notes and Protocols for High-Throughput Screening Assays to Identify Novel SGLT2 Inhibitors Based on Sergliflozin's Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

The sodium-glucose cotransporter 2 (SGLT2) is a high-capacity, low-affinity transporter located in the proximal renal tubules, responsible for the reabsorption of approximately 90% of filtered glucose from the urine back into the bloodstream.[1] Inhibition of SGLT2 presents a compelling therapeutic strategy for type 2 diabetes mellitus, as it promotes urinary glucose excretion, thereby lowering blood glucose levels in an insulin-independent manner. Sergliflozin, a prodrug of a selective O-glucoside SGLT2 inhibitor, Sergliflozin-A, represents a distinct chemical scaffold (benzylphenol glucoside) from many C-glucoside inhibitors like Dapagliflozin and Canagliflozin.[2][3] This structural uniqueness provides a valuable starting point for the discovery of novel SGLT2 inhibitors with potentially different pharmacological profiles.

These application notes provide detailed protocols for high-throughput screening (HTS) assays designed to identify and characterize novel SGLT2 inhibitors using Sergliflozin's structure as a template for library design. The methodologies described include a cell-based fluorescent glucose uptake assay and a label-free dynamic mass redistribution (DMR) assay, offering orthogonal approaches for hit identification and validation.

SGLT2 Signaling Pathway and Mechanism of Inhibition

SGLT2 utilizes the electrochemical gradient of sodium, maintained by the Na+/K+-ATPase pump on the basolateral membrane, to drive the transport of glucose across the apical membrane of proximal tubule cells. Once inside the cell, glucose is transported into the bloodstream via GLUT2 transporters. SGLT2 inhibitors competitively block the glucose-binding site of the transporter, preventing glucose reabsorption and leading to its excretion in the urine.[1]

Caption: A tiered high-throughput screening cascade for SGLT2 inhibitors.

Primary HTS: Cell-Based Fluorescent Glucose Uptake Assay

This assay utilizes the fluorescent glucose analog, 2-[N-(7-nitrobenz-2-oxa-1,3-diazol-4-yl)amino]-2-deoxy-D-glucose (2-NBDG), to measure glucose uptake in cells endogenously or recombinantly expressing SGLT2. [4]Inhibition of SGLT2 by test compounds results in a decrease in intracellular fluorescence.

Experimental Protocol

Materials:

• Cells: Human kidney proximal tubule cells (HK-2) or HEK293/CHO cells stably expressing human SGLT2.

• Assay Plates: 96- or 384-well black, clear-bottom microplates.

• Buffers:

  • Sodium-containing buffer (e.g., Krebs-Ringer-HEPES [KRH]): 130 mM NaCl, 5 mM KCl, 1.2 mM KH2PO4, 1.2 mM MgSO4, 1.8 mM CaCl2, 25 mM HEPES, pH 7.4.

  • Sodium-free buffer: Replace NaCl with an equimolar concentration of choline (B1196258) chloride.

• Reagents: 2-NBDG, test compounds, positive control inhibitor (e.g., Dapagliflozin, Phlorizin), cell lysis buffer.

Procedure:

• Cell Seeding: Seed cells into assay plates at a density that yields a confluent monolayer on the day of the assay.

• Compound Preparation: Prepare serial dilutions of test compounds and controls in the appropriate buffer. The final solvent concentration (e.g., DMSO) should be kept below 0.5%.

• Assay Execution: a. Wash cell monolayers twice with pre-warmed sodium-free buffer. b. Add test compounds, positive control, and vehicle control to the wells. Include wells with sodium-free buffer to determine non-SGLT2 mediated uptake. c. Pre-incubate the plates at 37°C for 15-30 minutes. d. Initiate glucose uptake by adding 2-NBDG to a final concentration of 100-200 µM. e. Incubate at 37°C for 30-60 minutes. f. Terminate uptake by aspirating the medium and washing the cells three times with ice-cold sodium-free buffer. g. Lyse the cells.

• Data Acquisition: Measure fluorescence intensity using a microplate reader (Excitation: ~485 nm, Emission: ~535 nm).

• Data Analysis: a. Calculate SGLT2-specific glucose uptake by subtracting the fluorescence of the sodium-free control from the total uptake (vehicle control in sodium-containing buffer). b. Determine the percent inhibition for each test compound concentration relative to the SGLT2-specific uptake. c. Generate dose-response curves and calculate IC50 values using a four-parameter logistic fit.

Data Presentation: Comparative IC50 Values of SGLT2 Inhibitors

Inhibitor	SGLT2 IC50 (nM)	Selectivity (SGLT1/SGLT2)	Assay Type	Reference
Sergliflozin-A	2.39 (Ki)	~296-fold	Radioligand Binding	[2]
Dapagliflozin	1.1 (EC50)	~1200-fold	Cell-based	[5]
Canagliflozin	2.2	~413-fold	Cell-free	[5]
Empagliflozin	3.1	>300-fold	Cell-based	[5]
Phlorizin	39 (Ki)	~7.7-fold	Radioligand Binding	[5]

Note: IC50, EC50, and Ki values are dependent on assay conditions and should be interpreted in the context of the specific experiment.

Secondary HTS: Label-Free Dynamic Mass Redistribution (DMR) Assay

DMR assays are a type of label-free technology that measures changes in the local refractive index near the bottom of a biosensor plate. [6]These changes are caused by the redistribution of cellular mass upon receptor or transporter activation or inhibition. For SGLT2, inhibition of glucose and sodium influx will alter the intracellular environment, leading to a detectable DMR signal. This assay provides a holistic view of the cellular response and is less prone to artifacts from fluorescent compounds.

Experimental Protocol

Materials:

• Cells: HEK293 or CHO cells stably expressing human SGLT2.

• Assay Plates: 384-well resonant waveguide grating (RWG) biosensor microplates.

• Buffers: As described for the fluorescent glucose uptake assay.

• Reagents: Test compounds, positive control inhibitor, glucose.

• Instrumentation: RWG biosensor reader (e.g., Corning® Epic® system).

Procedure:

• Cell Seeding: Seed cells onto the biosensor microplates and culture overnight to form a confluent monolayer.

• Plate Equilibration: On the day of the assay, wash the cells with assay buffer and allow them to equilibrate in the biosensor reader for 1-2 hours at a stable temperature (e.g., 28°C).

• Baseline Measurement: Record a stable baseline DMR signal for 2-5 minutes.

• Compound Addition: Add test compounds or controls to the wells and monitor the DMR signal in real-time for 30-60 minutes.

• Glucose Stimulation: Add a solution of glucose and sodium to stimulate SGLT2 transport and record the resulting DMR signal. The inhibitory effect of the compounds will be observed as a modulation of this glucose-induced signal.

• Data Acquisition: The biosensor reader records the change in resonant wavelength (in picometers, pm) over time.

• Data Analysis: a. Analyze the kinetic DMR response, including the initial response (P-DMR) and the sustained response (N-DMR). b. Generate dose-response curves based on the amplitude of the DMR signal at a specific time point. c. Calculate IC50 values for the inhibition of the glucose-induced DMR signal.

Workflow for DMR Assay

Caption: Experimental workflow for a label-free DMR assay for SGLT2 inhibitors.

Conclusion

The combination of a fluorescent glucose uptake assay as a primary screen and a label-free DMR assay for secondary screening provides a robust platform for the identification and characterization of novel SGLT2 inhibitors based on the Sergliflozin scaffold. This dual-pronged approach leverages the strengths of both targeted and holistic cellular assays, increasing the confidence in identified hits. The detailed protocols and data presentation guidelines provided herein are intended to facilitate the successful implementation of these high-throughput screening campaigns, ultimately contributing to the discovery of new therapeutic agents for the management of type 2 diabetes.

References

• 1. mdpi.com [mdpi.com]
• 2. Modification on the O-glucoside of Sergliflozin-A: A new strategy for SGLT2 inhibitor design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Comparative Effectiveness of Individual Sodium-Glucose Cotransporter 2 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Applying label-free dynamic mass redistribution technology to frame signaling of G protein-coupled receptors noninvasively in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting solubility issues of Sergliflozin in aqueous buffers.

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers encountering solubility issues with Sergliflozin (B1260448) in aqueous buffers. Given that Sergliflozin is a poorly water-soluble compound, these guidelines are designed to help you prepare solutions suitable for your experimental needs.

Frequently Asked Questions (FAQs)

Q1: I am trying to dissolve Sergliflozin directly in Phosphate-Buffered Saline (PBS), but it won't dissolve. Why is this happening?

A1: Sergliflozin, like many other SGLT2 inhibitors, has low intrinsic aqueous solubility.[1][2] Direct dissolution in aqueous buffers like PBS, even with heating or vortexing, is often unsuccessful because the molecular structure of Sergliflozin is not readily solvated by water. The recommended method is to first prepare a concentrated stock solution in an organic solvent and then dilute this stock into your aqueous buffer.

Q2: What is the best solvent to use for making a Sergliflozin stock solution?

A2: Dimethyl sulfoxide (B87167) (DMSO) is the most commonly recommended solvent for creating stock solutions of Sergliflozin and other poorly soluble SGLT2 inhibitors.[3][4] Sergliflozin is sparingly soluble in DMSO, typically in the range of 1-10 mg/mL.[3] For most in vitro experiments, a high-concentration stock in DMSO allows for minimal final solvent concentration in your assay.

Q3: Can I adjust the pH of my aqueous buffer to improve Sergliflozin solubility?

A3: While pH adjustment is a common technique for ionizable compounds, it is unlikely to be effective for Sergliflozin within a biocompatible pH range (pH 6-8).[5] Based on similar SGLT2 inhibitors like Canagliflozin (pKa ≈ 13.34), Sergliflozin is likely a very weak acid.[6] This means its solubility will only increase at a very high pH, which is typically incompatible with biological experiments. See the illustrative data in Table 2 for how pH affects the solubility of a weak acid.

Q4: My Sergliflozin precipitates when I dilute the DMSO stock solution into my aqueous buffer. What can I do?

A4: Precipitation upon dilution is a common issue and usually occurs when the concentration of Sergliflozin in the final aqueous solution exceeds its maximum solubility. Here are several troubleshooting steps:

• Lower the Final Concentration: The most straightforward solution is to work with a lower final concentration of Sergliflozin.

• Increase the Co-solvent Percentage: While keeping the final DMSO concentration as low as possible is ideal (typically <0.5% to avoid cellular toxicity), a slight increase may be necessary. Always run a vehicle control with the same DMSO concentration to account for any solvent effects.

• Use a Surfactant: For certain applications, adding a small amount of a non-ionic surfactant like Tween® 80 or Pluronic® F-68 to the aqueous buffer can help maintain the compound's solubility.[7]

• Warm the Aqueous Buffer: Gently warming your buffer to 37°C before adding the DMSO stock can sometimes help. Ensure the final solution remains at the desired temperature during the experiment.

Q5: How should I store my Sergliflozin solutions?

A5:

• Solid Compound: Store solid Sergliflozin as recommended by the supplier, typically at -20°C.

• DMSO Stock Solution: Aliquot your DMSO stock solution into small, single-use volumes and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Aqueous Working Solutions: It is strongly recommended to prepare aqueous working solutions fresh for each experiment.[1][2] Poorly soluble compounds can precipitate out of aqueous solutions over time, even when stored at 4°C.

Data Presentation

Table 1: Known Solubility of Sergliflozin A

Solvent	Solubility Range	Source
DMSO	1 - 10 mg/mL	[3]
Acetonitrile	0.1 - 1 mg/mL	[3]
Aqueous Buffers	Very Low / Sparingly Soluble	Inferred from[1][2][8]

Table 2: Illustrative pH-Dependent Solubility for a Hypothetical Weakly Acidic Compound (pKa = 13.0)

This table is for educational purposes to illustrate a principle and does not represent actual data for Sergliflozin.

Buffer pH	Expected Relative Solubility	Rationale
4.0	Base	Compound is fully protonated (non-ionized).
7.4	Base	Compound remains almost entirely protonated.
9.0	Base	Compound remains mostly protonated.
11.0	Low	A small fraction of the compound begins to deprotonate (ionize).
13.0	Moderate	50% of the compound is ionized, leading to increased solubility.
14.0	High	The majority of the compound is ionized.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Sergliflozin Stock Solution in DMSO

Materials:

• Sergliflozin A (MW: 376.4 g/mol )[3]

• Anhydrous, sterile DMSO

• Sterile microcentrifuge tubes

• Calibrated balance and vortex mixer

Procedure:

• Weighing: Accurately weigh out 3.76 mg of Sergliflozin A powder and place it into a sterile microcentrifuge tube.

• Solvent Addition: Add 1.0 mL of anhydrous, sterile DMSO to the tube.

• Dissolution: Vortex the solution vigorously for 1-2 minutes. If necessary, gently warm the tube to 37°C or use a bath sonicator for 5-10 minutes to ensure complete dissolution. Visually inspect the solution against a light source to confirm no solid particles remain.

• Storage: Aliquot the 10 mM stock solution into smaller volumes in sterile, tightly sealed tubes. Store at -20°C or -80°C for long-term use.

Protocol 2: Preparation of a 10 µM Working Solution in Cell Culture Medium

Materials:

• 10 mM Sergliflozin stock solution in DMSO (from Protocol 1)

• Pre-warmed (37°C) sterile cell culture medium or desired aqueous buffer

• Sterile conical tubes

Procedure:

• Intermediate Dilution (Optional but Recommended): To avoid precipitation from a large concentration change, first perform an intermediate dilution. Add 10 µL of the 10 mM stock solution to 990 µL of sterile medium/buffer to create a 100 µM intermediate solution. Vortex gently immediately after adding the stock.

• Final Dilution: Add 1 mL of the 100 µM intermediate solution to 9 mL of pre-warmed sterile medium/buffer to achieve the final 10 µM working concentration.

• Mixing: Invert the tube gently 10-15 times to mix. Do not vortex vigorously, as this can cause the compound to precipitate and may denature proteins in the medium.

• Usage: Use the final working solution immediately. Do not store diluted aqueous solutions. The final DMSO concentration in this example is 0.1%.

Visual Guides

References

• 1. sergliflozin | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. Sergliflozin etabonate, a selective SGLT2 inhibitor, improves glycemic control in streptozotocin-induced diabetic rats and Zucker fatty rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]
• 5. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. Canagliflozin | C24H25FO5S | CID 24812758 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Sergliflozin Dosage in Animal Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the SGLT2 inhibitor sergliflozin (B1260448) in animal studies. The focus is on optimizing dosage to achieve desired efficacy while avoiding hypoglycemia.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for sergliflozin?

A1: Sergliflozin is a selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2).[1][2] SGLT2 is primarily located in the proximal renal tubules and is responsible for reabsorbing the majority of glucose from the glomerular filtrate back into the bloodstream.[2][3][4] By inhibiting SGLT2, sergliflozin reduces renal glucose reabsorption, leading to increased urinary glucose excretion (glucosuria) and consequently lowering blood glucose levels.[1][5][6] This mechanism is independent of insulin (B600854) secretion.[1][5]

Q2: What is the pharmacokinetic profile of sergliflozin and how does it influence dosing frequency?

A2: Sergliflozin etabonate is a prodrug that is rapidly and extensively converted to its active form, sergliflozin.[7] A key consideration for study design is its short plasma elimination half-life of approximately 0.5 to 1.5 hours in humans.[7][8] This short half-life may necessitate more frequent dosing in animal studies to maintain therapeutic exposure, a factor that may have contributed to its discontinuation after phase II clinical trials.[8]

Q3: Is hypoglycemia a significant risk with sergliflozin in animal models?

A3: In non-diabetic (normoglycemic) animal models, sergliflozin and other SGLT2 inhibitors generally do not cause hypoglycemia.[1] The glucose-lowering effect of SGLT2 inhibitors is dependent on the plasma glucose concentration; as blood glucose approaches normal levels, the amount of glucose filtered and subsequently excreted is reduced. However, the risk of hypoglycemia increases significantly when sergliflozin is used in combination with insulin or insulin secretagogues.[9] In such cases, a reduction in the dose of insulin or the secretagogue is recommended to minimize this risk.[9]

Q4: Can sergliflozin be used in models of both Type 1 and Type 2 diabetes?

A4: Yes, SGLT2 inhibitors like sergliflozin have been studied in animal models of both Type 1 and Type 2 diabetes. In models of Type 2 diabetes, such as the Zucker fatty rat, sergliflozin has been shown to improve glycemic control.[1] In models of Type 1 diabetes, like streptozotocin (B1681764) (STZ)-induced diabetic rats, SGLT2 inhibitors can be used as an adjunct to insulin therapy to improve glycemic control.[10]

Troubleshooting Guides

Issue 1: Unexpected Hypoglycemia Observed in a Study

Symptoms: Animals appear lethargic, exhibit tremors, or have blood glucose readings below the normal range for the species.

Possible Causes and Troubleshooting Steps:

• Concomitant Insulin or Insulin Secretagogue Therapy:

  • Question: Are the animals receiving insulin or any other glucose-lowering agents?

  • Action: If so, the dose of the concomitant medication is likely too high. A dose reduction of insulin or the insulin secretagogue is recommended. In a study with diabetic dogs, adding an SGLT2 inhibitor to insulin without adjusting the insulin dose increased the frequency of hypoglycemia.

• Animal Model and Health Status:

  • Question: Are the animals healthy, or do they have underlying conditions that could affect glucose metabolism (e.g., liver or kidney disease)?

  • Action: Evaluate the health status of the animals. Impaired renal or hepatic function can alter drug metabolism and glucose homeostasis.

• Dosing Error:

  • Question: Has the dose of sergliflozin been calculated and administered correctly?

  • Action: Double-check all dose calculations and administration procedures. Ensure proper calibration of equipment.

Troubleshooting Decision Tree for Hypoglycemia

Caption: Troubleshooting flowchart for hypoglycemia.

Issue 2: Lack of Efficacy or Inconsistent Glycemic Control

Symptoms: No significant reduction in blood glucose levels or high variability in glycemic response between animals.

Possible Causes and Troubleshooting Steps:

• Dosing Frequency and Half-Life:

  • Question: How often is sergliflozin being administered?

  • Action: Given sergliflozin's short half-life (0.5-1.5 hours in humans), a once-daily dosing regimen may not be sufficient to maintain therapeutic levels.[7][8] Consider increasing the dosing frequency to twice or three times daily, or utilize a continuous delivery method if feasible.

• Severity of Diabetes in the Animal Model:

  • Question: How severe is the diabetic phenotype in the animal model?

  • Action: The antihyperglycemic effect of sergliflozin correlates with the severity of the diabetic condition.[1] In models with very severe hyperglycemia and insulin deficiency, the efficacy of sergliflozin alone may be limited. Combination therapy with insulin may be necessary.

• Animal Model Selection:

  • Question: Is the chosen animal model appropriate for studying SGLT2 inhibition?

  • Action: Ensure the animal model has functional SGLT2 transporters and a renal physiology that is responsive to SGLT2 inhibition.

Data Presentation: Sergliflozin and Other SGLT2 Inhibitors in Animal Studies

Table 1: Sergliflozin Dosage in Animal Studies

Animal Model	Condition	Dose	Route	Outcome	Reference
Normal Rats	-	Dose-dependent	Oral	Increased urinary glucose excretion	[1]
STZ-induced Diabetic Rats	Mild or Moderate Diabetes	Dose-dependent	Oral	Improved postprandial hyperglycemia	[1]
Zucker Fatty Rats	Type 2 Diabetes	Chronic Treatment	Oral	Reduced glycated hemoglobin and fasting plasma glucose	[1]
Normal Mice, Rats, and Dogs	-	Dose-dependent	Oral	Increased urinary glucose excretion	[5]
Diabetic Rats	Oral Glucose Tolerance Test	Not specified	Oral	Glucose-lowering effects	[5]

Table 2: Dosage of Other SGLT2 Inhibitors in Animal Studies

SGLT2 Inhibitor	Animal Model	Condition	Dose	Route	Outcome	Reference
Empagliflozin	STZ-induced T1D Rats	Type 1 Diabetes	10 mg/kg (with 1.5 IU insulin)	Not specified	Similar glucose lowering to 6 IU insulin alone
Canagliflozin	Insulin-treated Diabetic Dogs	Type 1 Diabetes	2-4 mg/kg/day	Oral	Decreased interstitial glucose, increased hypoglycemia with insulin
Dapagliflozin (B1669812)	ZDF Rats	Type 2 Diabetes	0.1-1.0 mg/kg	Oral	Lowered fasting and fed glucose levels	[11]
Dapagliflozin	STZ-induced T1D Rats	Type 1 Diabetes	0.1 mg/kg (with low-dose insulin)	Oral	Significantly lowered hyperglycemia	[12]

Experimental Protocols

Protocol 1: Induction of Type 1 Diabetes Mellitus in Rats using Streptozotocin (STZ)

Objective: To induce a state of insulin-dependent diabetes mellitus in rats.

Materials:

• Streptozotocin (STZ)

• Cold sterile 0.1 M citrate (B86180) buffer (pH 4.5)

• Syringes and needles for injection

• Animal scale

• Blood glucose monitoring system

Procedure:

• Animal Preparation: Fast rats for 4-6 hours prior to STZ injection, with water provided ad libitum.

• STZ Solution Preparation: Immediately before use, dissolve STZ in cold, sterile citrate buffer to the desired concentration. STZ is light-sensitive and unstable in solution, so protect it from light and use it within 15-20 minutes of preparation.

• Dosing: A common dose for inducing Type 1 diabetes is a single intraperitoneal (IP) injection of 60-65 mg/kg body weight. Dose adjustments may be necessary depending on the rat strain, age, and weight.

• Post-Injection Care: To prevent potentially fatal hypoglycemia that can occur 8-24 hours after STZ injection due to massive insulin release from damaged beta cells, provide animals with 10% sucrose (B13894) water for 48 hours post-injection.

• Confirmation of Diabetes: Measure blood glucose levels 48-72 hours after STZ injection. Rats with blood glucose levels consistently above 250 mg/dL are typically considered diabetic.

Protocol 2: Oral Glucose Tolerance Test (OGTT) in Mice

Objective: To assess the ability of an animal to clear a glucose load from the blood.

Materials:

• Glucose solution (e.g., 20% Dextrose)

• Oral gavage needles

• Blood glucose monitoring system

• Microvettes for blood collection

Procedure:

• Animal Preparation: Fast mice for 5-6 hours with free access to water.

• Baseline Blood Glucose: Obtain a baseline blood glucose reading (t=0) from a tail snip.

• Glucose Administration: Administer a bolus of glucose solution via oral gavage. A standard dose is 2 g of glucose per kg of body weight.

• Blood Glucose Monitoring: Measure blood glucose at various time points after glucose administration, typically 15, 30, 60, 90, and 120 minutes.

• Data Analysis: Plot blood glucose levels against time to generate a glucose tolerance curve. The area under the curve (AUC) can be calculated to quantify glucose tolerance.

Mandatory Visualizations

SGLT2 Inhibition Signaling Pathway

Caption: Mechanism of action of Sergliflozin.

Experimental Workflow for Dosage Optimization

Caption: Workflow for optimizing sergliflozin dosage.

References

• 1. Oral Glucose Tolerance Test in Mouse [protocols.io]
• 2. Validation of a refined protocol for mouse oral glucose tolerance testing without gavage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. vmmpc.org [vmmpc.org]
• 4. researchgate.net [researchgate.net]
• 5. az.research.umich.edu [az.research.umich.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Sodium-Glucose Transport 2 (SGLT2) Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Induction of diabetes by Streptozotocin in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. diabetesjournals.org [diabetesjournals.org]
• 12. Effect of dapagliflozin alone and in combination with insulin in a rat model of type 1 diabetes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Investigating Potential Off-Target Effects of Sergliflozin in Preclinical Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the potential off-target effects of Sergliflozin in preclinical models.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What is the primary mechanism of action for Sergliflozin?

A1: Sergliflozin is a prodrug of a selective inhibitor of the low-affinity sodium-glucose cotransporter 2 (SGLT2).[1][2] SGLT2 is primarily expressed in the proximal tubule of the kidney and is responsible for approximately 90% of glucose reabsorption from the glomerular filtrate back into the bloodstream.[3] By inhibiting SGLT2, Sergliflozin promotes the excretion of glucose in the urine, thereby lowering blood glucose levels.[3][4] This mechanism of action is independent of insulin (B600854) secretion.[4]

Q2: My in vitro results with Sergliflozin are inconsistent with purely SGLT2 inhibition. What could be the cause?

A2: If you observe effects that cannot be explained by SGLT2 inhibition alone, consider the following possibilities:

• Expression of SGLT1: While Sergliflozin is highly selective for SGLT2, the cell line you are using may express the high-affinity sodium-glucose cotransporter (SGLT1). At higher concentrations, Sergliflozin could have an inhibitory effect on SGLT1.

• Off-Target Effects: The observed phenotype could be due to an off-target interaction. SGLT2 inhibitors as a class have been investigated for off-target effects on other proteins, such as the Na+/H+ exchanger (NHE1).[5][6] However, the evidence for NHE1 inhibition is conflicting across different SGLT2 inhibitors.[7][8]

• Metabolism of Sergliflozin: Sergliflozin is a prodrug (Sergliflozin etabonate) that is converted to its active form, Sergliflozin-A.[1][2] Ensure your experimental setup allows for this conversion if you are not using the active metabolite directly.

• Cell Culture Conditions: Variations in cell culture media, serum, or other supplements can influence cellular responses and should be standardized.

Q3: How can I differentiate between on-target SGLT2 inhibition and potential off-target effects in my experiments?

A3: To dissect the observed effects, a combination of control experiments is crucial:

• Use a structurally different SGLT2 inhibitor: Comparing the effects of Sergliflozin to another SGLT2 inhibitor with a different chemical scaffold can help determine if the observed effect is a class effect of SGLT2 inhibition or specific to Sergliflozin's structure.

• Employ a non-SGLT2 expressing cell line: Use a parental cell line that does not express SGLT2 as a negative control. Any effects observed in this cell line are likely off-target.

• Knockdown or knockout of SGLT2: Using techniques like siRNA or CRISPR/Cas9 to reduce or eliminate SGLT2 expression in your model system can confirm if the effect is SGLT2-dependent.

• Dose-response curves: Generate detailed dose-response curves. On-target effects should correlate with the known IC50 of Sergliflozin for SGLT2, while off-target effects may occur at different concentration ranges.

Q4: I am observing cardiovascular effects of Sergliflozin in my animal model that seem independent of glycemic control. What are the potential off-target pathways involved?

A4: The cardiovascular benefits of SGLT2 inhibitors are an active area of research, with several proposed off-target mechanisms that may be relevant to Sergliflozin.[6][9] These include:

• Inhibition of the Na+/H+ exchanger (NHE1): Some studies suggest that SGLT2 inhibitors can inhibit NHE1 in cardiomyocytes, which could reduce intracellular sodium and calcium overload, a mechanism implicated in heart failure.[5][6] However, other studies have not been able to confirm this effect for all SGLT2 inhibitors.[7][8]

• Activation of AMPK and SIRT1: SGLT2 inhibitors may activate AMP-activated protein kinase (AMPK) and Sirtuin 1 (SIRT1).[5] These pathways are involved in cellular energy homeostasis, and their activation can reduce oxidative stress and inflammation.[5]

To investigate these, you would need to perform specific molecular assays to measure the activity of these proteins and pathways in your model system following Sergliflozin treatment.

Data Presentation

Table 1: In Vitro Selectivity of Sergliflozin-A

Target	IC50 (nM)	Selectivity (SGLT1/SGLT2)	Reference
Human SGLT2	9.2	>900-fold	[10]
Human SGLT1	>8000	[10]

Experimental Protocols

Protocol 1: Determining SGLT1 and SGLT2 Inhibition in a Cell-Based Assay

This protocol is designed to assess the inhibitory activity and selectivity of Sergliflozin on human SGLT1 and SGLT2.

1. Cell Lines:

• Chinese Hamster Ovary (CHO)-K1 cells stably expressing human SGLT1.
• CHO-K1 cells stably expressing human SGLT2.[1][2]
• Parental CHO-K1 cells (as a negative control).

2. Reagents:

• Sergliflozin-A (active metabolite).
• α-methyl-D-glucopyranoside (AMG), a non-metabolizable glucose analog.
• Radiolabeled [14C]AMG.
• Uptake buffer (e.g., Hanks' Balanced Salt Solution with Ca2+ and Mg2+).
• Wash buffer (ice-cold phosphate-buffered saline).
• Scintillation fluid.

3. Procedure:

• Seed the SGLT1, SGLT2, and parental CHO-K1 cells in 24-well plates and grow to confluence.
• On the day of the assay, wash the cells with uptake buffer.
• Pre-incubate the cells with varying concentrations of Sergliflozin-A (e.g., 0.1 nM to 10 µM) or vehicle control for 15-30 minutes at 37°C.
• Initiate glucose uptake by adding uptake buffer containing a fixed concentration of [14C]AMG.
• Incubate for a defined period (e.g., 30-60 minutes) at 37°C.
• Terminate the uptake by rapidly washing the cells three times with ice-cold wash buffer.
• Lyse the cells and measure the incorporated radioactivity using a scintillation counter.
• Calculate the percentage of inhibition for each concentration of Sergliflozin-A relative to the vehicle control.
• Determine the IC50 values by fitting the data to a four-parameter logistic equation.

Protocol 2: Off-Target Profiling Using a Commercial Safety Panel

To broadly assess the off-target profile of Sergliflozin, utilizing a commercial in vitro safety screening service is recommended.

1. Service Provider:

• Select a contract research organization (CRO) that offers a comprehensive safety pharmacology panel (e.g., a panel of 44 or more targets).[11]

2. Panel Selection:

• Choose a panel that includes a diverse range of targets such as G-protein coupled receptors (GPCRs), ion channels, transporters, and enzymes to identify potential off-target interactions.[11]

3. Compound Submission:

• Provide the CRO with a sample of Sergliflozin-A at a specified concentration (typically 1-10 µM for initial screening).

4. Data Analysis:

• The CRO will perform binding or functional assays for each target in the panel and provide a report detailing the percentage of inhibition or activation for each target.
• Significant interactions (e.g., >50% inhibition at the screening concentration) should be followed up with concentration-response studies to determine the IC50 or EC50.

Visualizations

Caption: On-target effect of Sergliflozin on SGLT2 in a renal proximal tubule cell.

Caption: Hypothetical off-target effect of an SGLT2 inhibitor on cardiac NHE1.

Caption: Experimental workflow for investigating potential off-target effects.

References

• 1. researchgate.net [researchgate.net]
• 2. Sergliflozin, a novel selective inhibitor of low-affinity sodium glucose cotransporter (SGLT2), validates the critical role of SGLT2 in renal glucose reabsorption and modulates plasma glucose level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. SGLT2 inhibitor - Wikipedia [en.wikipedia.org]
• 4. diabetesjournals.org [diabetesjournals.org]
• 5. The Off-Target Effects, Electrolyte and Mineral Disorders of SGLT2i - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Off-target Effects of Sodium-glucose Cotransporter 2 (SGLT-2) Inhibitor in Cardiovascular Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Off-target effects of sodium-glucose co-transporter 2 blockers: empagliflozin does not inhibit Na+/H+ exchanger-1 or lower [Na+]i in the heart - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. reactionbiology.com [reactionbiology.com]

How to prevent the degradation of Sergliflozin in experimental solutions.

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to mitigate the degradation of Sergliflozin in experimental solutions. As Sergliflozin development was discontinued (B1498344) after Phase II trials, comprehensive public data on its degradation is limited. Therefore, this guide combines specific information on Sergliflozin with general knowledge of the stability of related O-glycoside SGLT2 inhibitors.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of Sergliflozin instability in experimental solutions?

The main structural feature affecting Sergliflozin's stability is its O-glycosidic bond. This bond is susceptible to hydrolysis, which can be catalyzed by acidic or basic conditions, or by enzymes such as β-glucosidases.[1] This inherent instability contributes to its poor metabolic stability and short half-life in biological systems.[2]

Q2: What are the likely degradation pathways for Sergliflozin?

Based on its structure and data from related SGLT2 inhibitors, Sergliflozin is likely susceptible to the following degradation pathways:

• Hydrolysis: Cleavage of the O-glycosidic bond, particularly under acidic or basic conditions, separating the glucose moiety from the aglycone.

• Oxidation: The molecular structure may be susceptible to oxidative stress, leading to the formation of various oxidation products.[3]

• Photodegradation: Exposure to UV or high-intensity visible light may cause degradation. Standard photostability testing is recommended for new drug substances.[4][5]

Q3: What are the recommended solvents and storage conditions for Sergliflozin stock solutions?

For optimal stability of Sergliflozin stock solutions:

• Solvents: High-purity, anhydrous solvents are recommended. Dimethyl sulfoxide (B87167) (DMSO) and acetonitrile (B52724) are commonly used.[6]

• Temperature: For short-term storage, refrigeration at 2-8°C is advisable. For long-term storage, freezing at -20°C or -80°C in small aliquots is recommended to prevent repeated freeze-thaw cycles.

• Light Protection: Store solutions in amber vials or wrapped in aluminum foil to protect from light.

• Inert Atmosphere: For maximum stability, especially for long-term storage, consider purging the vial headspace with an inert gas like argon or nitrogen to displace oxygen.

Q4: How does the prodrug, Sergliflozin etabonate, differ in stability from the active form, Sergliflozin-A?

Sergliflozin etabonate was designed to be a prodrug that is rapidly converted to the active form, Sergliflozin-A, by esterases in the body.[7][8] This indicates that the ethyl carbonate (etabonate) group is intentionally labile. In experimental solutions, the presence of esterases (e.g., in cell culture media with serum) will lead to this conversion. The etabonate group's stability will also be sensitive to pH, particularly alkaline conditions.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Loss of Potency / Inconsistent Results	Degradation of Sergliflozin in stock or working solutions.	1. Prepare Fresh Solutions: Prepare working solutions fresh for each experiment from a frozen stock. 2. Control pH: Ensure the pH of your buffers and media is within a stable range (ideally near neutral, unless the experiment requires otherwise). 3. Minimize Light Exposure: Protect solutions from light during storage and experiments. 4. Maintain Low Temperature: Keep solutions on ice during experimental setup.
Appearance of New Peaks in HPLC/LC-MS	Formation of degradation products.	1. Characterize Peaks: If possible, use mass spectrometry to identify the degradation products. An increase in the aglycone peak is indicative of hydrolysis. 2. Conduct Forced Degradation: To confirm, perform a forced degradation study (see Protocol 2) to intentionally generate and identify degradation products, which can then be used as markers.
Solution Discoloration or Precipitation	Significant degradation or poor solubility.	1. Verify Solubility: Ensure the concentration is within the solubility limits for the chosen solvent. Sergliflozin-A is sparingly soluble in DMSO and slightly soluble in acetonitrile.[6] 2. Filter Solution: Use a 0.22 µm syringe filter before use. 3. Prepare New Stock: If discoloration occurs, discard the solution and prepare a fresh stock.

Data Presentation

Illustrative Degradation Profile of a 'Gliflozin' Compound under Forced Degradation Conditions

Stress Condition	Reagent/Condition	Time	Temperature	% Degradation (Illustrative)
Acid Hydrolysis	0.1 N HCl	24 hours	60°C	15 - 25%
Base Hydrolysis	0.1 N NaOH	24 hours	60°C	10 - 20%
Oxidation	3% H₂O₂	24 hours	Room Temp	20 - 30%
Thermal	Dry Heat	48 hours	80°C	< 5%
Photolytic	UV Light (254 nm)	24 hours	Room Temp	5 - 15%

Experimental Protocols

Protocol 1: Preparation of Sergliflozin-A Stock Solution

• Materials: Sergliflozin-A powder, anhydrous DMSO, amber glass vials, precision balance, vortex mixer.

• Procedure:

  • Equilibrate Sergliflozin-A and DMSO to room temperature.

  • Weigh the required amount of Sergliflozin-A.

  • Add the calculated volume of anhydrous DMSO to achieve the desired concentration (e.g., 10 mM).

  • Vortex until fully dissolved. Gentle warming (to 37°C) may be applied if necessary.

  • Aliquot into single-use volumes in amber vials.

  • Store at -20°C or -80°C. For immediate use, store at 4°C for no longer than 24-48 hours.

Protocol 2: Forced Degradation Study for Analytical Method Validation

This protocol is designed to intentionally degrade Sergliflozin to test the specificity of an analytical method (e.g., HPLC).

• Prepare Stock Solution: Prepare a 1 mg/mL solution of Sergliflozin in a 50:50 mixture of acetonitrile and water.

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N HCl. Heat at 60°C. Sample at time points (e.g., 2, 4, 8, 24 hours), neutralize with 1N NaOH, and dilute with mobile phase for analysis.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N NaOH. Keep at room temperature. Sample at time points, neutralize with 1N HCl, and dilute for analysis.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 30% H₂O₂. Keep at room temperature. Sample at time points and dilute for analysis.

• Thermal Degradation: Store the stock solution at 80°C. Sample at time points, cool, and dilute for analysis.

• Photodegradation: Expose the stock solution in a transparent container to UV light (e.g., in a photostability chamber). Concurrently, keep a control sample wrapped in foil. Sample at time points and dilute for analysis.

• Analysis: Analyze all samples by a suitable HPLC method to determine the percentage of degradation and the profile of degradation products.

Mandatory Visualizations

Caption: Recommended workflow for handling Sergliflozin experimental solutions.

Caption: Likely degradation pathways for Sergliflozin based on its chemical structure.

Caption: Logical steps to troubleshoot experiments involving Sergliflozin solutions.

References

• 1. Structural selectivity of human SGLT inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. database.ich.org [database.ich.org]
• 5. ema.europa.eu [ema.europa.eu]
• 6. caymanchem.com [caymanchem.com]
• 7. Sergliflozin, a novel selective inhibitor of low-affinity sodium glucose cotransporter (SGLT2), validates the critical role of SGLT2 in renal glucose reabsorption and modulates plasma glucose level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sergliflozin etabonate, a selective SGLT2 inhibitor, improves glycemic control in streptozotocin-induced diabetic rats and Zucker fatty rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Metabolic Stability of O-glucoside SGLT2 Inhibitors

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges in improving the metabolic stability of O-glucoside SGLT2 inhibitors, with a focus on compounds like Sergliflozin (B1260448).

The inherent susceptibility of the O-glycosidic bond to enzymatic hydrolysis presents a significant hurdle in the development of O-glucoside SGLT2 inhibitors. This often leads to poor metabolic stability and a short in vivo half-life, as observed with Sergliflozin. This guide will provide practical advice and detailed protocols to help you navigate these challenges in your experimental work.

Frequently Asked Questions (FAQs)

Q1: Why do O-glucoside SGLT2 inhibitors like Sergliflozin exhibit poor metabolic stability?

A1: The primary reason for the poor metabolic stability of O-glucoside SGLT2 inhibitors is their susceptibility to hydrolysis by β-glucosidase enzymes. These enzymes are present in various tissues, including the liver and intestines, and they readily cleave the O-glycosidic bond, leading to the formation of the aglycone and a glucose molecule. This rapid degradation results in a short plasma elimination half-life, which for Sergliflozin is approximately 0.5 to 1.5 hours in humans.[1][2][3] In contrast, C-glucoside SGLT2 inhibitors are more metabolically stable because the carbon-carbon bond is resistant to enzymatic hydrolysis.[4]

Q2: What are the main metabolic pathways for O-glucoside SGLT2 inhibitors?

A2: The dominant metabolic pathway for O-glucoside SGLT2 inhibitors is the hydrolysis of the O-glycosidic bond, catalyzed by β-glucosidases, to yield the inactive aglycone and glucose. Further metabolism of the aglycone can then occur through Phase I (e.g., oxidation, hydroxylation) and Phase II (e.g., glucuronidation) reactions, depending on its chemical structure.

Q3: How can the metabolic stability of O-glucoside SGLT2 inhibitors be improved?

A3: A promising strategy is the chemical modification of the glucose moiety to hinder the access or recognition by β-glucosidase enzymes. For instance, methylation of the hydroxyl groups on the glucose ring, such as the 4-O-methyl derivative of Sergliflozin-A, has been shown to significantly increase pharmacokinetic stability while maintaining potent SGLT2 inhibition.[5] Other approaches could involve introducing steric hindrance or altering the electronic properties of the glycosidic bond.

Q4: What are the key differences in metabolic stability between O-glucosides and C-glucosides?

A4: The key difference lies in the linkage between the glucose moiety and the aglycone. O-glucosides have a C-O-C ether linkage that is susceptible to enzymatic cleavage by glucosidases. C-glucosides, on the other hand, have a more robust C-C bond that is not a substrate for these enzymes, leading to significantly higher metabolic stability and longer in vivo half-lives.[4]

Troubleshooting Guides

This section provides solutions to common problems encountered during the in vitro assessment of metabolic stability for O-glucoside SGLT2 inhibitors.

Issue 1: Rapid Disappearance of the Parent Compound in Liver Microsome/Hepatocyte Incubations

Possible Cause	Troubleshooting Steps
High β-glucosidase activity in the in vitro system.	1. Confirm Enzymatic Degradation: Run a control incubation without the NADPH regenerating system. If the compound still disappears rapidly, it suggests hydrolysis by non-CYP enzymes like β-glucosidases. 2. Use a β-glucosidase Inhibitor: Include a known β-glucosidase inhibitor (e.g., conduritol B epoxide) in a parallel incubation to see if it prevents the degradation of your compound. 3. Test in Different Systems: Compare stability in liver microsomes vs. intestinal microsomes, as the latter may have higher glucosidase activity.
Chemical Instability.	1. Assess Stability in Buffer: Incubate the compound in the assay buffer at 37°C without any biological matrix. Analyze samples at different time points to check for non-enzymatic degradation. 2. Evaluate pH Sensitivity: Test the stability of the compound at different pH values to identify any pH-dependent hydrolysis.
Non-specific Binding.	1. Assess Recovery: Determine the recovery of the compound from the incubation matrix at time zero. Low recovery may indicate binding to plasticware or proteins. 2. Use Low-Binding Plates: Employ low-protein-binding plates and centrifuge tubes. 3. Include a Surfactant: A low concentration of a non-ionic surfactant (e.g., 0.01% Triton X-100) in the sample processing can sometimes reduce non-specific binding, but its compatibility with the analytical method must be verified.

Issue 2: Inconsistent Results Between Experiments

Possible Cause	Troubleshooting Steps
Variability in Microsome/Hepatocyte Activity.	1. Use Pooled Microsomes/Hepatocytes: Utilize large, pooled lots of microsomes or hepatocytes to minimize inter-individual variability. 2. Include Positive Controls: Always run well-characterized positive control compounds with known metabolic profiles to monitor the enzymatic activity of your system. 3. Standardize Cell Passage Number: If using cell lines, ensure a consistent and low passage number is used for all experiments.
Inconsistent Pipetting of Viscous Solutions.	1. Pre-dilute Microsomes: Dilute the viscous microsomal stock in buffer before adding it to the incubation mixture. 2. Use Reverse Pipetting: Employ reverse pipetting techniques for viscous solutions to ensure accurate dispensing.
Compound Precipitation.	1. Check Solubility: Determine the solubility of your compound in the final incubation medium. 2. Lower Compound Concentration: If solubility is an issue, perform the assay at a lower, more soluble concentration. 3. Modify Solvent Concentration: Ensure the final concentration of the organic solvent used to dissolve the compound is low (typically <1%) and consistent across all wells.

Data Presentation

The following tables summarize key pharmacokinetic and in vitro metabolic stability data for Sergliflozin and related compounds.

Table 1: Comparative In Vivo Pharmacokinetic Parameters

Compound	Type	Half-life (t½) in Humans	Reference
Sergliflozin	O-glucoside	~0.5 - 1.5 hours	[1][2]
Remogliflozin (B1679270)	O-glucoside	2 - 4 hours	[2]
Ertugliflozin	C-glucoside	~16 hours	[2]

Table 2: Representative In Vitro Metabolic Stability Data (Illustrative Example)

Disclaimer: The following data is illustrative and intended to demonstrate the expected trends in metabolic stability. Specific in vitro metabolic stability data for Sergliflozin is not widely available in the public domain.

Compound	In Vitro System	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
Sergliflozin	Human Liver Microsomes	< 10	> 200
4-O-methyl Sergliflozin-A	Human Liver Microsomes	45	30
Ertugliflozin (C-glucoside)	Human Liver Microsomes	> 120	< 10
Verapamil (High Clearance Control)	Human Liver Microsomes	15	150
Carbamazepine (Low Clearance Control)	Human Liver Microsomes	> 120	< 10

Experimental Protocols

1. Protocol for In Vitro Metabolic Stability in Human Liver Microsomes

This protocol is designed to assess the metabolic stability of O-glucoside SGLT2 inhibitors by monitoring the disappearance of the parent compound over time.

Materials:

• Test compound (e.g., Sergliflozin)

• Pooled human liver microsomes (HLM)

• 0.1 M Phosphate (B84403) buffer (pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Positive control compounds (e.g., Verapamil - high clearance, Carbamazepine - low clearance)

• Ice-cold acetonitrile (B52724) with an internal standard for quenching the reaction

• 96-well plates (low-binding if necessary)

• Incubator/shaking water bath at 37°C

• LC-MS/MS system for analysis

Procedure:

• Preparation:

  • Prepare a stock solution of the test compound and positive controls in a suitable organic solvent (e.g., DMSO, acetonitrile).

  • Dilute the stock solutions in the phosphate buffer to achieve the desired final concentration (e.g., 1 µM). The final organic solvent concentration should be less than 1%.

  • Thaw the human liver microsomes on ice and dilute them in the phosphate buffer to the desired concentration (e.g., 0.5 mg/mL).

• Incubation:

  • In a 96-well plate, add the diluted test compound or control compound.

  • Add the diluted human liver microsomes to each well.

  • Pre-incubate the plate at 37°C for 5-10 minutes with gentle shaking.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to each well.

• Time Points and Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), stop the reaction by adding an equal volume of ice-cold acetonitrile containing the internal standard. The 0-minute time point is prepared by adding the quenching solution before the NADPH regenerating system.

• Sample Processing:

  • Seal the plate and vortex for 2 minutes to precipitate the proteins.

  • Centrifuge the plate at 4000 rpm for 20 minutes at 4°C.

  • Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

• Data Analysis:

  • Analyze the samples by LC-MS/MS to determine the peak area ratio of the analyte to the internal standard.

  • Plot the natural logarithm of the percentage of the remaining compound versus time.

  • Calculate the in vitro half-life (t½) from the slope of the linear regression.

  • Calculate the intrinsic clearance (CLint) using the appropriate formula.

2. Protocol for Metabolite Identification using LC-MS/MS

This protocol outlines a general approach for identifying the major metabolites of O-glucoside SGLT2 inhibitors.

Materials:

• Incubation samples from the metabolic stability assay (with higher compound concentrations, e.g., 10 µM, and a longer incubation time if necessary).

• High-resolution LC-MS/MS system (e.g., Q-TOF or Orbitrap).

• Metabolite identification software.

Procedure:

• Sample Preparation:

  • Use the supernatant from the quenched and centrifuged incubation samples.

• LC-MS/MS Analysis:

  • Develop a chromatographic method that provides good separation of the parent compound from potential metabolites.

  • Acquire full-scan MS data to detect potential metabolites.

  • Acquire product ion scans (MS/MS) of the parent compound and any detected potential metabolites to obtain fragmentation patterns.

• Data Processing and Identification:

  • Compare the chromatograms of the t=0 and t=x samples to identify new peaks that appear over time.

  • Use metabolite identification software to predict potential biotransformations (e.g., hydrolysis, oxidation, glucuronidation) and search for the corresponding masses in the full-scan data.

  • Analyze the MS/MS fragmentation patterns of the potential metabolites to confirm their structures. The loss of the glucose moiety (162 Da) is a key diagnostic fragment for the hydrolysis of the O-glucoside.

  • The identification of the aglycone is a primary indicator of O-glycosidic bond cleavage.

Visualizations

Caption: Metabolic pathway of Sergliflozin.

Caption: Workflow for microsomal stability assay.

Caption: Troubleshooting logic for instability issues.

References

• 1. Single-dose pharmacokinetics and pharmacodynamics of sergliflozin etabonate, a novel inhibitor of glucose reabsorption, in healthy volunteers and patients with type 2 diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparative pharmacokinetics of three SGLT-2 inhibitors sergliflozin, remogliflozin and ertugliflozin: an overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of SGLT1, SGLT2, and Dual Inhibitor biological activity in treating Type 2 Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Addressing the short half-life of Sergliflozin in pharmacokinetic studies.

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Sergliflozin (B1260448). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the compound's short half-life in pharmacokinetic (PK) studies.

Frequently Asked Questions (FAQs)

Q1: What is Sergliflozin and what is its mechanism of action?

Sergliflozin is the active form of the prodrug Sergliflozin etabonate.[1] It is a selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2), which is primarily located in the proximal convoluted tubules of the kidneys.[2][3][4] SGLT2 is responsible for reabsorbing approximately 90% of the glucose filtered by the glomerulus back into the bloodstream.[3] By inhibiting SGLT2, Sergliflozin blocks this reabsorption, leading to increased urinary glucose excretion and a subsequent reduction in plasma glucose levels.[3][5][6] This mechanism of action is independent of insulin (B600854) secretion.[5]

Diagram: Mechanism of Action of Sergliflozin

Caption: Sergliflozin inhibits the SGLT2 transporter, increasing urinary glucose excretion.

Q2: What is the documented half-life of Sergliflozin?

Sergliflozin exhibits a very short plasma elimination half-life (t½), consistently reported to be between 0.5 to 1.5 hours in humans.[1][7] The prodrug, Sergliflozin etabonate, is rapidly and extensively converted to the active Sergliflozin.[1] Maximum plasma concentrations (Tmax) of Sergliflozin are typically reached within 30 to 45 minutes after oral administration of the prodrug.[1]

Q3: Why was the development of Sergliflozin discontinued (B1498344)?

The development of Sergliflozin etabonate was discontinued after Phase II clinical trials.[3] While the specific reasons for discontinuation are not detailed in the provided search results, challenges in drug development can arise from various factors including pharmacokinetics, efficacy, or safety profiles.

Q4: How does Sergliflozin's half-life compare to other SGLT2 inhibitors?

Sergliflozin has one of the shortest half-lives among SGLT2 inhibitors. This necessitates different dosing and study design considerations compared to agents with longer half-lives that are suitable for once-daily dosing.[7]

SGLT2 Inhibitor	Approximate Half-Life (hours)
Sergliflozin	1 - 1.5 [7]
Remogliflozin	2 - 4[7]
Canagliflozin	10.6 - 13.1[7]
Dapagliflozin	12.9[7]
Ertugliflozin	16[7]
Table 1: Comparative half-lives of various SGLT2 inhibitors.

Troubleshooting Guide for Preclinical Studies

Problem: My in vivo study shows only a transient or weak pharmacodynamic effect.

This is a common challenge with compounds that have a short half-life, as the drug concentration can fall below the therapeutic threshold quickly.

Possible Cause 1: Infrequent Dosing Regimen. A single daily dose is likely insufficient to maintain adequate exposure.

• Solution: Implement a more frequent dosing schedule, such as twice-daily (BID) or three-times-daily (TID). For compounds with half-lives shorter than two hours, modest improvements in half-life or more frequent dosing can dramatically lower the total daily dose required to maintain therapeutic concentrations.[8][9]

Possible Cause 2: Rapid Elimination. The inherent pharmacokinetic properties of Sergliflozin lead to rapid clearance from the body.

• Solution 1: Continuous Infusion. For rodent studies, consider using an intravenous (IV) or subcutaneous (SC) infusion pump to maintain steady-state concentrations over the desired period. This approach provides the most consistent exposure, bypassing the peaks and troughs of intermittent dosing.[10]

• Solution 2: Formulation Strategies. Explore alternative formulation strategies to create a sustained-release profile. While specific formulations for Sergliflozin are not documented in the search results, general principles can be applied:

  • Subcutaneous Oil Formulations: For small molecules, an SC oil-based formulation can create a depot effect, slowing absorption and extending the half-life compared to oral or intraperitoneal routes.[10]

  • PEGylation or Lipidation: These are chemical modification strategies used to extend the half-life of therapeutics, often by increasing hydrodynamic volume or facilitating binding to albumin.[11][12][13] While more complex, they are established methods for half-life extension.

Diagram: Addressing Short Half-Life in Preclinical Studies

Caption: Strategies to mitigate the experimental challenges of a short half-life compound.

Problem: I am having difficulty obtaining a reliable and complete pharmacokinetic profile.

A short half-life means that plasma concentrations change very rapidly, especially in the initial hours after dosing.

Possible Cause: Inadequate Sampling Schedule. If blood samples are not collected frequently enough, particularly soon after dosing, you may miss the peak concentration (Cmax) and inaccurately characterize the absorption and elimination phases.

• Solution: Design an intensive sampling schedule, especially within the first 2-3 hours post-dose. The time required to reach steady state or be eliminated is approximately 5 half-lives.[14] For Sergliflozin, this means the majority of the drug will be cleared within 5-8 hours. A suggested sampling schedule is crucial.

Experimental Protocol: Rodent Pharmacokinetic Study for Sergliflozin

This protocol is a template and should be adapted to specific study goals and institutional guidelines (IACUC).

1. Objective: To determine the pharmacokinetic profile of Sergliflozin following a single oral (PO) administration in rats.

2. Materials:

• Sergliflozin etabonate

• Vehicle (e.g., 0.5% Methylcellulose in water)

• Male Sprague-Dawley rats (n=3-4 per time point for sparse sampling, or cannulated for serial sampling)

• Oral gavage needles

• Blood collection tubes (e.g., K2-EDTA coated)

• Centrifuge, Pipettes, Freezer (-80°C)

3. Methodology:

• Acclimatization: Animals should be acclimatized for at least 3 days prior to the study.

• Fasting: Fast animals overnight (approx. 12-16 hours) before dosing, with water ad libitum.

• Dosing: Administer Sergliflozin etabonate via oral gavage at the desired dose (e.g., 10 mg/kg). Record the exact time of dosing for each animal.

• Blood Sampling:

  • For a compound with a Tmax of ~30-45 minutes and a half-life of ~1 hour, a dense early sampling schedule is critical.

  • Recommended Time Points (Serial Sampling): Pre-dose (0), 15 min, 30 min, 45 min, 1 hr, 1.5 hr, 2 hr, 4 hr, 6 hr, 8 hr.

  • Collect approximately 150-200 µL of whole blood at each time point into EDTA tubes.

• Sample Processing:

  • Immediately after collection, place tubes on ice.

  • Within 30 minutes of collection, centrifuge the blood at 4°C (e.g., 2000 x g for 10 minutes) to separate plasma.

  • Harvest the plasma supernatant and transfer to a clean, labeled cryovial.

  • Immediately freeze the plasma samples at -80°C until analysis.

• Bioanalysis:

  • Analyze plasma concentrations of both Sergliflozin etabonate (prodrug) and Sergliflozin (active entity) using a validated liquid-chromatography tandem mass-spectrometry (LC-MS/MS) method.[15]

  • The assay's lower limit of quantification (LLOQ) must be sensitive enough to detect concentrations in the terminal elimination phase.

4. Data Analysis:

• Calculate pharmacokinetic parameters using non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin).

• Key Parameters: Cmax, Tmax, AUC (Area Under the Curve), t½, CL (Clearance), Vd (Volume of Distribution).

Parameter	Description	Expected for Sergliflozin
Tmax	Time to reach maximum plasma concentration	~30-45 minutes[1]
t½	Elimination half-life	~0.5-1.5 hours[1][7]
Cmax	Maximum observed plasma concentration	Dose-dependent
AUC	Total drug exposure over time	Dose-dependent
Table 2: Key pharmacokinetic parameters for Sergliflozin analysis.

Diagram: Pharmacokinetic Study Workflow for Short Half-Life Compounds

Caption: Key steps in a pharmacokinetic study designed for a short half-life drug.

References

• 1. Single-dose pharmacokinetics and pharmacodynamics of sergliflozin etabonate, a novel inhibitor of glucose reabsorption, in healthy volunteers and patients with type 2 diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sergliflozin etabonate, a selective SGLT2 inhibitor, improves glycemic control in streptozotocin-induced diabetic rats and Zucker fatty rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. SGLT2 inhibitor - Wikipedia [en.wikipedia.org]
• 4. Sodium-Glucose Transport 2 (SGLT2) Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. diabetesjournals.org [diabetesjournals.org]
• 6. SGLT2 Inhibitors | Diabetes UK [diabetes.org.uk]
• 7. droracle.ai [droracle.ai]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Strategy for Extending Half-life in Drug Design and Its Significance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. tandfonline.com [tandfonline.com]
• 12. Chemical Strategies for Half-Life Extension of Biopharmaceuticals: Lipidation and Its Alternatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Quest Diagnostics: Test Directory [testdirectory.questdiagnostics.com]
• 15. researchgate.net [researchgate.net]

Mitigating variability in urinary glucose excretion results with Sergliflozin.

This technical support center provides researchers, scientists, and drug development professionals with guidance on mitigating variability in urinary glucose excretion (UGE) results when working with Sergliflozin, a selective SGLT2 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Sergliflozin?

A1: Sergliflozin is a prodrug that is converted to its active form, sergliflozin-A.[1] This active metabolite is a potent and selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2), which is primarily located in the proximal tubules of the kidneys.[1] SGLT2 is responsible for the reabsorption of the majority of glucose from the glomerular filtrate back into the bloodstream. By inhibiting SGLT2, Sergliflozin blocks this reabsorption, leading to increased urinary glucose excretion (UGE) and a subsequent lowering of blood glucose levels.[1]

Q2: What are the key factors that can influence the variability of UGE results in my experiments?

A2: Several factors can contribute to variability in UGE measurements. These include:

• Renal Function: The efficacy of SGLT2 inhibitors is dependent on the glomerular filtration rate (GFR). Reduced renal function can lead to decreased UGE.

• Plasma Glucose Concentration: Higher plasma glucose levels will result in a greater amount of glucose being filtered by the glomeruli, which can influence the absolute amount of glucose excreted in the urine following SGLT2 inhibition.

• Hydration Status: The volume of urine produced can affect glucose concentration. It is important to monitor and control the hydration status of experimental subjects.

• Inter-individual Variability: There can be inherent biological differences in the expression and activity of SGLT2 transporters among subjects, leading to varied responses to Sergliflozin.

• Urine Collection Method: The method of urine collection (e.g., spot urine vs. 24-hour collection) can introduce variability. For more consistent results, 24-hour urine collection using metabolic cages is recommended.[2]

• Fasting State: The fasting state of the animal can impact blood glucose levels and consequently UGE. It is crucial to standardize the fasting protocol across all experimental groups.[3]

Q3: How can I minimize biological variability in my UGE data?

A3: To minimize biological variability, consider the following strategies:

• Acclimatize Animals: Properly acclimatize animals to metabolic cages before the experiment to reduce stress-induced variations in urination and metabolism.

• Standardize Experimental Conditions: Maintain consistent environmental conditions (e.g., temperature, light-dark cycle) and provide ad libitum access to food and water (unless fasting is part of the protocol).

• Use of Age- and Weight-Matched Animals: Utilize animals of similar age and body weight to reduce variability between subjects.

• Pooling Urine Samples: For certain endpoints, pooling urine samples collected over several consecutive days can help to average out daily biological fluctuations.

Troubleshooting Guide

Issue 1: Higher than expected variability in UGE results between animals in the same treatment group.

• Possible Cause: Inconsistent administration of Sergliflozin, differences in food and water intake, or stress during urine collection.

• Troubleshooting Steps:

  • Verify Dosing Technique: Ensure accurate and consistent oral gavage or other administration methods for all animals.

  • Monitor Food and Water Consumption: Use metabolic cages that allow for the measurement of individual food and water intake to identify any outliers.

  • Acclimatization: Ensure a sufficient acclimatization period for the animals to the housing and experimental procedures to minimize stress.

  • Urine Collection: If using spot urine samples, try to collect them at the same time each day. For more robust data, switch to 24-hour urine collection using metabolic cages.[2]

Issue 2: Lower than expected UGE in the Sergliflozin-treated group.

• Possible Cause: Incorrect dose preparation, reduced renal function in the animal model, or issues with the glucose assay.

• Troubleshooting Steps:

  • Check Drug Formulation: Prepare fresh solutions of Sergliflozin for each experiment and verify the concentration.

  • Assess Renal Function: If possible, measure baseline creatinine (B1669602) levels to estimate the glomerular filtration rate (eGFR) of the animals. SGLT2 inhibitor efficacy is reduced in subjects with impaired renal function.

  • Validate Glucose Assay: Run a standard curve with known glucose concentrations to ensure the accuracy of your glucose measurement method. Check for interfering substances in the urine that might affect the assay.

  • Dose-Response: Consider performing a dose-response study to ensure that the administered dose is within the effective range for the chosen animal model.[1]

Issue 3: Inconsistent urine volume between collections.

• Possible Cause: Dehydration, stress, or leaks in the metabolic cages.

• Troubleshooting Steps:

  • Ensure Water Access: Check that water bottles are functioning correctly and are easily accessible to the animals.

  • Minimize Stress: Handle animals gently and minimize disturbances during the urine collection period.

  • Inspect Equipment: Regularly check metabolic cages for any leaks or malfunctions that could lead to loss of urine.

Data Presentation

Table 1: Dose-Dependent Effect of a Single Oral Dose of Sergliflozin on 24-hour Urinary Glucose Excretion in Different Species.

Species	Dose (mg/kg)	Mean 24-hr Urinary Glucose Excretion (mg/animal)
Mice	Vehicle	1.8
1	160.3
3	295.7
10	455.1
Rats	Vehicle	4.9
1	486.2
3	1145.8
10	1853.7
Dogs	Vehicle	15.3
0.3	2856.7
1	8546.7
3	14850.0

Data adapted from Katsuno K, et al. J Pharmacol Exp Ther. 2007.[1]

Experimental Protocols

Detailed Methodology for Measuring Urinary Glucose Excretion in Rodents

This protocol is a synthesis of best practices for assessing the in vivo efficacy of Sergliflozin by measuring UGE in a rodent model.

1. Animal Model and Acclimatization:

• Species: Male Zucker Diabetic Fatty (ZDF) rats or C57BL/6 mice are commonly used models.[4][5]

• Acclimatization: House animals individually in metabolic cages (e.g., Tecniplast) for at least 3 days prior to the experiment to allow for adaptation and to minimize stress-related effects on urination and metabolism.[2] During this period, monitor food and water intake to ensure they are within the normal range.

2. Sergliflozin Administration:

• Formulation: Prepare Sergliflozin in a suitable vehicle, such as 0.5% methylcellulose.

• Administration: Administer Sergliflozin or vehicle via oral gavage at the desired doses.

3. Urine Collection:

• Procedure: Following drug administration, collect urine over a 24-hour period using the metabolic cages.[2] The collection funnels should be designed to separate urine and feces to prevent contamination.

• Sample Handling: At the end of the collection period, record the total urine volume for each animal. Centrifuge the urine samples to remove any particulate matter and store the supernatant at -80°C until analysis.[2]

4. Quantification of Urinary Glucose:

• Method: Use a commercial glucose oxidase assay kit for the quantitative determination of glucose in the urine samples.

• Procedure:

  • Thaw urine samples on ice.

  • Prepare a standard curve using the glucose standards provided in the kit.

  • Dilute urine samples as necessary to fall within the linear range of the standard curve.

  • Add the reaction mixture to the standards and samples in a 96-well plate.

  • Incubate the plate according to the manufacturer's instructions.

  • Measure the absorbance at the appropriate wavelength using a microplate reader.[2]

5. Data Analysis:

• Calculation: Calculate the glucose concentration in each urine sample using the standard curve.

• Total UGE: Determine the total amount of glucose excreted over 24 hours by multiplying the glucose concentration by the total urine volume.

• Normalization: UGE can be expressed as mg per 24 hours or normalized to body weight (mg/kg/24h).

Mandatory Visualization

Caption: Mechanism of action of Sergliflozin in the kidney proximal tubule.

Caption: Experimental workflow for measuring urinary glucose excretion.

Caption: Troubleshooting logic for high UGE variability.

References

• 1. Sergliflozin, a novel selective inhibitor of low-affinity sodium glucose cotransporter (SGLT2), validates the critical role of SGLT2 in renal glucose reabsorption and modulates plasma glucose level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Assays for Qualitative and Quantitative Assessment of Mouse Urine Glucose Concentrations [jove.com]
• 3. researchgate.net [researchgate.net]
• 4. Targeting the kidney and glucose excretion with dapagliflozin: preclinical and clinical evidence for SGLT2 inhibition as a new option for treatment of type 2 diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sergliflozin etabonate, a selective SGLT2 inhibitor, improves glycemic control in streptozotocin-induced diabetic rats and Zucker fatty rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming challenges in the oral administration of Sergliflozin to mice.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the oral administration of Sergliflozin to mice.

Troubleshooting Guides and FAQs

This section addresses specific issues that may be encountered during experimental procedures involving the oral administration of Sergliflozin.

Formulation and Administration

Q1: I am having trouble dissolving Sergliflozin etabonate for my oral gavage experiment. What is the recommended vehicle?

A1: Sergliflozin etabonate has low aqueous solubility. Therefore, a multi-component vehicle system is recommended. Here are a few protocols that have been successfully used for SGLT2 inhibitors:

• Protocol 1 (General Purpose): A mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline. This formulation can achieve a concentration of at least 5 mg/mL.[1][2]

• Protocol 2 (Alternative): A solution of 10% DMSO and 90% corn oil can also be used to achieve a concentration of at least 5 mg/mL.[1]

• Protocol 3 (Aqueous Suspension): For some studies, a suspension in 0.5% carboxymethyl cellulose (B213188) (CMC) in water has been used for oral administration of Sergliflozin in rodents.[3]

Troubleshooting Tips:

• If you observe precipitation or phase separation, gentle heating and/or sonication can help in dissolving the compound.[1]

• Always prepare the dosing solution fresh daily to ensure stability and homogeneity.[4]

• When preparing multi-component vehicles, add the solvents sequentially and ensure the compound is fully dissolved in one solvent before adding the next.[2]

Q2: My results are inconsistent across different mice after oral gavage. What could be the cause?

A2: Inconsistent results can stem from several factors related to the formulation and the gavage procedure itself:

• Formulation Homogeneity: If you are using a suspension (e.g., with CMC), ensure it is thoroughly mixed before drawing each dose to prevent settling of the compound.

• Gavage Technique: Improper gavage technique can lead to inaccurate dosing or stress in the animals, which can affect physiological responses. Ensure personnel are well-trained in the procedure. Esophageal injury is a potential complication of oral gavage in awake mice.[5][6]

• Animal Stress: The stress of handling and gavage can influence experimental outcomes.[5][7] Consider acclimatizing the animals to handling before the experiment. For long-term studies, administration of Sergliflozin in the diet is a less stressful alternative.

Q3: What are the potential adverse effects I should monitor for in mice after oral administration of Sergliflozin?

A3: As an SGLT2 inhibitor, Sergliflozin's primary mechanism of action is to increase urinary glucose excretion.[8] Therefore, you should monitor for:

• Increased Urination (Polyuria): This is an expected pharmacodynamic effect. Ensure mice have free access to water to prevent dehydration.

• Dehydration: Monitor for signs of dehydration, such as decreased skin turgor, lethargy, and reduced body weight.

• Gastrointestinal Issues: While not commonly reported for Sergliflozin, other SGLT inhibitors have been associated with dose-dependent side effects like diarrhea.[4] If you observe diarrhea, consider a gradual dose escalation.

• General Health: As with any experimental procedure, monitor the general health of the mice daily, including body weight, food and water intake, and overall activity levels.

Bioavailability and Efficacy

Q4: I am concerned about the oral bioavailability of Sergliflozin in my mouse model. How can I improve it?

A4: Sergliflozin is a prodrug, Sergliflozin etabonate, which is designed for better oral absorption.[9][10] However, if you suspect low bioavailability, consider the following:

• Formulation Strategy: The choice of vehicle is crucial. Lipid-based formulations, such as those using PEG300 and Tween-80, can enhance the absorption of poorly soluble compounds.[11][12]

• Dose: Ensure you are using an effective dose. A single oral dose of 30 mg/kg of Sergliflozin etabonate has been shown to reduce non-fasting blood glucose levels by 39% at 2 hours in KK-A(y) mice.

• First-Pass Metabolism: Like many drugs, Sergliflozin may be subject to metabolism in the liver before reaching systemic circulation. The etabonate ester is designed to be cleaved to release the active form, sergliflozin.[9]

Q5: How do I know if the oral administration of Sergliflozin is effective in my diabetic mouse model?

A5: The primary indicator of Sergliflozin's efficacy is an increase in urinary glucose excretion, leading to a reduction in blood glucose levels.[8] You can measure:

• Urinary Glucose Excretion: Collect urine from mice in metabolic cages and measure the glucose concentration. Orally administered Sergliflozin has been shown to increase urinary glucose excretion in mice in a dose-dependent manner.[8]

• Blood Glucose Levels: Monitor fasting or random blood glucose levels. Long-term treatment with Sergliflozin etabonate in the diet has been shown to dose-dependently improve hyperglycemia in KK-A(y) mice.

• Oral Glucose Tolerance Test (OGTT): An OGTT can assess the improvement in glucose tolerance.

Data Presentation

Table 1: Dose-Dependent Effect of a Single Oral Administration of Sergliflozin Etabonate on Non-Fasting Blood Glucose in KK-A(y) Mice

Dose (mg/kg)	Blood Glucose Reduction at 2h (%)
1	12
3	15
10	28
30	39
Data adapted from Katsuno et al., 2009.

Experimental Protocols

Protocol 1: Preparation of Sergliflozin Etabonate Formulation for Oral Gavage (10 mg/kg dose)

This protocol is for a 1 mg/mL solution, assuming a dosing volume of 10 mL/kg.

Materials:

• Sergliflozin etabonate powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween-80

• Sterile Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Calculate the required amount of Sergliflozin etabonate: For a 10 mL final volume, you will need 10 mg of Sergliflozin etabonate.

• Dissolve in DMSO: Add 1 mL of DMSO to the accurately weighed Sergliflozin etabonate in a sterile tube. Vortex thoroughly until the powder is completely dissolved.

• Add PEG300: Add 4 mL of PEG300 to the solution. Vortex until the solution is clear and homogenous.

• Add Tween-80: Add 0.5 mL of Tween-80. Vortex thoroughly.

• Add Saline: Add 4.5 mL of sterile saline. Vortex until the final solution is clear and homogenous.

• Final Check: Visually inspect the solution for any precipitation. If necessary, sonicate for a few minutes to ensure complete dissolution.

• Storage: Prepare this formulation fresh before each use. If short-term storage is necessary, protect from light. Stock solutions of Sergliflozin etabonate in an appropriate solvent can be stored at -80°C for up to 6 months or -20°C for up to 1 month.[1]

Protocol 2: Oral Gavage Procedure in Mice

Materials:

• Prepared Sergliflozin etabonate dosing solution

• Appropriate sized gavage needle (e.g., 20-22 gauge, 1.5-inch, ball-tipped for adult mice)

• 1 mL syringe

• Animal scale

Procedure:

• Animal Preparation: Weigh the mouse to determine the exact dosing volume (e.g., for a 25 g mouse, the volume would be 0.25 mL for a 10 mL/kg dosing volume).

• Filling the Syringe: Draw the calculated volume of the dosing solution into the syringe. Ensure there are no air bubbles.

• Restraint: Gently but firmly restrain the mouse by scruffing the neck and back to immobilize the head. The mouse should be in a vertical position.

• Needle Insertion: Carefully insert the gavage needle into the mouth, passing it over the tongue towards the esophagus. The needle should pass smoothly with minimal resistance. If resistance is felt, withdraw and re-insert to avoid tracheal intubation.

• Administration: Once the needle is correctly positioned, slowly administer the solution.

• Withdrawal: Gently remove the gavage needle.

• Monitoring: Return the mouse to its cage and monitor for any immediate signs of distress, such as labored breathing. Continue to monitor the animal's general health over the following hours.

Mandatory Visualization

Caption: Mechanism of action of Sergliflozin via SGLT2 inhibition.

Caption: General experimental workflow for Sergliflozin administration.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Sergliflozin etabonate | SGLT | TargetMol [targetmol.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Evaluation of Mice Undergoing Serial Oral Gavage While Awake or Anesthetized - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of Mice Undergoing Serial Oral Gavage While Awake or Anesthetized - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Spoonful of Sugar Helps the Medicine Go Down: A Novel Technique to Improve Oral Gavage in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sergliflozin, a novel selective inhibitor of low-affinity sodium glucose cotransporter (SGLT2), validates the critical role of SGLT2 in renal glucose reabsorption and modulates plasma glucose level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sergliflozin etabonate - Wikipedia [en.wikipedia.org]
• 10. newdrugapprovals.org [newdrugapprovals.org]
• 11. Novel formulation strategies for improving oral bioavailability of drugs with poor membrane permeation or presystemic metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for long-term storage of Sergliflozin powder and stock solutions.

This technical support center provides best practices, troubleshooting guides, and frequently asked questions (FAQs) for the long-term storage and handling of Sergliflozin powder and its stock solutions. The information is intended for researchers, scientists, and drug development professionals to ensure the stability and integrity of the compound throughout their experiments.

Frequently Asked Questions (FAQs)

Q1: How should I store the lyophilized Sergliflozin powder for the long term?

For long-term storage, Sergliflozin powder should be stored at -20°C in a tightly sealed container, protected from light and moisture.[1] Under these conditions, the solid compound is stable for at least four years.[1] Before use, it is crucial to allow the vial to warm to room temperature in a desiccator to prevent condensation, as moisture can compromise the stability of the compound.

Q2: What are the recommended solvents for preparing Sergliflozin stock solutions?

Sergliflozin has limited solubility in aqueous solutions. For preparing stock solutions, organic solvents are recommended. Dimethyl sulfoxide (B87167) (DMSO) and ethanol (B145695) are commonly used solvents for SGLT2 inhibitors.[1][2] Sergliflozin is sparingly soluble in DMSO (1-10 mg/mL) and slightly soluble in acetonitrile (B52724) (0.1-1 mg/mL).[1] For other SGLT2 inhibitors like Ipragliflozin, solubility in ethanol and DMSO is approximately 30 mg/mL.[2]

Q3: How should I store Sergliflozin stock solutions?

For optimal stability, it is recommended to prepare fresh solutions for each experiment. If storage is necessary, aliquot the stock solution into small, single-use vials to minimize freeze-thaw cycles and exposure to air and moisture. Store these aliquots at -20°C or -80°C. Studies on various compounds stored in DMSO indicate good stability, with water content being a more critical factor for degradation than repeated freeze-thaw cycles.[3][4] It is advisable to use anhydrous solvents to prepare stock solutions.

Q4: For how long are Sergliflozin stock solutions stable?

While specific long-term stability data for Sergliflozin in various solvents is not extensively published, general guidelines for small molecules in DMSO suggest stability for several weeks to months at -20°C when stored properly.[3][4] For aqueous working solutions, it is highly recommended to prepare them fresh on the day of use. Based on data for the related SGLT2 inhibitor Ipragliflozin, aqueous solutions are not recommended for storage for more than one day.[2]

Storage and Handling Best Practices

Sergliflozin Powder

Parameter	Recommendation	Rationale
Temperature	-20°C	Ensures long-term chemical stability.[1]
Light	Protect from light	Prevents potential photodegradation.
Moisture	Store in a desiccator	Minimizes hydrolysis.
Handling	Allow vial to reach room temperature before opening	Prevents condensation and moisture contamination.

Sergliflozin Stock Solutions

Parameter	Recommendation	Rationale
Solvent	Anhydrous DMSO or Ethanol	Good solubility and stability for SGLT2 inhibitors.[1][2]
Temperature	-20°C or -80°C	Preserves the integrity of the solution.
Aliquoting	Store in single-use aliquots	Avoids repeated freeze-thaw cycles and contamination.
Aqueous Solutions	Prepare fresh for each use	Aqueous solutions of similar compounds are unstable.[2]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation in stock solution upon freezing	The concentration of Sergliflozin may be too high for the solvent at low temperatures.	Gently warm the solution to room temperature and vortex to redissolve. Consider preparing a lower concentration stock solution.
Inconsistent experimental results	Degradation of Sergliflozin in stock or working solutions.	Prepare fresh stock solutions from powder. Avoid repeated freeze-thaw cycles. Perform a stability check of your stock solution using the HPLC protocol below.
Loss of compound activity	Improper storage leading to degradation. Sergliflozin and other SGLT2 inhibitors can be susceptible to acid hydrolysis and oxidation.[5]	Ensure powder and solutions are stored at the correct temperature, protected from light and moisture. For sensitive experiments, always use freshly prepared solutions.

Experimental Protocols

Protocol for Preparation of Sergliflozin Stock Solution

• Acclimatization: Allow the vial of Sergliflozin powder to equilibrate to room temperature in a desiccator for at least 30 minutes.

• Weighing: In a controlled environment with low humidity, weigh the desired amount of Sergliflozin powder.

• Dissolution: Add the appropriate volume of anhydrous DMSO or ethanol to achieve the desired concentration.

• Solubilization: Vortex the solution until the powder is completely dissolved. Gentle warming (to no more than 37°C) may be applied if necessary.

• Storage: Aliquot the stock solution into sterile, single-use vials with tight-fitting caps. Store immediately at -20°C or -80°C.

Protocol for Assessing Sergliflozin Stability by HPLC

This protocol provides a general method for assessing the stability of Sergliflozin solutions. Method optimization may be required.

• Preparation of Standards: Prepare a fresh stock solution of Sergliflozin of known concentration. Create a calibration curve by preparing a series of dilutions.

• Sample Preparation:

  • Time-Zero Sample: Dilute an aliquot of your stored stock solution to a concentration within the range of your calibration curve.

  • Aged Sample: Take an aliquot of the stock solution that has been stored for a specific duration and at a specific temperature and dilute it to the same concentration as the time-zero sample.

• HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is a common starting point for SGLT2 inhibitors.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength determined by a UV scan of Sergliflozin (e.g., 225 nm).

  • Injection Volume: 10 µL.

• Data Analysis:

  • Compare the peak area of the aged sample to the time-zero sample. A significant decrease in the peak area suggests degradation.

  • Examine the chromatogram for the appearance of new peaks, which may indicate the formation of degradation products.

Visual Guides

Caption: Workflow for the preparation and storage of Sergliflozin stock solutions.

References

• 1. Metabolism and Chemical Degradation of New Antidiabetic Drugs: A Review of Analytical Approaches for Analysis of Glutides and Gliflozins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification, isolation, and structural characterization of novel forced degradation products of Ertugliflozin using advanced analytical techniques - PMC [pmc.ncbi.nlm.nih.gov]

Refining experimental protocols to enhance the reproducibility of Sergliflozin studies.

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to refining experimental protocols for Sergliflozin, a selective SGLT2 inhibitor. By addressing common challenges and providing detailed methodologies, this resource aims to enhance the reproducibility and reliability of findings in the study of this compound.

Frequently Asked Questions (FAQs)

Q1: What are Sergliflozin, Sergliflozin etabonate, and Sergliflozin-A?

A1: Sergliflozin is a selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2).[1][2] In many studies, it is administered as the prodrug, Sergliflozin etabonate , which is rapidly and extensively converted in the body to its active form, Sergliflozin-A , by esterases.[3] Sergliflozin-A is the entity responsible for the potent and selective inhibition of SGLT2.[1]

Q2: What is the mechanism of action of Sergliflozin?

A2: Sergliflozin-A selectively inhibits SGLT2, a protein primarily located in the proximal tubules of the kidneys.[1][2] SGLT2 is responsible for reabsorbing the majority of glucose from the glomerular filtrate back into the bloodstream.[2][4] By blocking this transporter, Sergliflozin promotes the excretion of glucose in the urine (glucosuria), thereby lowering blood glucose levels in an insulin-independent manner.[1][2][5]

Q3: How selective is Sergliflozin-A for SGLT2 over SGLT1?

A3: Sergliflozin-A is highly selective for SGLT2. Studies have shown that its inhibitory potency against human SGLT2 is significantly greater than against human SGLT1, which is primarily responsible for glucose absorption in the intestine.[4] This selectivity is crucial for minimizing gastrointestinal side effects.

Q4: What are the common in vitro and in vivo models used to study Sergliflozin?

A4:

• In Vitro : Common models include cell lines that endogenously express SGLT2, such as the human kidney proximal tubule cell line (HK-2), or engineered cell lines like Chinese hamster ovary (CHO-K1) cells stably expressing human SGLT2 or SGLT1.[1][6] These are primarily used for glucose uptake and inhibitor screening assays.

• In Vivo : Rodent models are frequently used, including normal mice and rats to assess pharmacodynamic effects like urinary glucose excretion.[1] Diabetic animal models, such as streptozotocin-induced diabetic rats and Zucker fatty rats, are employed to evaluate the anti-hyperglycemic efficacy of Sergliflozin.[5]

Q5: What are the key considerations for preparing Sergliflozin etabonate for experiments?

A5: Sergliflozin etabonate has low water solubility. For in vitro experiments, it is typically dissolved in an organic solvent like dimethyl sulfoxide (B87167) (DMSO) to create a concentrated stock solution, which is then diluted in the assay buffer.[7] For in vivo studies, it can be formulated in vehicles such as a mixture of DMSO, PEG300, Tween 80, and saline.[7][8] It is crucial to ensure the final concentration of the solvent (e.g., DMSO) in the assay is low (typically ≤0.1%) to avoid cellular toxicity.[7]

Troubleshooting Guides

Issue 1: High Background Fluorescence in 2-NBDG Glucose Uptake Assays

Question: My 2-NBDG glucose uptake assay is showing high background fluorescence, making it difficult to detect a clear signal for SGLT2-mediated glucose uptake. What could be the cause and how can I resolve this?

Answer: High background fluorescence is a common issue in 2-NBDG assays and can stem from several factors. Here’s a systematic approach to troubleshooting:

• Incomplete Washing: Residual 2-NBDG in the wells after the uptake incubation is a primary cause of high background.

  • Refined Protocol: Increase the number of wash steps (at least three times) after aspirating the 2-NBDG solution.[9] Use ice-cold phosphate-buffered saline (PBS) or a sodium-free buffer for washing to reduce membrane fluidity and non-specific binding.[9][10] Ensure complete aspiration of the wash buffer after each step.

• Non-Specific Binding of 2-NBDG: The fluorescent NBD group is hydrophobic and can non-specifically associate with cell membranes.[3]

  • Refined Protocol: Optimize the concentration of 2-NBDG. While a higher concentration may seem to yield a stronger signal, it can also increase non-specific binding and background.[3] Perform a concentration-response curve for 2-NBDG to find the optimal concentration that provides a good signal-to-noise ratio. A typical starting range is 100-200 µM.[6][10]

• High Basal Glucose Uptake: If cells have high glucose uptake independent of the specific transporter being studied, this can contribute to a high baseline signal.

  • Refined Protocol: Implement a serum starvation step before the assay. Incubating cells in serum-free or low-serum media for 2-16 hours can lower basal glucose uptake.[9] The optimal duration depends on the cell line's sensitivity to starvation.

• Autofluorescence: Some cell types may exhibit natural fluorescence at the excitation and emission wavelengths used for 2-NBDG.

  • Refined Protocol: Always include control wells with cells that have not been treated with 2-NBDG to measure and subtract the autofluorescence.

Issue 2: Inconsistent IC50 Values and Poor Dose-Response Curves

Question: I am observing significant variability in the IC50 values for Sergliflozin between experiments, and my dose-response curves are not fitting well. What are the potential reasons and solutions?

Answer: Inconsistent dose-response data can undermine the reliability of your findings. The following factors are common culprits:

• Compound Solubility and Stability: Sergliflozin etabonate has poor water solubility. If not fully dissolved or if it precipitates out of solution during the experiment, the effective concentration will be lower and variable.

  • Refined Protocol: Prepare fresh serial dilutions of the compound for each experiment from a high-concentration stock in 100% DMSO.[7] When diluting into aqueous assay buffers, ensure thorough mixing and visually inspect for any precipitation. Sonication can aid in dissolution.[7] Confirm the stability of Sergliflozin-A (the active form) under your specific assay conditions (pH, temperature, and duration).

• Assay Buffer Composition: SGLT2 is a sodium-dependent transporter. Variations in the sodium concentration in your buffer will directly impact its activity.

  • Refined Protocol: Use a Krebs-Ringer-Hepes (KRH) buffer with a consistent and physiological concentration of sodium chloride. As a crucial control, include a condition where NaCl is replaced with an osmotically equivalent non-transported solute like choline (B1196258) chloride to determine the sodium-independent (and thus SGLT2-independent) glucose uptake.

• Cell Health and Confluency: Variations in cell density and health can significantly affect transporter expression and overall metabolic activity.

  • Refined Protocol: Seed cells at a consistent density to ensure they reach a similar level of confluency (e.g., 80-90%) on the day of the assay.[9] Regularly check cell morphology and viability. Avoid using cells that are over-confluent or have been passaged too many times.

• Data Analysis: Using an inappropriate curve-fitting model can lead to inaccurate IC50 determination.

  • Refined Protocol: Use a non-linear regression model with a variable slope (four-parameter logistic equation) to fit the dose-response data.[6] Ensure your concentration range is wide enough to define both the top and bottom plateaus of the curve.

Data Presentation

Table 1: Inhibitory Potency of Sergliflozin-A and Other SGLT Inhibitors

Compound	Transporter	K_i (nM)	Selectivity (SGLT1/SGLT2)
Sergliflozin-A	human SGLT1	708	~296-fold
human SGLT2	2.39
Phlorizin	human SGLT1	213	~6-fold
human SGLT2	38.6
Dapagliflozin	human SGLT1	1350	~1200-fold
human SGLT2	1.1
Canagliflozin	human SGLT1	910	~413-fold
human SGLT2	2.2
Empagliflozin	human SGLT1	8300	>2500-fold
human SGLT2	3.1

Data compiled from various in vitro assays.[3][11]

Table 2: Recommended Parameters for In Vitro Glucose Uptake Assay

Parameter	Recommended Value/Condition	Rationale
Cell Line	HK-2 (endogenous SGLT2) or CHO-hSGLT2	Physiologically relevant or controlled expression system.
Plate Format	96-well, black, clear-bottom	Minimizes well-to-well crosstalk for fluorescence readings.
Serum Starvation	2-16 hours in serum-free media	Lowers basal glucose uptake to improve signal window.[9]
Inhibitor Pre-incubation	15-30 minutes	Allows inhibitor to bind to the transporter before adding substrate.
2-NBDG Concentration	100-200 µM	Optimal range to balance signal strength and background.[10]
Uptake Incubation Time	30-60 minutes	Sufficient time for measurable uptake without saturation.
Uptake Termination	Aspirate media and wash 3x with ice-cold Na+-free buffer	Quickly stops transport and removes extracellular 2-NBDG.[10]

Experimental Protocols

Protocol 1: In Vitro SGLT2 Inhibition Assay using 2-NBDG

This protocol details a cell-based assay to determine the inhibitory potency (IC50) of Sergliflozin on SGLT2-mediated glucose uptake.

Materials:

• HK-2 cells (or other suitable cell line)

• Cell culture medium (e.g., DMEM/F-12 with 10% FBS)

• 96-well black, clear-bottom plates

• Krebs-Ringer-Hepes (KRH) buffer (with NaCl)

• Sodium-free KRH buffer (NaCl replaced with choline chloride)

• 2-NBDG fluorescent glucose analog

• Sergliflozin etabonate (and/or Sergliflozin-A)

• DMSO

• Positive control inhibitor (e.g., Dapagliflozin)

• D-glucose (for competition control)

• Fluorescence plate reader (Excitation ~485 nm, Emission ~535 nm)

Methodology:

• Cell Seeding: Seed HK-2 cells in a 96-well black, clear-bottom plate at a density that will result in 80-90% confluency on the day of the assay. Culture overnight.

• Serum Starvation: On the day of the assay, wash the cells twice with warm PBS. Replace the culture medium with serum-free medium and incubate for 2-4 hours at 37°C.

• Compound Preparation: Prepare a stock solution of Sergliflozin etabonate in 100% DMSO. Create serial dilutions in KRH buffer to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.1%.

• Assay Setup:

  • Gently wash the cells twice with pre-warmed KRH buffer.

  • Add 100 µL of KRH buffer containing the desired concentration of Sergliflozin or vehicle (DMSO) to each well.

  • Include control wells:

    • Total Uptake: Vehicle only in KRH buffer.

    • Non-specific Uptake: Vehicle in sodium-free KRH buffer OR a high concentration of D-glucose (e.g., 30 mM) in KRH buffer.[6]

    • Positive Control Inhibitor: A known SGLT2 inhibitor like Dapagliflozin (e.g., 500 nM) in KRH buffer.[6]

• Pre-incubation: Pre-incubate the plate at 37°C for 15-30 minutes.

• Glucose Uptake Initiation: To initiate glucose uptake, add 10 µL of 2-NBDG solution to each well to a final concentration of 100-200 µM.

• Incubation: Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Uptake Termination: Terminate the uptake by aspirating the medium and washing the cells three times with 200 µL of ice-cold sodium-free KRH buffer.

• Fluorescence Measurement: After the final wash, add 100 µL of PBS or a suitable lysis buffer to each well. Measure the fluorescence of the cell lysates using a fluorescence plate reader.

• Data Analysis:

  • Subtract the background fluorescence (wells with no cells).

  • Calculate the percentage of inhibition for each compound concentration relative to the SGLT2-specific uptake (Total Uptake - Non-specific Uptake).

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data using a four-parameter logistic equation to determine the IC50 value.

Protocol 2: In Vivo Assessment of Urinary Glucose Excretion (UGE) in Rodents

This protocol describes a fundamental in vivo pharmacodynamic assay to evaluate the effect of Sergliflozin on renal glucose reabsorption.

Materials:

• Diabetic (e.g., streptozotocin-induced) or non-diabetic rats/mice

• Metabolic cages for individual housing and urine collection

• Sergliflozin etabonate

• Vehicle for oral administration (e.g., 10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline)

• Glucose assay kit

• Creatinine (B1669602) assay kit (for normalization, optional)

Methodology:

• Animal Acclimation: Acclimate the animals to individual metabolic cages for at least 24 hours before the experiment to minimize stress-related effects. Ensure free access to food and water.

• Baseline Urine Collection: Collect urine for a 24-hour period prior to dosing to establish baseline UGE for each animal.

• Dosing: Administer Sergliflozin etabonate or vehicle to the animals via oral gavage at the desired doses.

• Urine Collection: Place the animals back into the metabolic cages immediately after dosing and collect urine over a defined period, typically 24 hours.

• Sample Processing: At the end of the collection period, record the total urine volume for each animal. Centrifuge the urine samples to remove any contaminants and store the supernatant at -20°C or below until analysis.

• Biochemical Analysis:

  • Measure the glucose concentration in the collected urine samples using a validated glucose assay kit.

  • Optionally, measure the creatinine concentration to normalize the glucose excretion to the glomerular filtration rate.

• Data Analysis:

  • Calculate the total amount of glucose excreted over the collection period (UGE) using the formula: UGE (mg) = Urine Glucose Concentration (mg/dL) x Urine Volume (dL).

  • Normalize UGE to body weight (mg/kg).

  • Compare the UGE in the Sergliflozin-treated groups to the vehicle control group. A dose-response relationship can be established by testing multiple doses.

Mandatory Visualizations

Caption: Mechanism of SGLT2-mediated glucose reabsorption and its inhibition by Sergliflozin-A.

Caption: Experimental workflow for the 2-NBDG based glucose uptake inhibition assay.

Caption: Troubleshooting logic for inconsistent dose-response curves in Sergliflozin studies.

References

• 1. Sergliflozin, a novel selective inhibitor of low-affinity sodium glucose cotransporter (SGLT2), validates the critical role of SGLT2 in renal glucose reabsorption and modulates plasma glucose level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sergliflozin etabonate - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Dual SGLT1 and SGLT2 inhibition: more than the sum of its parts - Revista Española de Cardiología (English Edition) [revespcardiol.org]
• 5. Sergliflozin etabonate, a selective SGLT2 inhibitor, improves glycemic control in streptozotocin-induced diabetic rats and Zucker fatty rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Sergliflozin etabonate | SGLT | TargetMol [targetmol.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative In Vivo Efficacy Analysis: Sergliflozin vs. Dapagliflozin

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo efficacy of two sodium-glucose cotransporter 2 (SGLT2) inhibitors, Sergliflozin and Dapagliflozin (B1669812). While Dapagliflozin is a widely approved therapeutic agent, Sergliflozin's development was discontinued (B1498344) after Phase II clinical trials. This comparison is based on available preclinical data to inform researchers on their respective in vivo pharmacological profiles.

Mechanism of Action: SGLT2 Inhibition

Both Sergliflozin and Dapagliflozin are potent and selective inhibitors of the sodium-glucose cotransporter 2 (SGLT2).[1][2] SGLT2 is primarily located in the proximal convoluted tubule of the kidneys and is responsible for the reabsorption of approximately 90% of the glucose filtered by the glomerulus. By inhibiting SGLT2, these compounds reduce renal glucose reabsorption, leading to increased urinary glucose excretion (glucosuria) and a subsequent lowering of blood glucose levels.[1][2] This mechanism of action is independent of insulin (B600854) secretion, making SGLT2 inhibitors effective in various stages of type 2 diabetes.[3]

Quantitative Efficacy Data

The following tables summarize the in vivo efficacy of Sergliflozin and Dapagliflozin in preclinical diabetic rat models. It is important to note that these data are compiled from separate studies and direct head-to-head comparisons should be made with caution due to variations in experimental design, including animal models, duration of treatment, and drug dosages.

Table 1: Effects of Sergliflozin on Glycemic Control and Body Weight in Diabetic Rat Models

Animal Model	Treatment Duration	Dosage	Change in Fasting Plasma Glucose	Change in HbA1c	Change in Body Weight	Reference
Streptozotocin-induced diabetic rats	Acute (single dose)	10 mg/kg	Significant reduction in postprandial hyperglycemia	Not Assessed	Not Assessed	[1]
Zucker diabetic fatty (ZDF) rats	4 weeks (chronic)	0.1% in diet	Significantly reduced	Significantly reduced	No significant effect	[1]

Table 2: Effects of Dapagliflozin on Glycemic Control and Body Weight in Diabetic Rat Models

Animal Model	Treatment Duration	Dosage	Change in Fasting Plasma Glucose	Change in HbA1c	Change in Body Weight	Reference
Zucker diabetic fatty (ZDF) rats	2 weeks (chronic)	0.1 - 1.0 mg/kg/day	Dose-dependent significant reduction	Not Assessed	No significant change	[2][4]
Zucker diabetic fatty (ZDF) rats	4 weeks	1 mg/kg/day	Significantly lowered	Significantly lowered	Prevention of body weight gain	[5]
Streptozotocin-induced diabetic rats	8 weeks (chronic)	10 mg/kg/day	Significantly decreased	Not Assessed	Improved body weight compared to untreated diabetic rats	[6]
Streptozotocin-induced T2DM rats	4 weeks	1 mg/kg/day	Significantly lower than model group	Significantly reduced	Not specified	[7]

Experimental Protocols

Animal Models

• Streptozotocin (STZ)-Induced Diabetic Rat Model (Type 1 and Type 2):

  • Induction of Type 1 Diabetes: A single intraperitoneal injection of STZ (e.g., 60 mg/kg) is administered to adult male rats (e.g., Wistar or Sprague-Dawley).[8][9] Diabetes is typically confirmed by measuring blood glucose levels 2-3 days post-injection, with levels ≥ 15 mmol/L (or 300 mg/dL) considered diabetic.[8][10]

  • Induction of Type 2 Diabetes: This model often involves a combination of a high-fat diet for a period (e.g., 4 weeks) to induce insulin resistance, followed by a lower dose of STZ (e.g., 35-50 mg/kg, intraperitoneally) to induce partial insulin deficiency.[7][11]

• Zucker Diabetic Fatty (ZDF) Rat Model:

  • The ZDF rat is a genetic model of type 2 diabetes that develops obesity, insulin resistance, and hyperglycemia.[12][13] These rats harbor a mutation in the leptin receptor gene.[12] Diabetes develops spontaneously, typically between 7 to 10 weeks of age in male rats.[13][14]

Drug Administration

• Sergliflozin etabonate and Dapagliflozin are typically administered orally via gavage or mixed in the diet.[1][2][5] The vehicle control is administered in the same manner.

Efficacy Endpoints Measurement

• Fasting and Non-fasting Blood Glucose: Blood samples are collected from the tail vein at specified time points. Glucose levels are measured using a calibrated glucometer.[15]

• Glycated Hemoglobin (HbA1c): Whole blood is collected, and HbA1c levels are determined using commercially available assay kits.[5][7]

• Oral Glucose Tolerance Test (OGTT):

  • Animals are fasted overnight (approximately 16-18 hours).[16]

  • A baseline blood sample is taken (t=0).

  • A glucose solution (e.g., 2 g/kg body weight) is administered orally by gavage.[17][18]

  • Blood glucose levels are measured at various time points post-glucose administration (e.g., 15, 30, 60, 90, and 120 minutes).[17][18]

  • The area under the curve (AUC) for glucose is calculated to assess glucose tolerance.[15]

Visualizations

Caption: Mechanism of action of SGLT2 inhibitors.

Caption: General experimental workflow for in vivo efficacy studies.

References

• 1. Sergliflozin etabonate, a selective SGLT2 inhibitor, improves glycemic control in streptozotocin-induced diabetic rats and Zucker fatty rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dapagliflozin, a selective SGLT2 inhibitor, improves glucose homeostasis in normal and diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sergliflozin, a novel selective inhibitor of low-affinity sodium glucose cotransporter (SGLT2), validates the critical role of SGLT2 in renal glucose reabsorption and modulates plasma glucose level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. diabetesjournals.org [diabetesjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. Therapeutic efficacy of dapagliflozin on diabetic kidney disease in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Dapagliflozin can alleviate renal fibrosis in rats with streptozotocin‑induced type 2 diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Induction of diabetes by Streptozotocin in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effect of dapagliflozin alone and in combination with insulin in a rat model of type 1 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ndineuroscience.com [ndineuroscience.com]
• 11. 2.1. Construction of the Diabetic Rat Model [bio-protocol.org]
• 12. A Novel Rat Model of Type 2 Diabetes: The Zucker Fatty Diabetes Mellitus ZFDM Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Analysis of the Zucker Diabetic Fatty (ZDF) Type 2 Diabetic Rat Model Suggests a Neurotrophic Role for Insulin/IGF-I in Diabetic Autonomic Neuropathy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. joe.bioscientifica.com [joe.bioscientifica.com]
• 16. mmpc.org [mmpc.org]
• 17. tierschutz.uzh.ch [tierschutz.uzh.ch]
• 18. olac.berkeley.edu [olac.berkeley.edu]

A Head-to-Head Comparison of Sergliflozin and Remogliflozin Pharmacokinetics

This guide provides a detailed, data-driven comparison of the pharmacokinetic profiles of two sodium-glucose cotransporter 2 (SGLT2) inhibitors: Sergliflozin (B1260448) and Remogliflozin. Developed for researchers, scientists, and drug development professionals, this document summarizes key pharmacokinetic parameters, outlines typical experimental methodologies, and visualizes relevant pathways to facilitate a comprehensive understanding of these two compounds.

Both Sergliflozin and Remogliflozin are prodrugs, administered as Sergliflozin etabonate and Remogliflozin etabonate respectively. Following oral administration, they are rapidly converted to their active forms. While Remogliflozin has been approved for the treatment of type 2 diabetes in some countries, the clinical development of Sergliflozin was discontinued (B1498344) after Phase II trials. This comparison is based on available data from preclinical and clinical studies.

Quantitative Pharmacokinetic Data

The pharmacokinetic parameters of Sergliflozin and Remogliflozin, including their active forms and metabolites, are summarized in the tables below. These tables provide a quantitative basis for comparing the absorption, distribution, metabolism, and excretion (ADME) properties of the two drugs.

Table 1: Pharmacokinetic Parameters of Sergliflozin (Active Form) in Healthy Volunteers and Patients with Type 2 Diabetes Mellitus (T2DM) after a single oral dose of Sergliflozin Etabonate.

Parameter	Healthy Volunteers	Patients with T2DM	Reference(s)
Tmax (hours)	~0.5 - 0.75	~0.5 - 0.75	[1]
Half-life (t½) (hours)	~0.5 - 1	~0.5 - 1	[1]
Cmax (ng/mL)	Data not available	Data not available
AUC (ng·h/mL)	Data not available	Data not available

Table 2: Pharmacokinetic Parameters of Remogliflozin and its Active Metabolite (GSK279782) in Healthy Indian Male Subjects after a Single 100 mg Oral Dose of Remogliflozin Etabonate under Fed Conditions.

Analyte	Cmax (ng/mL)	Tmax (hr) (median, min-max)	AUC0-t (ng·hr/mL)	AUC0-∞ (ng·hr/mL)	t½ (hr)	Reference(s)
Remogliflozin	455.1 ± 159.9	2.50 (0.75-6.00)	1690.8 ± 413.4	1701.5 ± 413.8	2.26 ± 0.59	[2]
GSK279782	82.10 ± 24.31	3.00 (1.00-6.00)	391.49 ± 103.11	400.12 ± 104.28	2.59 ± 0.58	[2]

Table 3: Pharmacokinetic Parameters of Remogliflozin Etabonate (Prodrug) in Healthy Indian Male Subjects after a Single 100 mg Oral Dose under Fed Conditions.

Parameter	Value	Reference(s)
Cmax (ng/mL)	24.57 ± 18.04	[2]
Tmax (hr) (median, min-max)	1.00 (0.50-2.00)	[2]
AUC0-t (ng·hr/mL)	24.34 ± 12.38	[2]
AUC0-∞ (ng·hr/mL)	25.04 ± 12.42	[2]
t½ (hr)	1.40 ± 0.71	[2]

Experimental Protocols

The following section details a representative experimental protocol for a clinical pharmacokinetic study of an SGLT2 inhibitor, based on common practices in the field.

Study Design:

A typical study would be a Phase I, open-label, single-dose, and multiple-dose, dose-escalation study in healthy volunteers. This could be followed by studies in patients with type 2 diabetes. A crossover design is often employed to minimize inter-subject variability.

Subject Population:

• Inclusion Criteria: Healthy male and/or female subjects, typically between 18 and 55 years of age, with a body mass index (BMI) within a normal range. For patient studies, subjects with a confirmed diagnosis of type 2 diabetes mellitus, with or without background therapy like metformin, would be included.

• Exclusion Criteria: History of clinically significant diseases, use of other medications, pregnancy or lactation, and history of alcohol or drug abuse.

Dosing and Administration:

The investigational drug (e.g., Sergliflozin etabonate or Remogliflozin etabonate) is administered orally as a tablet or capsule with a standardized volume of water after an overnight fast. In some study arms, the effect of food on pharmacokinetics is assessed by administering the drug after a standardized high-fat meal.

Blood Sampling:

Serial blood samples are collected in tubes containing an appropriate anticoagulant (e.g., K2EDTA) at pre-defined time points before and after drug administration. Typical time points include: pre-dose (0 hours), and at 0.25, 0.5, 0.75, 1, 1.5, 2, 3, 4, 6, 8, 12, and 24 hours post-dose. Plasma is separated by centrifugation and stored at -70°C or below until analysis.

Bioanalytical Method:

Plasma concentrations of the parent drug, its active form, and any major metabolites are quantified using a validated high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. This method provides high sensitivity and selectivity for the accurate measurement of drug concentrations in a biological matrix.

Pharmacokinetic Analysis:

Pharmacokinetic parameters are calculated from the plasma concentration-time data using non-compartmental analysis. Key parameters include:

• Cmax (Maximum Plasma Concentration): The highest observed concentration of the drug in plasma.

• Tmax (Time to Maximum Plasma Concentration): The time at which Cmax is observed.

• AUC (Area Under the Curve): The area under the plasma concentration-time curve, which represents the total drug exposure over time. This is often calculated from time zero to the last measurable concentration (AUC0-t) and extrapolated to infinity (AUC0-∞).

• t½ (Elimination Half-life): The time required for the plasma concentration of the drug to decrease by half.

Mandatory Visualizations

Signaling Pathway of SGLT2 Inhibition

The following diagram illustrates the mechanism of action of SGLT2 inhibitors like Sergliflozin and Remogliflozin in the proximal tubule of the kidney.

Caption: Mechanism of SGLT2 inhibition in the renal proximal tubule.

Experimental Workflow for a Pharmacokinetic Study

This diagram outlines the typical workflow for a clinical pharmacokinetic study of an orally administered drug.

Caption: General workflow of a clinical pharmacokinetic study.

References

• 1. Single-dose pharmacokinetics and pharmacodynamics of sergliflozin etabonate, a novel inhibitor of glucose reabsorption, in healthy volunteers and patients with type 2 diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Validating the Cardioprotective Effects of SGLT2 Inhibitors in Ischemia-Reperfusion Injury Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Comparative Efficacy of SGLT2 Inhibitors in Attenuating Myocardial Infarct Size

SGLT2 inhibitors have demonstrated a consistent ability to reduce myocardial infarct size in various preclinical models of I/R injury.[1][2][3] This effect is observed in both diabetic and non-diabetic subjects, suggesting a mechanism of action that extends beyond glycemic control.[2][3] The cardioprotective effects appear to be a class-wide phenomenon, with multiple agents showing significant reductions in the area of myocardial necrosis following an ischemic insult.

Table 1: Comparative Reduction in Myocardial Infarct Size by SGLT2 Inhibitors in Rodent Models of Ischemia-Reperfusion Injury

SGLT2 Inhibitor	Animal Model	Dosage	Duration of Treatment	Infarct Size Reduction (% of Risk Area) vs. Control	Reference
Empagliflozin	Non-diabetic mice	10mg/kg/day	7 days	↓ 19.6% vs. 35.3%	[4]
Dapagliflozin	Non-diabetic mice	9.0mg/kg/day	7 days	↓ 18.0% vs. 35.3%	[4]
Canagliflozin	Diabetic and non-diabetic rats	100-166.7 mg/kg chow	4 weeks	Significantly reduced	[5]
Ertugliflozin	Non-diabetic mice	9.7mg/kg/day	7 days	No significant reduction (30.3%)	[4]

Note: The data presented are from individual studies and may not be directly comparable due to variations in experimental protocols.

Impact of SGLT2 Inhibitors on Cardiac Function Post-Ischemia-Reperfusion

Beyond reducing infarct size, SGLT2 inhibitors have been shown to improve cardiac function following I/R injury. These improvements are critical for long-term prognosis and the prevention of heart failure development.

Table 2: Effects of SGLT2 Inhibitors on Cardiac Functional Parameters in Ischemia-Reperfusion Models

SGLT2 Inhibitor	Animal Model	Key Functional Outcome	Observations	Reference
Empagliflozin	Mice	Left Ventricular Function	Preserved	[6]
Dapagliflozin	Rats	Left Ventricular Systolic & Diastolic Function	Improved	[2]
Canagliflozin	Rats	Left Ventricular Function	Improved	[7]

Proposed Cardioprotective Signaling Pathways of SGLT2 Inhibitors

The mechanisms underlying the cardioprotective effects of SGLT2 inhibitors are multifactorial and not yet fully elucidated. Several key signaling pathways are believed to be involved, contributing to the reduction of cellular injury and the preservation of cardiac tissue.

Caption: Proposed signaling pathways for SGLT2 inhibitor-mediated cardioprotection.

Key proposed mechanisms include:

• Inhibition of the Na+/H+ Exchanger (NHE): SGLT2 inhibitors are thought to indirectly inhibit the NHE1 isoform in cardiomyocytes.[1][2][8] This action mitigates the intracellular sodium and subsequent calcium overload that is a hallmark of reperfusion injury, thereby protecting mitochondria and reducing cell death.[2]

• Activation of Pro-Survival Kinases (RISK and SAFE Pathways): Evidence suggests that SGLT2 inhibitors can activate the Reperfusion Injury Salvage Kinase (RISK) pathway, involving kinases like PI3K and Akt, and the Survivor Activating Factor Enhancement (SAFE) pathway, characterized by the activation of STAT3.[4] These pathways converge on mechanisms that inhibit apoptosis and promote cell survival.

Experimental Protocols

A standardized in vivo model of myocardial ischemia-reperfusion injury is crucial for evaluating the cardioprotective potential of therapeutic agents. The following protocol outlines a typical procedure in a murine model.

Detailed Methodology for In Vivo Myocardial Ischemia-Reperfusion Injury Model

• Animal Model: Adult male C57BL/6 mice (8-12 weeks old) are commonly used. All procedures must be approved by an institutional animal care and use committee.

• Anesthesia and Ventilation: Mice are anesthetized with an appropriate anesthetic agent (e.g., isoflurane (B1672236) or a combination of ketamine/xylazine). The animal is then intubated and connected to a small animal ventilator to maintain respiration.

• Surgical Procedure:

  • A left thoracotomy is performed to expose the heart.

  • The pericardium is carefully opened to visualize the left anterior descending (LAD) coronary artery.

  • A suture (e.g., 8-0 silk) is passed under the LAD.

  • To induce ischemia, the suture is tightened around the LAD, typically over a small piece of tubing to prevent arterial damage. Myocardial ischemia is confirmed by the visible paling of the ventricular wall and ST-segment elevation on an electrocardiogram (ECG).

• Ischemia and Reperfusion:

  • The LAD is occluded for a predetermined period, commonly 30-45 minutes.

  • Reperfusion is initiated by releasing the snare on the suture. Successful reperfusion is confirmed by the return of blood flow to the previously ischemic area (hyperemia).

• Drug Administration: The SGLT2 inhibitor or vehicle control is administered at a specified time point before ischemia (pre-treatment) or at the onset of reperfusion.

• Post-Operative Care: The chest is closed in layers, and the animal is allowed to recover from anesthesia. Analgesics are administered to minimize post-operative pain.

• Endpoint Analysis (typically after 24 hours of reperfusion):

  • Infarct Size Measurement: The heart is excised, and the coronary artery is re-occluded. The area at risk is delineated by perfusing the heart with a dye such as Evans blue, which stains the non-ischemic tissue. The heart is then sectioned and incubated with triphenyltetrazolium (B181601) chloride (TTC), which stains viable myocardium red, leaving the infarcted area pale. The infarct size is expressed as a percentage of the area at risk.

  • Cardiac Function Assessment: Echocardiography can be performed before and after the I/R procedure to assess parameters such as ejection fraction and fractional shortening.

Caption: A typical experimental workflow for in vivo myocardial ischemia-reperfusion injury.

Conclusion

The available preclinical evidence strongly suggests that SGLT2 inhibitors as a class exert significant cardioprotective effects in the setting of ischemia-reperfusion injury. These benefits, primarily demonstrated by a reduction in myocardial infarct size and preservation of cardiac function, are attributed to mechanisms that extend beyond glucose lowering, including the inhibition of the Na+/H+ exchanger and the activation of pro-survival signaling pathways. While direct experimental data on Sergliflozin in I/R injury models is currently lacking, the consistent findings across other SGLT2 inhibitors provide a strong rationale for its potential efficacy. Further research specifically investigating Sergliflozin is warranted to confirm these class-wide effects and to delineate any unique properties of this particular agent.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. A review of potential mechanisms and uses of SGLT2 inhibitors in ischemia-reperfusion phenomena - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SGLT1 contributes to glucose-mediated exacerbation of ischemia–reperfusion injury in ex vivo rat heart - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Minimal invasive surgical procedure of inducing myocardial infarction in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. SGLT2 Inhibitors vs. GLP-1 Agonists to Treat the Heart, the Kidneys and the Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Sodium–glucose cotransporter 2 inhibitors reduce myocardial infarct size in preclinical animal models of myocardial ischaemia–reperfusion injury: a meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A review of potential mechanisms and uses of SGLT2 inhibitors in ischemia-reperfusion phenomena - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative analysis of the SGLT2 selectivity of Sergliflozin and Empagliflozin.

A detailed examination of the in vitro inhibitory profiles of Sergliflozin (B1260448) and Empagliflozin reveals significant differences in their selectivity for the sodium-glucose cotransporter 2 (SGLT2) over SGLT1. This guide provides a comparative analysis of their performance, supported by experimental data, to inform researchers, scientists, and drug development professionals.

Empagliflozin stands out as a highly selective SGLT2 inhibitor with a potency that is over 2500 times greater for SGLT2 than for SGLT1.[1] In contrast, Sergliflozin, while still selective for SGLT2, exhibits a lower selectivity ratio. This distinction is critical for understanding the potential pharmacological profiles and off-target effects of these two compounds.

Quantitative Comparison of Inhibitory Potency

The inhibitory activities of Sergliflozin and Empagliflozin against human SGLT1 and SGLT2 are summarized in the table below. The data is presented as IC50 values, which represent the concentration of the inhibitor required to reduce the activity of the transporter by 50%.

Compound	SGLT1 IC50 (nM)	SGLT2 IC50 (nM)	Selectivity Ratio (SGLT1/SGLT2)
Sergliflozin-A	22000[2]	260[2]	~85
Empagliflozin	8300[3]	3.1[4]	~2677

Note: Data for Sergliflozin is for its active form, Sergliflozin-A.

Experimental Determination of SGLT2 Selectivity

The determination of the inhibitory potency and selectivity of compounds like Sergliflozin and Empagliflozin is typically conducted through in vitro cellular assays. A common methodology involves the use of a Chinese hamster ovary (CHO-K1) or Human Embryonic Kidney 293 (HEK293) cell line that has been stably transfected to express either human SGLT1 or human SGLT2.[1][5]

The fundamental steps of this experimental protocol are as follows:

• Cell Culture and Plating: The engineered cell lines are cultured and seeded into multi-well plates.

• Compound Incubation: The cells are then incubated with varying concentrations of the test inhibitor (e.g., Sergliflozin-A or Empagliflozin).

• Substrate Addition: A radiolabeled or fluorescently tagged glucose analog, such as ¹⁴C-alpha-methyl-D-glucopyranoside ([¹⁴C]AMG), is added to the cells.[5] This substrate is transported into the cells by the SGLT transporters.

• Uptake Measurement: After a defined incubation period, the uptake of the labeled substrate is stopped, and the cells are washed to remove any extracellular substrate. The amount of substrate transported into the cells is then quantified. For radiolabeled substrates, this is typically done using a scintillation counter.

• Data Analysis: The measured uptake at each inhibitor concentration is compared to the uptake in control cells (no inhibitor). This data is then used to generate a dose-response curve, from which the IC50 value for each transporter can be calculated.

• Selectivity Calculation: The selectivity ratio is determined by dividing the IC50 value for SGLT1 by the IC50 value for SGLT2.

Experimental workflow for determining SGLT inhibitor selectivity.

Signaling Pathway of SGLT2 Inhibition in the Kidney

SGLT2 is predominantly expressed in the S1 segment of the proximal tubule in the kidney and is responsible for the reabsorption of the majority of filtered glucose from the urine back into the bloodstream. Inhibition of SGLT2 blocks this reabsorption, leading to increased urinary glucose excretion.

Mechanism of SGLT2 inhibition in the renal proximal tubule.

References

• 1. Sergliflozin, a novel selective inhibitor of low-affinity sodium glucose cotransporter (SGLT2), validates the critical role of SGLT2 in renal glucose reabsorption and modulates plasma glucose level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sergliflozin | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. SGLT2 Inhibitors: Physiology and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]

Sergliflozin's Glycated Hemoglobin Reduction in Zucker Fatty Rats: A Comparative Analysis

A systematic review of the reproducible hypoglycemic effects of the SGLT2 inhibitor sergliflozin (B1260448) in Zucker fatty rats, benchmarked against other selective SGLT2 inhibitors. This guide provides researchers, scientists, and drug development professionals with comparative data and detailed experimental protocols to support further investigation.

Chronic administration of the selective sodium-glucose cotransporter 2 (SGLT2) inhibitor, sergliflozin, has been shown to effectively reduce levels of glycated hemoglobin (HbA1c) in Zucker fatty rats, a well-established animal model for obesity and insulin (B600854) resistance.[1][2][3] This effect is consistent with the mechanism of action for SGLT2 inhibitors, which promote urinary glucose excretion, thereby lowering plasma glucose levels and subsequently reducing the glycation of hemoglobin.[1] Comparative analysis with other SGLT2 inhibitors such as canagliflozin (B192856), dapagliflozin, and empagliflozin (B1684318) reveals a class-wide efficacy in improving glycemic control in both Zucker fatty and Zucker diabetic fatty (ZDF) rats.

Comparative Efficacy of SGLT2 Inhibitors on HbA1c in Zucker Rats

The following table summarizes the quantitative data on the effects of sergliflozin and other SGLT2 inhibitors on HbA1c levels in Zucker rat models.

Drug	Animal Model	Dosage	Treatment Duration	HbA1c Reduction	Reference
Sergliflozin	Zucker fatty rats	Not specified	Chronic	Reduced levels	[1][2]
Canagliflozin	Zucker diabetic fatty rats	10 mg/kg/day	8 weeks	Significantly lower than control	[4][5]
Canagliflozin	Diabetic high-fat diet rats	10 and 20 mg/kg	8 weeks	Significantly reduced	[6]
Dapagliflozin	Obese Zucker rats	1 mg/kg/day	4 weeks	Prevented deterioration of glucose control, lowered levels compared to vehicle	[7][8][9]
Empagliflozin	Zucker diabetic fatty rats	10 and 30 mg/kg/day	6 weeks	Significantly decreased	[10][11][12]

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the reproducibility of these findings.

Sergliflozin Study Protocol

• Animal Model: The studies utilized Zucker fatty rats, which are a model for obesity and insulin resistance.[1]

• Drug Administration: Sergliflozin etabonate was administered chronically. The exact dosage and method of administration were not detailed in the abstract.[1]

• Outcome Measures: The primary endpoint was the level of glycated hemoglobin (HbA1c). Fasting plasma glucose and glucose response after a glucose load were also assessed.[1]

• Key Findings: Chronic treatment with sergliflozin etabonate resulted in a reduction in HbA1c and fasting plasma glucose levels, and an improvement in the glycemic response to a glucose challenge.[1]

Comparative SGLT2 Inhibitor Study Protocols

• Canagliflozin Study Protocol:

  • Animal Model: Zucker diabetic fatty (ZDF) rats were used, starting from a prediabetic stage at 5 weeks of age.[4][5]

  • Drug Administration: Canagliflozin was administered for 8 weeks.[4][5] In another study, canagliflozin was given to diabetic high-fat diet-fed rats at doses of 10 and 20 mg/kg for 8 weeks.[6] A separate study in 10-week-old ZDF rats used a daily oral gavage of 10 mg/kg canagliflozin for 7 days.[13][14]

  • Outcome Measures: HbA1c levels were a key endpoint.[4][5][6]

  • Key Findings: Canagliflozin treatment suppressed the progression of hyperglycemia and significantly lowered HbA1c levels compared to control ZDF rats.[4][5] The reduction in blood glucose and HbA1c was dose-dependent.[6]

• Dapagliflozin Study Protocol:

  • Animal Model: Male obese Zucker rats (fa/fa) were used.[7][9]

  • Drug Administration: Dapagliflozin was administered at a dose of 1 mg/kg/day via oral gavage for 4 weeks.[7][8][9]

  • Outcome Measures: Glycosylated hemoglobin (HbA1c) was measured before and after the 4-week treatment period.[7][9]

  • Key Findings: Dapagliflozin treatment prevented the deterioration of glucose control observed in the vehicle-treated group, resulting in lower HbA1c levels at the end of the study.[7][9]

• Empagliflozin Study Protocol:

  • Animal Model: Male Zucker diabetic fatty (ZDF) rats (Leprfa/fa) were used as a model of type 2 diabetes.[10][11][12]

  • Drug Administration: Empagliflozin was administered at doses of 10 and 30 mg/kg/day via drinking water for 6 weeks.[10][11][12] Another study in ZDF rats used a 30 mg/kg/day dose in drinking water for 6 weeks.[15]

  • Outcome Measures: HbA1c was a primary parameter for long-term glycemic control.[11]

  • Key Findings: Both doses of empagliflozin significantly decreased the elevated HbA1c levels in ZDF rats.[11]

Signaling Pathway and Experimental Workflow

The general mechanism of action for SGLT2 inhibitors involves the inhibition of glucose reabsorption in the kidneys, leading to increased urinary glucose excretion and a subsequent reduction in blood glucose levels. This, in turn, leads to a decrease in glycated hemoglobin.

References

• 1. Sergliflozin etabonate, a selective SGLT2 inhibitor, improves glycemic control in streptozotocin-induced diabetic rats and Zucker fatty rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Sergliflozin etabonate, a selective SGLT2 inhibitor, improves glycemic control in streptozotocin-induced diabetic rats … [ouci.dntb.gov.ua]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. Analysis of the effect of canagliflozin on renal glucose reabsorption and progression of hyperglycemia in zucker diabetic Fatty rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Canagliflozin protects against non-alcoholic steatohepatitis in type-2 diabetic rats through zinc alpha-2 glycoprotein up-regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. The SGLT2 inhibitor empagliflozin improves the primary diabetic complications in ZDF rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The SGLT2 inhibitor empagliflozin improves the primary diabetic complications in ZDF rats - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Correcting Postprandial Hyperglycemia in Zucker Diabetic Fatty Rats With an SGLT2 Inhibitor Restores Glucose Effectiveness in the Liver and Reduces Insulin Resistance in Skeletal Muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Correcting Postprandial Hyperglycemia in Zucker Diabetic Fatty Rats With an SGLT2 Inhibitor Restores Glucose Effectiveness in the Liver and Reduces Insulin Resistance in Skeletal Muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Novel insights into the hepatoprotective mechanisms of SGLT2 inhibitor empagliflozin in Zucker diabetic fatty rats - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Study Validation of SGLT2 Inhibitors' Impact on Fasting Plasma Glucose: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the effects of various Sodium-Glucose Cotransporter 2 (SGLT2) inhibitors on fasting plasma glucose (FPG), with a specific focus on the investigational drug Sergliflozin. By presenting quantitative data from multiple studies, detailing experimental methodologies, and illustrating the underlying mechanism of action, this document aims to be a valuable resource for researchers in the field of diabetes and metabolic diseases.

Data Presentation: Comparative Efficacy on Fasting Plasma Glucose

The following table summarizes the impact of Sergliflozin and other key SGLT2 inhibitors on fasting plasma glucose levels as reported in various clinical studies. It is important to note that the development of Sergliflozin was discontinued (B1498344) after Phase II trials, and as such, publicly available quantitative data on its effect on FPG in humans is limited.

Drug	Dosage	Study Population	Baseline FPG (mean)	Change in FPG from Baseline (mean)	Study Duration
Sergliflozin etabonate	5-500 mg (single dose)	Healthy volunteers & Type 2 Diabetes patients	Not specified	Not significantly affected	Single dose
Chronic treatment	Diabetic rats	Not specified	Reduced	Not specified
Canagliflozin	100 mg	Type 2 Diabetes	Not specified	-0.85 mmol/L (-15.4 mg/dL) vs. Placebo	26 weeks
300 mg	Type 2 Diabetes	Not specified	-0.67 mmol/L (-12.2 mg/dL) vs. Placebo	26 weeks
Dapagliflozin	2.5 mg	Type 2 Diabetes (on metformin)	Not specified	-17.8 mg/dL vs. -6.0 mg/dL for Placebo[1]	24 weeks[1]
5 mg	Type 2 Diabetes (on metformin)	Not specified	-21.5 mg/dL vs. -6.0 mg/dL for Placebo[1]	24 weeks[1]
10 mg	Type 2 Diabetes (on metformin)	Not specified	-23.5 mg/dL vs. -6.0 mg/dL for Placebo[1]	24 weeks[1]
10 mg	Type 2 Diabetes	~162 mg/dL	-33 mg/dL vs. -13 mg/dL for Placebo[2]	2 weeks[2]
Empagliflozin (B1684318)	10 mg	Type 2 Diabetes	~153 mg/dL	Not directly specified, but significant reduction vs. Placebo	24 weeks
25 mg	Type 2 Diabetes	~153 mg/dL	Not directly specified, but significant reduction vs. Placebo	24 weeks
25 mg	Pancreatectomized patients	7.9 mmol/L (142 mg/dL)	Lowered to 5.0 mmol/L (90 mg/dL)	Not specified
Not specified	Type 2 Diabetes with CHD	Not specified	-3.0 mmol/L (-54 mg/dL)	12 weeks[3]
Tofogliflozin	Not specified	Type 2 Diabetes	High Insulin Group: 160.4 mg/dL	-33.5 mg/dL	52 weeks
Medium Insulin Group: 151.2 mg/dL	-26.3 mg/dL
Low Insulin Group: 153.5 mg/dL	-25.0 mg/dL

Note: Conversion from mmol/L to mg/dL is approximated as mg/dL = mmol/L * 18.018. CHD: Coronary Heart Disease.

Experimental Protocols: Measurement of Fasting Plasma Glucose

The following is a synthesized, detailed methodology for the measurement of fasting plasma glucose (FPG) in the context of the cited clinical trials, based on established clinical laboratory guidelines.

1. Patient Preparation:

• Participants are instructed to fast for a minimum of 8 to 10 hours overnight prior to the blood draw.[4]

• During the fasting period, only water is permitted.

• No food or other beverages should be consumed.

• Participants should be in a resting state before the blood collection.

2. Blood Sample Collection:

• Venous blood is the recommended sample for FPG analysis to ensure accuracy.

• A tourniquet is applied to the upper arm to facilitate vein access. To avoid affecting glucose concentration, the tourniquet should not be left on for a prolonged period.

• Blood is drawn from a vein, typically in the antecubital fossa, using a sterile needle and collection tube.

• The recommended collection tube contains a glycolytic inhibitor, such as sodium fluoride, to prevent the breakdown of glucose by blood cells after collection. EDTA is a common anticoagulant used in conjunction.

3. Sample Handling and Processing:

• Immediately after collection, the blood sample tube should be gently inverted several times to ensure proper mixing of the blood with the anticoagulant and glycolytic inhibitor.

• The sample should be placed in an ice-water slurry and transported to the laboratory for processing as soon as possible, ideally within 30 minutes.

• In the laboratory, the blood sample is centrifuged to separate the plasma from the cellular components.

• The resulting plasma is carefully aspirated and transferred to a separate tube for analysis.

4. Glucose Analysis:

• The concentration of glucose in the plasma is determined using a validated enzymatic assay. The hexokinase method is a commonly used and highly specific reference method.

• Principle of the Hexokinase Method:

  • Hexokinase catalyzes the phosphorylation of glucose by ATP to form glucose-6-phosphate and ADP.

  • Glucose-6-phosphate dehydrogenase (G6PD) then catalyzes the oxidation of glucose-6-phosphate to 6-phosphogluconate, with the concurrent reduction of nicotinamide (B372718) adenine (B156593) dinucleotide phosphate (B84403) (NADP+) to NADPH.

  • The rate of NADPH formation is directly proportional to the glucose concentration in the sample and is measured photometrically by the increase in absorbance at a specific wavelength (typically 340 nm).

• Automated clinical chemistry analyzers are typically used to perform this assay, ensuring high precision and throughput.

5. Quality Control:

• To ensure the accuracy and reliability of the results, quality control samples with known glucose concentrations (low, normal, and high) are analyzed alongside patient samples.

• The results of the quality control samples must fall within predefined acceptable ranges for the patient results to be considered valid.

• Laboratories should also participate in external proficiency testing programs to ensure their methods are comparable to those of other laboratories.

Mandatory Visualization: Signaling Pathway and Experimental Workflow

Below are diagrams illustrating the mechanism of action of SGLT2 inhibitors and a typical experimental workflow for a clinical trial assessing their impact on fasting plasma glucose.

Caption: Mechanism of action of SGLT2 inhibitors in the renal proximal tubule.

Caption: Experimental workflow for a clinical trial assessing FPG.

References

• 1. Empagliflozin for Type 2 Diabetes Mellitus: An Overview of Phase 3 Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dapagliflozin Lowers Plasma Glucose Concentration and Improves β-Cell Function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The effect of low and high dose empagliflozin on HbA1c and lipid profile in type 2 diabetes mellitus: A real-world data - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Blood Glucose - Clinical Methods - NCBI Bookshelf [ncbi.nlm.nih.gov]

Sergliflozin vs. Gliclazide: A Comparative Analysis of Postprandial Hyperglycemia Control

A detailed examination of two distinct mechanisms for managing post-meal blood sugar spikes in type 2 diabetes.

In the management of type 2 diabetes, controlling postprandial hyperglycemia—the sharp rise in blood glucose levels after a meal—is a critical therapeutic goal to mitigate long-term complications. This guide provides a comparative analysis of two pharmacological agents, sergliflozin (B1260448) and gliclazide (B1671584), which employ fundamentally different mechanisms to address this challenge. While direct head-to-head clinical data in humans is limited, preclinical evidence and a broader understanding of their respective drug classes offer valuable insights for researchers, scientists, and drug development professionals.

Executive Summary

Sergliflozin, a selective sodium-glucose cotransporter 2 (SGLT2) inhibitor, reduces postprandial hyperglycemia by promoting the excretion of excess glucose in the urine, a mechanism independent of insulin (B600854) secretion.[1][2] In contrast, gliclazide, a sulfonylurea, primarily acts by stimulating the pancreas to release more insulin, particularly in response to a meal.[3] A key preclinical study in diabetic rats demonstrated that sergliflozin etabonate effectively improved postprandial hyperglycemia, whereas gliclazide did not show a similar improvement under the same conditions.[1][4] This suggests a potential advantage for sergliflozin in managing post-meal glucose excursions.

Mechanism of Action

The distinct approaches of sergliflozin and gliclazide in controlling blood glucose are rooted in their different molecular targets.

Sergliflozin: As an SGLT2 inhibitor, sergliflozin targets the sodium-glucose cotransporter 2 protein located in the proximal renal tubules of the kidneys.[3][5] SGLT2 is responsible for reabsorbing the majority of glucose filtered by the glomerulus back into the bloodstream.[5] By selectively inhibiting this transporter, sergliflozin reduces the reabsorption of glucose, leading to its excretion in the urine (glucosuria) and thereby lowering plasma glucose levels.[1][2] This action is independent of insulin secretion or sensitivity.[2]

Gliclazide: Gliclazide belongs to the sulfonylurea class of drugs and exerts its effect by binding to the sulfonylurea receptor 1 (SUR1) on the surface of pancreatic β-cells. This binding leads to the closure of ATP-sensitive potassium (K-ATP) channels, causing depolarization of the cell membrane. The change in membrane potential opens voltage-gated calcium channels, leading to an influx of calcium ions. This increase in intracellular calcium triggers the exocytosis of insulin-containing granules, resulting in increased insulin secretion into the bloodstream. Gliclazide helps restore the first peak of insulin secretion in response to glucose and increases the second phase of insulin secretion.[5]

Comparative Efficacy in Postprandial Hyperglycemia

Table 1: Preclinical Comparison of Sergliflozin Etabonate and Gliclazide on Postprandial Hyperglycemia in Diabetic Rats

Parameter	Vehicle	Sergliflozin Etabonate (10 mg/kg)	Gliclazide (10 mg/kg)
Peak Postprandial Plasma Glucose (mg/dL) following sucrose (B13894) load	~450	~300	~450
Improvement in Postprandial Hyperglycemia	-	Significant Improvement	No significant improvement

Source: Adapted from Fujimori et al., European Journal of Pharmacology, 2009.[1]

This preclinical data suggests that sergliflozin is more effective than gliclazide at controlling postprandial hyperglycemia following a sucrose challenge in this animal model.[1]

While specific data for sergliflozin is limited, broader comparisons of SGLT2 inhibitors and sulfonylureas in human clinical trials consistently show that SGLT2 inhibitors are effective in reducing postprandial glucose levels.[6][7] Some SGLT2 inhibitors, like canagliflozin, have also been shown to delay intestinal glucose absorption, which contributes to the reduction of postprandial plasma glucose and insulin excursions.[8]

Experimental Protocols

Preclinical Study in Streptozotocin-Induced Diabetic Rats:

• Animal Model: Male Sprague-Dawley rats were induced with diabetes via an injection of streptozotocin.

• Drug Administration: Sergliflozin etabonate (10 mg/kg), gliclazide (10 mg/kg), or a vehicle were administered orally.

• Postprandial Challenge: A sucrose load was administered to the rats.

• Measurements: Plasma glucose levels were measured at various time points after the sucrose load to assess the postprandial glycemic response.

Source: Fujimori et al., European Journal of Pharmacology, 2009.[1]

Signaling Pathways and Experimental Workflow

References

• 1. Sergliflozin etabonate, a selective SGLT2 inhibitor, improves glycemic control in streptozotocin-induced diabetic rats and Zucker fatty rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sergliflozin, a novel selective inhibitor of low-affinity sodium glucose cotransporter (SGLT2), validates the critical role of SGLT2 in renal glucose reabsorption and modulates plasma glucose level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. SGLT2 inhibitor - Wikipedia [en.wikipedia.org]
• 6. Postprandial Glucose and Triglyceride Increases Along with the Endothelial Malfunction were Attenuated by the Administration of SGLT2 Inhibitor, Empagliflozin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ertugliflozin in the treatment of type 2 diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Canagliflozin Lowers Postprandial Glucose and Insulin by Delaying Intestinal Glucose Absorption in Addition to Increasing Urinary Glucose Excretion: Results of a randomized, placebo-controlled study - PMC [pmc.ncbi.nlm.nih.gov]

Sergliflozin's Impact on Body Weight and Food Intake: A Comparative Analysis with Other SGLT2 Inhibitors

A review of available evidence suggests that while Sergliflozin (B1260448), a selective SGLT2 inhibitor, contributes to weight loss, its effect may be attenuated by a compensatory increase in food intake, a phenomenon observed across the SGLT2 inhibitor class. Direct head-to-head comparative data with other SGLT2 inhibitors on both body weight and food intake remains limited, highlighting an area for further research.

Sodium-glucose cotransporter 2 (SGLT2) inhibitors have emerged as a significant class of therapeutic agents for type 2 diabetes, primarily by inducing glycosuria to lower blood glucose levels. A secondary but consistent effect of this class of drugs is a modest reduction in body weight, attributed to the urinary loss of calories. However, the observed weight loss is often less than what would be theoretically expected based on the degree of glycosuria, pointing towards compensatory mechanisms. This guide evaluates the available data on Sergliflozin's effects on body weight and food intake in comparison to other SGLT2 inhibitors.

Quantitative Analysis of Body Weight Changes

Clinical and preclinical studies have investigated the impact of Sergliflozin on body weight, with some conflicting results. A preclinical study in Zucker fatty rats, a model of obesity and insulin (B600854) resistance, reported that chronic treatment with Sergliflozin etabonate did not affect body weight or food intake.[1] In contrast, a meta-analysis of studies in non-diabetic overweight or obese individuals found that Sergliflozin resulted in a statistically significant reduction in body weight compared to placebo.

A pilot study in healthy obese subjects directly compared Sergliflozin etabonate and another SGLT2 inhibitor, Remogliflozin (B1679270) etabonate, with a placebo.[2] While both SGLT2 inhibitors increased urinary glucose excretion, the study observed that all participants, including those in the placebo group, lost weight over the 8-week period. There were no statistically significant differences in weight and fat mass loss between the SGLT2 inhibitor groups and the placebo group, which the authors suggested may indicate a compensatory increase in energy intake.[2]

Data from studies on other SGLT2 inhibitors consistently show a modest weight loss. For instance, Canagliflozin has been associated with a dose-dependent reduction in body weight.

Drug Class	Drug	Population	Dosage	Duration	Change in Body Weight (vs. Placebo)	Change in Food Intake	Reference
SGLT2 Inhibitor	Sergliflozin etabonate	Healthy Obese Subjects	1000 mg TID	8 weeks	Not statistically significant	Implied compensatory increase	Hussey et al., 2013[2]
SGLT2 Inhibitor	Sergliflozin etabonate	Zucker Fatty Rats	Not specified	Chronic	No effect	No effect	Oku et al., 2009[1]
SGLT2 Inhibitor	Remogliflozin etabonate	Healthy Obese Subjects	250 mg TID	8 weeks	Not statistically significant	Implied compensatory increase	Hussey et al., 2013[2]
SGLT2 Inhibitor	Canagliflozin	Not specified	Not specified	Not specified	Reduction	Not specified	General finding

Table 1: Summary of Quantitative Data on the Effects of SGLT2 Inhibitors on Body Weight and Food Intake.

Experimental Protocols

Pilot Study in Healthy Obese Subjects (Hussey et al., 2013)

• Study Design: A randomized, placebo-controlled, double-blind pilot study.

• Participants: Healthy obese, non-diabetic subjects.

• Interventions:

  • Sergliflozin etabonate (1000 mg three times daily)

  • Remogliflozin etabonate (250 mg three times daily)

  • Placebo

• Duration: 8 weeks.

• Primary Outcome Measures: Changes in body weight and fat mass.

• Key Assessments: Urinary glucose excretion, body composition (fat mass, fat-free mass, total body water). While food intake was not directly reported as a quantitative outcome in the available summary, the authors inferred a compensatory increase based on the weight loss results.[2]

Preclinical Study in Zucker Fatty Rats (Oku et al., 2009)

• Animal Model: Zucker fatty rats, a genetic model of obesity and type 2 diabetes.

• Intervention: Chronic oral administration of Sergliflozin etabonate.

• Outcome Measures: Body weight and food intake were monitored throughout the study period.

• Key Findings: The study reported no significant differences in body weight or food intake between the Sergliflozin-treated group and the control group.[1]

Signaling Pathways and Compensatory Mechanisms

The discrepancy between the expected and observed weight loss with SGLT2 inhibitors has led to investigations into the underlying physiological mechanisms. The leading hypothesis is a compensatory increase in caloric intake, or hyperphagia. While the precise signaling pathways are still under investigation, several potential mechanisms have been proposed.

The central nervous system (CNS) plays a crucial role in regulating appetite and energy balance. It is plausible that the state of negative energy balance induced by SGLT2 inhibitor-mediated glycosuria triggers central orexigenic (appetite-stimulating) pathways. Studies have suggested that SGLT2 inhibitors may directly act on the CNS to influence food intake.

The diagram below illustrates a proposed workflow for investigating the effects of SGLT2 inhibitors on body weight and food intake, and a simplified representation of the potential signaling pathway involved in the compensatory response.

Caption: Experimental workflow and proposed compensatory pathway.

Conclusion

Sergliflozin, in line with other SGLT2 inhibitors, demonstrates a capacity to induce weight loss. However, the available evidence, particularly from a pilot study in obese individuals, suggests that this effect may be counteracted by a compensatory increase in food intake. The discrepancy between preclinical findings in rats and clinical observations in humans underscores the complexity of metabolic regulation and the need for further species-specific research.

For researchers and drug development professionals, a key takeaway is the importance of directly measuring food intake in clinical trials evaluating SGLT2 inhibitors to fully understand their impact on energy balance. Future head-to-head comparative studies are essential to delineate the relative effects of Sergliflozin and other SGLT2 inhibitors on both body weight and appetite, which will be critical for optimizing their therapeutic use in the management of obesity and type 2 diabetes.

References

• 1. Sergliflozin etabonate, a selective SGLT2 inhibitor, improves glycemic control in streptozotocin-induced diabetic rats and Zucker fatty rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Exploring glycosuria as a mechanism for weight and fat mass reduction. A pilot study with remogliflozin etabonate and sergliflozin etabonate in healthy obese subjects - PubMed [pubmed.ncbi.nlm.nih.gov]

A comparative review of preclinical data for Sergliflozin, Remogliflozin, and Ertugliflozin.

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical data for three selective sodium-glucose cotransporter 2 (SGLT2) inhibitors: Sergliflozin, Remogliflozin, and Ertugliflozin. The information presented is intended to assist researchers and professionals in the field of drug development in understanding the pharmacological profiles of these compounds.

Mechanism of Action: SGLT2 Inhibition

Sergliflozin, Remogliflozin, and Ertugliflozin are all members of the gliflozin class of drugs that target SGLT2, a protein primarily expressed in the S1 segment of the proximal renal tubules. SGLT2 is responsible for the reabsorption of approximately 90% of the glucose filtered by the glomeruli. By selectively inhibiting SGLT2, these compounds reduce renal glucose reabsorption, leading to increased urinary glucose excretion and a subsequent lowering of blood glucose levels. This insulin-independent mechanism of action makes SGLT2 inhibitors a valuable therapeutic option for the management of type 2 diabetes mellitus.

dot

Caption: Mechanism of SGLT2 Inhibition in the Renal Proximal Tubule.

In Vitro SGLT2 Inhibition and Selectivity

The in vitro potency and selectivity of Sergliflozin (as its active metabolite, Sergliflozin-A), Remogliflozin, and Ertugliflozin against human SGLT2 and SGLT1 are summarized below. High selectivity for SGLT2 over SGLT1 is a desirable characteristic to minimize potential off-target effects, such as gastrointestinal side effects associated with SGLT1 inhibition in the gut.

Compound	SGLT2 Inhibition (Ki/IC50, nM)	SGLT1 Inhibition (Ki/IC50, nM)	Selectivity (SGLT1/SGLT2)
Sergliflozin-A	1.1	1500	~1364-fold
Remogliflozin	12.4 (Ki)	4520 (Ki)	~365-fold[1]
Ertugliflozin	0.877 (IC50)	1960 (IC50)	>2200-fold[2]

Preclinical Pharmacokinetics

The oral bioavailability of these SGLT2 inhibitors has been evaluated in preclinical species, providing insights into their absorption characteristics.

Compound	Species	Oral Bioavailability (%)
Sergliflozin	Rat	Data not publicly available
Dog	Data not publicly available
Remogliflozin etabonate	Rat	Data not publicly available (prodrug enhances bioavailability)
Dog	Data not publicly available
Ertugliflozin	Rat	69
Dog	94

Preclinical Pharmacodynamics: In Vivo Efficacy

The in vivo efficacy of these compounds has been demonstrated in various preclinical models of diabetes, primarily through the measurement of urinary glucose excretion and the impact on blood glucose levels.

Sergliflozin:

• Orally administered Sergliflozin increased urinary glucose excretion in a dose-dependent manner in mice, rats, and dogs.[3]

• In diabetic rats, Sergliflozin demonstrated glucose-lowering effects independent of insulin (B600854) secretion.[3]

• Chronic treatment with Sergliflozin etabonate (a prodrug of Sergliflozin) reduced glycated hemoglobin and fasting plasma glucose in Zucker fatty rats.[4]

Remogliflozin:

• The prodrug, Remogliflozin etabonate, administered orally, led to a dose-dependent increase in urinary glucose excretion in both mice and rats.

• It exhibited antihyperglycemic effects in streptozotocin-induced diabetic rats and in db/db mice.

• Chronic treatment with Remogliflozin etabonate reduced fasting plasma glucose and glycated hemoglobin in db/db mice.

Ertugliflozin:

• Preclinical studies in hyperglycemic Zucker Diabetic Fatty (ZDF) rats showed that Ertugliflozin administration resulted in a significant reduction in blood glucose levels.[2]

• The glucose-lowering effect is attributed to the induction of urinary glucose excretion.

Experimental Protocols

In Vitro SGLT Inhibition Assay

A common method to determine the in vitro potency and selectivity of SGLT inhibitors involves the use of mammalian cell lines engineered to express human SGLT1 or SGLT2.

dot

Caption: A typical experimental workflow for in vitro SGLT inhibition assays.

Detailed Steps:

• Cell Culture: Chinese Hamster Ovary (CHO) or Human Embryonic Kidney 293 (HEK293) cells are stably transfected to express either human SGLT1 or SGLT2.

• Cell Seeding: The transfected cells are seeded into 96-well plates and cultured until they form a confluent monolayer.

• Compound Incubation: The cells are washed and then incubated with varying concentrations of the test inhibitor (Sergliflozin-A, Remogliflozin, or Ertugliflozin) for a defined period.

• Glucose Uptake: A radiolabeled ([¹⁴C]α-methyl-D-glucopyranoside - ¹⁴C-AMG) or fluorescent (2-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)Amino)-2-Deoxyglucose - 2-NBDG) glucose analog is added to the wells.

• Uptake Measurement: After a specific incubation time, the uptake of the labeled glucose analog is stopped, and the cells are washed. The amount of radioactivity or fluorescence inside the cells is then quantified using a scintillation counter or a fluorescence plate reader, respectively.

• Data Analysis: The inhibition of glucose uptake by the test compound is used to calculate the half-maximal inhibitory concentration (IC50) or the inhibitor constant (Ki).

In Vivo Animal Models of Diabetes

Streptozotocin (STZ)-Induced Diabetic Rat Model:

This model is used to induce a state of insulin deficiency, mimicking type 1 diabetes.

• Induction: Male Sprague-Dawley or Wistar rats are administered a single intraperitoneal or intravenous injection of STZ (typically 40-65 mg/kg), a toxin that destroys pancreatic β-cells.

• Confirmation of Diabetes: Diabetes is confirmed by measuring blood glucose levels several days after STZ administration. Rats with fasting blood glucose levels typically above 250 mg/dL are considered diabetic.

• Treatment: Diabetic rats are then treated orally with the SGLT2 inhibitor or vehicle control.

• Efficacy Assessment: The efficacy of the compound is evaluated by monitoring changes in blood glucose levels, glycated hemoglobin (HbA1c), and the amount of glucose excreted in the urine over a specified treatment period.

Zucker Diabetic Fatty (ZDF) and Zucker Fatty Rat Models:

These are genetic models of obesity, insulin resistance, and type 2 diabetes.

• Model Characteristics: ZDF rats (homozygous fa/fa) spontaneously develop obesity, hyperinsulinemia, and hyperglycemia, making them a relevant model for type 2 diabetes. Zucker fatty rats, while obese and insulin-resistant, do not spontaneously become diabetic and are often used to study the effects of compounds on these parameters.

• Treatment: The SGLT2 inhibitor or vehicle is administered orally to the rats, typically starting at an age when the diabetic phenotype is developing or established.

• Efficacy Assessment: Key parameters measured include fasting and postprandial blood glucose, plasma insulin, HbA1c, and urinary glucose excretion. Body weight and food and water intake are also monitored.

Summary and Conclusion

The preclinical data for Sergliflozin, Remogliflozin, and Ertugliflozin demonstrate that all three compounds are potent and selective inhibitors of SGLT2. Ertugliflozin exhibits the highest in vitro selectivity for SGLT2 over SGLT1 among the three. All three compounds have shown efficacy in animal models of diabetes by increasing urinary glucose excretion and lowering blood glucose levels.

This comparative review of preclinical data provides a foundation for understanding the pharmacological profiles of these three SGLT2 inhibitors. Further investigation and head-to-head clinical trials are necessary to fully elucidate their comparative efficacy and safety in humans.

References

• 1. ijnrd.org [ijnrd.org]
• 2. Sergliflozin, a novel selective inhibitor of low-affinity sodium glucose cotransporter (SGLT2), validates the critical role of SGLT2 in renal glucose reabsorption and modulates plasma glucose level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sergliflozin etabonate, a selective SGLT2 inhibitor, improves glycemic control in streptozotocin-induced diabetic rats and Zucker fatty rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Remogliflozin etabonate, in a novel category of selective low-affinity sodium glucose cotransporter (SGLT2) inhibitors, exhibits antidiabetic efficacy in rodent models - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Lack of Effect of Sergliflozin on Electrolyte Balance in Long-Term Studies: A Comparative Guide for Researchers

Abstract: This guide provides a comparative analysis of the long-term effects of Sodium-Glucose Cotransporter 2 (SGLT2) inhibitors on electrolyte balance. Due to the discontinuation of Sergliflozin's development after Phase II trials, specific long-term data for this compound is unavailable.[1][2] Therefore, this document focuses on data from other SGLT2 inhibitors, such as Canagliflozin (B192856), Dapagliflozin, and Empagliflozin, to project the expected electrolyte profile of Sergliflozin and to offer a comprehensive comparison for researchers and drug development professionals. The guide summarizes quantitative data from long-term studies, details relevant experimental protocols, and provides a visual representation of the underlying physiological mechanisms. A brief comparison with an alternative drug class, GLP-1 receptor agonists, is also included.

Introduction: The SGLT2 Inhibitor Class and Electrolyte Homeostasis

Sodium-Glucose Cotransporter 2 (SGLT2) inhibitors are a class of oral antihyperglycemic agents that lower blood glucose by promoting urinary glucose excretion.[3] By inhibiting SGLT2 in the proximal renal tubules, these drugs prevent the reabsorption of glucose from the glomerular filtrate.[1][3] This mechanism of action is independent of insulin (B600854) secretion and action.[4] While effective in glycemic control, the induced osmotic diuresis and natriuresis have raised questions about their long-term impact on electrolyte balance.[5][6]

Sergliflozin etabonate was developed as a selective SGLT2 inhibitor.[7] However, its clinical development was halted after Phase II trials, resulting in a lack of long-term data on its effects, including on electrolyte balance.[1][2] This guide, therefore, leverages the extensive long-term clinical trial data available for other approved SGLT2 inhibitors to provide a robust, evidence-based comparison. The general consensus from numerous studies is that SGLT2 inhibitors as a class do not significantly alter serum sodium or potassium levels in the long term but may cause small, clinically insignificant changes in magnesium and phosphate (B84403).[5][8][9]

Comparative Analysis of SGLT2 Inhibitors on Serum Electrolytes

Long-term clinical trials of various SGLT2 inhibitors have consistently shown a neutral to minimal effect on major electrolytes. The following table summarizes the findings from key studies on Canagliflozin, Dapagliflozin, and Empagliflozin.

Serum Electrolyte	Canagliflozin	Dapagliflozin	Empagliflozin	Placebo	Study Duration	Key Findings & Citations
Sodium (mmol/L)	No clinically relevant changes reported.	No clinically relevant changes from baseline.[10] A quasi-experimental study showed a mild but statistically significant increase.[11]	No significant changes in serum sodium levels have been reported in clinical studies.[5]	No significant changes.	Up to 104 weeks	SGLT2 inhibitors generally do not have a significant long-term impact on serum sodium levels.[5][8][10][11]
Potassium (mEq/L)	Small, dose-dependent increases observed, particularly in patients with reduced eGFR.[12] However, the CANVAS Program showed no meaningful effects on serum potassium.[13] The CREDENCE trial suggested a reduced risk of hyperkalemia.[14]	No clinically relevant mean changes from baseline.[10] A quasi-experimental study showed a mild but statistically significant increase.[11]	Not associated with changes in serum potassium levels.[5] The EMPEROR-Pooled analysis showed a reduced incidence of hyperkalemia.[15]	Minor fluctuations.	Up to 104 weeks	While some studies show small increases in potassium, particularly with Canagliflozin in specific populations, large outcome trials suggest a neutral or even protective effect against hyperkalemia.[5][10][11][12][13][14][15]
Magnesium (mmol/L)	Mean percent increases of 8.1% (100mg) and 9.3% (300mg) were observed.[16]	A meta-analysis showed a significant increase with SGLT2 inhibitors as a class.[17]	A meta-analysis showed a significant increase with SGLT2 inhibitors as a class.[17]	-0.4% change.[16]	26 weeks	SGLT2 inhibitors are associated with small increases in serum magnesium, which is considered a class effect.[16][17]
Phosphate (mmol/L)	Mean percent increases of 3.5% (100mg) and 5.2% (300mg) were observed.[16]	Small increases have been reported.[16]	A meta-analysis showed a significant increase with SGLT2 inhibitors as a class.[17]	1.4% change.[16]	26 weeks	Small, generally clinically insignificant, increases in serum phosphate have been observed with SGLT2 inhibitors.[16][17]
Calcium (mmol/L)	No meaningful changes in serum calcium were observed.[16]	A meta-analysis did not find significant changes with SGLT2 inhibitors.[17]	A meta-analysis did not find significant changes with SGLT2 inhibitors.[17]	Minor fluctuations.	26 weeks	SGLT2 inhibitors do not appear to have a significant long-term effect on serum calcium levels.[16][17]

Experimental Protocols for Long-Term Electrolyte Monitoring

The following is a representative experimental protocol for monitoring electrolyte balance in long-term clinical trials of SGLT2 inhibitors, synthesized from methodologies reported in various studies.

Objective: To assess the long-term safety of an SGLT2 inhibitor with respect to serum electrolyte concentrations in patients with type 2 diabetes.

Study Design: A multi-center, randomized, double-blind, placebo-controlled, parallel-group study.

Participant Population: Adults with type 2 diabetes mellitus with inadequate glycemic control on their current antihyperglycemic regimen. Key exclusion criteria would include severe renal impairment (e.g., eGFR < 30 mL/min/1.73 m²), history of recurrent urinary tract infections, and electrolyte abnormalities at screening.

Treatment:

• Investigational Arm: SGLT2 inhibitor (e.g., Sergliflozin) at a specified daily dose.

• Control Arm: Matching placebo.

Study Duration: 52 to 104 weeks.

Data Collection and Schedule:

• Screening Visit (Week -2 to 0): Collection of baseline demographics, medical history, and concomitant medications. Baseline laboratory assessments, including serum electrolytes (sodium, potassium, magnesium, phosphate, calcium), creatinine (B1669602) (for eGFR calculation), and HbA1c.

• Randomization Visit (Week 0): Final eligibility check and randomization to treatment or placebo.

• Follow-up Visits (e.g., Weeks 4, 12, 26, 52, 78, and 104):

  • Clinical assessment for adverse events.

  • Blood sampling for serum electrolytes, creatinine, and HbA1c. Samples should be collected in the morning after an overnight fast.

• End of Study Visit: Final safety assessments and laboratory tests.

Laboratory Methods:

• Serum electrolytes are to be analyzed at a central laboratory to ensure consistency.

• Standardized methods for sample collection, processing, and analysis should be used across all study sites.

• Ion-selective electrodes for sodium and potassium, and colorimetric or enzymatic assays for magnesium, phosphate, and calcium are standard.

Statistical Analysis:

• The primary safety endpoint would be the mean change from baseline in serum electrolyte concentrations at the end of the study.

• Analysis of covariance (ANCOVA) with baseline values as a covariate would be used to compare the treatment and placebo groups.

• The incidence of predefined electrolyte abnormalities (e.g., hyperkalemia >5.5 mEq/L, hypokalemia <3.5 mEq/L) would be compared between groups using appropriate statistical tests (e.g., Chi-squared or Fisher's exact test).

• Subgroup analyses based on baseline renal function (eGFR) and use of concomitant medications affecting electrolytes (e.g., RAAS inhibitors, diuretics) should be prespecified.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of SGLT2 inhibitors on renal electrolyte handling and a typical workflow for assessing electrolyte balance in a clinical trial setting.

Caption: Mechanism of SGLT2 Inhibition on Renal Glucose and Sodium Handling.

Caption: Workflow for a Long-Term Electrolyte Balance Clinical Trial.

Comparison with Alternative Therapies: GLP-1 Receptor Agonists

Glucagon-like peptide-1 (GLP-1) receptor agonists are another class of non-insulin medications for type 2 diabetes. Their mechanism of action is distinct from SGLT2 inhibitors and involves enhancing glucose-dependent insulin secretion, suppressing glucagon (B607659) secretion, and slowing gastric emptying.[18]

Unlike the generally neutral electrolyte profile of SGLT2 inhibitors, GLP-1 receptor agonists can be associated with a higher risk of electrolyte disturbances. This is primarily due to their gastrointestinal side effects, such as nausea, vomiting, and diarrhea, which can lead to fluid and electrolyte losses.[19][20] The most common electrolyte imbalances associated with GLP-1 therapy are hypokalemia (low potassium), hyponatremia (low sodium), and hypomagnesemia (low magnesium).[20] Therefore, while both classes of drugs are effective in managing type 2 diabetes, their long-term safety profiles concerning electrolyte balance differ significantly.

Conclusion

Based on extensive long-term data from the SGLT2 inhibitor class, it is reasonable to project that Sergliflozin would have a minimal and clinically insignificant effect on serum sodium and potassium balance. Small increases in serum magnesium and phosphate may be anticipated as a class effect. These minor changes are not typically associated with adverse clinical outcomes. In comparison to alternative therapies like GLP-1 receptor agonists, the SGLT2 inhibitor class demonstrates a more stable and predictable long-term electrolyte profile. Researchers and clinicians can, therefore, be reasonably confident in the electrolyte safety of SGLT2 inhibitors in long-term use, a characteristic that would likely have extended to Sergliflozin.

References

• 1. Sergliflozin etabonate - Wikipedia [en.wikipedia.org]
• 2. zenhealthcare.com.np [zenhealthcare.com.np]
• 3. SGLT2 inhibitor - Wikipedia [en.wikipedia.org]
• 4. diabetesjournals.org [diabetesjournals.org]
• 5. Mineral and Electrolyte Disorders With SGLT2i Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Sergliflozin etabonate, a selective SGLT2 inhibitor, improves glycemic control in streptozotocin-induced diabetic rats and Zucker fatty rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The impact of sodium-glucose co-transporter-2 inhibitors on serum sodium and potassium in patients with Heart Failure: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Effect of the SGLT2 Inhibitor Dapagliflozin on Potassium Levels in Patients with Type 2 Diabetes Mellitus: A Pooled Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. fmhr.net [fmhr.net]
• 12. Effect of canagliflozin on serum electrolytes in patients with type 2 diabetes in relation to estimated glomerular filtration rate (eGFR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]
• 14. researchgate.net [researchgate.net]
• 15. Empagliflozin and serum potassium in heart failure: an analysis from EMPEROR-Pooled - PMC [pmc.ncbi.nlm.nih.gov]
• 16. tandfonline.com [tandfonline.com]
• 17. "A Meta-Analysis of the Effects of SGLT-2 Inhibitors on Serum Electroly" by Mark Leibensperger, Jingjing Zhang, MD, PhD et al. [jdc.jefferson.edu]
• 18. Effects of glucagon-like peptide-1 receptor agonists on renal function - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Electrolyte Balance During GLP-1-Assisted Weight Loss | SheMed Blog [shemed.co.uk]
• 20. Why Are Electrolytes Important on GLP-1 Medications? | Fella Health [fellahealth.com]

Safety & Regulatory Compliance

Navigating the Final Frontier: A Step-by-Step Guide to the Proper Disposal of Sergliflozin

For researchers, scientists, and drug development professionals, the lifecycle of an investigational compound like Sergliflozin extends beyond the laboratory bench and clinical trials. Proper disposal is a critical final step, ensuring environmental safety and regulatory compliance. This guide provides a comprehensive, step-by-step approach to the safe and legal disposal of Sergliflozin, aligning with established best practices for pharmaceutical and investigational new drug waste management.

Core Principles of Pharmaceutical Waste Disposal

The disposal of pharmaceutical waste, including investigational drugs such as Sergliflozin, is governed by a multi-tiered regulatory framework. Key agencies in the United States include the Environmental Protection Agency (EPA), which oversees hazardous waste through the Resource Conservation and Recovery Act (RCRA), and the Drug Enforcement Administration (DEA), which regulates controlled substances.[1][2] State regulations may impose even more stringent requirements.[1]

A fundamental principle is the prohibition of disposing of hazardous pharmaceutical waste down the drain.[2] The EPA's Subpart P rule specifically addresses the management of hazardous waste pharmaceuticals in healthcare settings, emphasizing proper containment and disposal methods.[2][3]

Step 1: Waste Characterization - Is Sergliflozin a Hazardous Waste?

The initial and most critical step is to determine if Sergliflozin waste is classified as hazardous under RCRA. This determination dictates the subsequent handling, storage, and disposal procedures. While specific data for Sergliflozin is not publicly available, the process involves assessing the following characteristics:

• Listed Wastes: Check if Sergliflozin or its components are explicitly listed as hazardous waste by the EPA (F, K, P, or U lists).

• Characteristic Wastes: Determine if the waste exhibits any of the four hazardous characteristics:

  • Ignitability: Can it create fire under certain conditions?

  • Corrosivity: Does it have a pH less than or equal to 2, or greater than or equal to 12.5?

  • Reactivity: Is it unstable under normal conditions?

  • Toxicity: Does it contain contaminants at concentrations that could be harmful if released into the environment?

Consult the Safety Data Sheet (SDS) for Sergliflozin, which will provide information on its chemical properties, toxicity, and potential hazards.[4][5][6][7][8] In the absence of a specific SDS for Sergliflozin, data from similar compounds in the same class (SGLT2 inhibitors) can offer preliminary insights, but a formal assessment is mandatory.

Step 2: Segregation and Containerization

Proper segregation of waste streams is paramount to prevent cross-contamination and ensure compliant disposal.

• Hazardous Waste: If characterized as RCRA hazardous waste, Sergliflozin must be collected in designated, properly labeled, leak-proof containers. These containers are often color-coded, with black typically used for RCRA hazardous waste.

• Non-Hazardous Pharmaceutical Waste: If determined to be non-hazardous, it should still be segregated from general trash and collected in designated containers, often blue or white.

• Sharps: Any needles, syringes, or other sharp objects contaminated with Sergliflozin must be disposed of in FDA-approved, puncture-proof sharps containers.[9][10][11]

All containers must be clearly labeled with "Hazardous Waste" (if applicable) and include details such as the name of the waste, the accumulation start date, and the associated hazards.[12]

Step 3: Storage and Accumulation

Designate a specific, secure area for the accumulation of Sergliflozin waste, known as a Satellite Accumulation Area (SAA).[12] This area should be under the control of the laboratory personnel generating the waste. The volume of hazardous waste that can be accumulated and the timeframe for its removal are subject to regulatory limits based on the facility's generator status. Regular inspections of the SAA are required to ensure containers are properly sealed and labeled.[12]

Step 4: Disposal and Destruction

The final disposal method depends on the waste characterization and applicable regulations.

• Incineration: This is the most common and recommended method for the destruction of pharmaceutical waste, particularly for hazardous and investigational drugs.[2][13] Incineration must be performed at a permitted hazardous waste incineration facility.[12][13]

• Return to Sponsor: For clinical trial materials, the study sponsor may require the return of all unused, expired, or partially used investigational products.[14][15] The sponsor is then responsible for the final disposition and destruction.

• Reverse Distributors: These are DEA-registered entities that can handle the return and disposal of certain pharmaceuticals.

Never dispose of Sergliflozin or any pharmaceutical waste in the regular trash or by flushing it down the toilet unless specifically instructed to do so by the manufacturer or regulatory agencies, which is highly unlikely for an investigational drug. [1][16][17]

Regulatory Consideration	Key Requirements	Governing Agency
Hazardous Waste Determination	Assessment for ignitability, corrosivity, reactivity, and toxicity.	EPA
Container Management	Use of appropriate, labeled, and sealed containers.	EPA, State Agencies
Satellite Accumulation Areas	Secure storage with volume and time limits.	EPA
Disposal Method	Primarily incineration for hazardous and investigational drugs.	EPA, DEA
Record Keeping	Maintain detailed records of waste generation, storage, and disposal.	EPA, State Agencies

Experimental Protocol: Waste Characterization of a Novel Investigational Drug

A detailed methodology for waste characterization would involve standardized EPA testing methods. For instance, the Toxicity Characteristic Leaching Procedure (TCLP) would be used to determine if the waste exhibits the toxicity characteristic. This involves simulating the leaching process that would occur in a landfill and analyzing the leachate for specific contaminants.

Disposal Workflow for Sergliflozin

Caption: Decision workflow for the proper disposal of Sergliflozin waste.

References

• 1. sdmedwaste.com [sdmedwaste.com]
• 2. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 3. epa.gov [epa.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. msd.com [msd.com]
• 6. merck.com [merck.com]
• 7. merck.com [merck.com]
• 8. organon.com [organon.com]
• 9. diabeticwarehouse.org [diabeticwarehouse.org]
• 10. Patterns of Sharps Handling and Disposal Among Insulin-Using Patients With Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Safe Disposal Solutions for Diabetic Needles: Protecting Public Health | Stericycle [stericycle.com]
• 12. research.cuanschutz.edu [research.cuanschutz.edu]
• 13. medicalcenter.virginia.edu [medicalcenter.virginia.edu]
• 14. healthcare.uiowa.edu [healthcare.uiowa.edu]
• 15. Disposal of investigational products/study drugs | Infectious Diseases Data Observatory [iddo.org]
• 16. dtsc.ca.gov [dtsc.ca.gov]
• 17. fda.gov [fda.gov]

Essential Safety and Logistical Information for Handling Sergliflozin

This document provides crucial safety and logistical guidance for researchers, scientists, and drug development professionals handling Sergliflozin. The following procedures for personal protective equipment, emergency situations, and disposal are based on general laboratory safety principles and information available for similar SGLT2 inhibitors, as a specific Safety Data Sheet (SDS) for Sergliflozin is not publicly available.

Chemical and Physical Properties

For clarity, the available data for Sergliflozin and its related compounds, Sergliflozin A (the active metabolite) and Sergliflozin etabonate (the prodrug), are summarized below.

Property	Sergliflozin	Sergliflozin A	Sergliflozin etabonate
Synonyms	-	2[(4methoxyphenyl)methyl]phenyl, β-D-glucopyranoside[1]	GW869682X[2]
CAS Number	Not Available	360775-96-8[1]	408504-26-7[2]
Molecular Formula	C20H24O7	C20H24O7[1]	C23H28O9[2]
Formula Weight	376.4 g/mol	376.4 g/mol [1]	448.468 g·mol−1[2]
Purity	Not Available	≥98%[1]	Not Available
Formulation	Not Available	A solid[1]	Not Available
Solubility	Not Available	Acetonitrile: Slightly Soluble (0.1-1 mg/ml), DMSO: Sparingly Soluble (1-10 mg/ml)[1]	Not Available

Personal Protective Equipment (PPE)

Due to the lack of specific toxicity data for Sergliflozin, caution is advised. The following PPE is recommended to minimize exposure when handling the compound.

• Eye Protection: Wear safety glasses with side shields or goggles. If there is a risk of splashing or generating dust, a face shield should be used.[3]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Always inspect gloves prior to use and change them frequently, especially if contaminated.

• Respiratory Protection: For operations that may generate dust or aerosols, a properly fitted NIOSH-approved respirator is recommended.

• Skin and Body Protection: A laboratory coat is required.[3] For tasks with a higher risk of exposure, additional protective clothing such as sleevelets or a disposable suit may be necessary.[3]

Emergency Procedures

In Case of Accidental Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water.[3] Seek medical attention if irritation persists.

• Inhalation: Move the individual to fresh air.[3] If breathing is difficult, provide oxygen. If the individual is not breathing, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water.[3] Seek immediate medical attention.

Operational and Disposal Plans

Handling:

• Handle Sergliflozin in a well-ventilated area, preferably in a chemical fume hood.

• Minimize dust generation and accumulation.[3]

• Avoid contact with skin, eyes, and clothing.

• Wash hands thoroughly after handling.[4]

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4]

• Keep away from incompatible materials. While specific incompatibilities for Sergliflozin are not documented, it is good practice to store it away from strong oxidizing agents.

Spill Management:

In the event of a spill, follow these steps:

• Evacuate the immediate area.

• Wear appropriate PPE as described above.

• For solid spills, carefully sweep or scoop up the material, avoiding dust generation. Place it in a labeled, sealed container for disposal.

• For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand). Place the contaminated absorbent in a labeled, sealed container for disposal.

• Clean the spill area with a suitable detergent and water.

• Dispose of all contaminated materials as hazardous waste.

Disposal:

• Dispose of Sergliflozin and any contaminated materials as chemical waste in accordance with all applicable federal, state, and local regulations.

• Do not dispose of down the drain or in regular trash.

• Sharps, such as needles used for injections, must be disposed of in a designated sharps container.[5][6]

Workflow for Handling a Chemical Spill

References

• 1. caymanchem.com [caymanchem.com]
• 2. Sergliflozin etabonate - Wikipedia [en.wikipedia.org]
• 3. merck.com [merck.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Sharps disposal practices among diabetic patients using insulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. How to Dispose of Used Diabetes Supplies [healthline.com]